Terbufos

• CAS: 13071-79-9

Core Science & Biosynthesis

Technical Grade Terbufos: A Comprehensive Examination of its Chemical and Physical Properties

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical and physical properties of technical grade terbufos. The information is presented to support research, scientific analysis, and professionals in drug development. All quantitative data has been summarized into structured tables for ease of comparison, and detailed methodologies for key experimental protocols are provided.

Chemical and Physical Properties of Technical Grade Terbufos

Technical grade terbufos is an organophosphate insecticide and nematicide.[1] Its chemical and physical characteristics are crucial for understanding its environmental fate, toxicology, and for the development of analytical methods.

General and Physical Properties

Property	Value	Source(s)
Common Name	Terbufos	[2][3]
IUPAC Name	S-[(tert-Butylsulfanyl)methyl] O,O-diethyl phosphorodithioate	[3][4]
CAS Number	13071-79-9	[1][2][3]
Molecular Formula	C9H21O2PS3	[2][5]
Molecular Weight	288.43 g/mol	[1][5]
Physical State	Clear, colorless to pale yellow or reddish-brown liquid	[1][2][3]
Odor	Mercaptan-like	[6]

Physicochemical Properties

Property	Value	Temperature (°C)	Pressure	Source(s)
Melting Point	-29.2 °C	N/A	N/A	[1][3][7]
Boiling Point	69 °C	N/A	0.01 mmHg	[3][8]
Density	1.105 g/cm³	24 °C	N/A	[2][3]
Vapor Pressure	3.16 x 10⁻⁴ mmHg	25 °C	N/A	[4]
34.6 mPa	25 °C	N/A	[1]
Water Solubility	4.5 mg/L	20 °C	N/A	[7]
5 mg/L	N/A	N/A	[1]
Solubility in Organic Solvents	Readily soluble in acetone, aromatic hydrocarbons, chlorinated hydrocarbons, and alcohols.	N/A	N/A	[1][2]
Octanol-Water Partition Coefficient (log Kow)	4.51	N/A	N/A	[7]
3.30 x 10⁴ (Kow)	23 °C	N/A	[9][10]
Flash Point	88 °C (open cup)	N/A	N/A	[7]

Experimental Protocols

The determination of the chemical and physical properties of a substance like terbufos follows standardized and validated methods, such as those established by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure data consistency and reliability across different laboratories.

Determination of Melting Point (OECD 102)

The melting point of a substance is the temperature at which it transitions from a solid to a liquid state. For a pure crystalline solid, this occurs over a very narrow temperature range.

Methodology: Capillary Method

• Sample Preparation: A small amount of the finely powdered, dry substance is introduced into a capillary tube, which is sealed at one end. The tube is then tapped gently to pack the sample into the bottom.

• Apparatus: A melting point apparatus with a heated block and a means of controlling the heating rate is used. The apparatus typically includes a magnifying lens and illumination for clear observation of the sample.

• Procedure: The capillary tube is placed in the heating block of the apparatus. The temperature is raised at a steady rate (e.g., 1-2 °C per minute) as it approaches the expected melting point.

• Observation: The temperature at which the first signs of melting are observed (the solid begins to collapse or liquefy) and the temperature at which the last solid particle disappears are recorded. This range is reported as the melting point.

Determination of Boiling Point (OECD 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.

Methodology: Ebulliometer Method

• Apparatus: An ebulliometer, an instrument designed for precise boiling point measurements, is used. It consists of a boiling flask, a condenser, and a thermometer or thermocouple to measure the temperature of the boiling liquid and its vapor.

• Procedure: The liquid sample is placed in the boiling flask. The apparatus is heated, and the temperature is recorded continuously.

• Determination: The boiling point is the temperature at which the liquid and its vapor are in equilibrium under the applied pressure. This is observed as a stable temperature reading during vigorous boiling. The observed boiling point is then corrected to standard atmospheric pressure (101.325 kPa).

Determination of Vapor Pressure (OECD 104)

Vapor pressure is a measure of a substance's tendency to evaporate.

Methodology: Dynamic Method (Gas Saturation Method)

• Principle: A stream of an inert gas (e.g., nitrogen) is passed through or over the substance at a known flow rate and constant temperature, allowing the gas to become saturated with the substance's vapor.

• Procedure: The amount of the substance transported by the gas is determined by trapping it and measuring its mass or by a suitable analytical method.

• Calculation: The vapor pressure is calculated from the mass of the substance transported, the volume of the gas used, and the temperature of the experiment.

Determination of Water Solubility (OECD 105)

Water solubility is the maximum concentration of a substance that can dissolve in water at a given temperature.

Methodology: Flask Method

• Procedure: A sufficient amount of the test substance is added to a flask containing purified water to create a saturated solution. The flask is then agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: After equilibration, the undissolved substance is separated from the aqueous solution by centrifugation or filtration.

• Analysis: The concentration of the substance in the clear aqueous phase is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Determination of Octanol-Water Partition Coefficient (OECD 107/117)

The octanol-water partition coefficient (Kow) is a measure of a chemical's lipophilicity and is a key parameter in assessing its environmental fate and bioaccumulation potential.

Methodology: Shake-Flask Method (OECD 107)

• Preparation: A solution of the test substance is prepared in either water-saturated n-octanol or n-octanol-saturated water.

• Partitioning: A known volume of this solution is placed in a vessel with a known volume of the other immiscible solvent. The vessel is then shaken or stirred at a constant temperature until equilibrium is reached.

• Phase Separation and Analysis: The two phases are separated by centrifugation. The concentration of the substance in both the n-octanol and water phases is then determined by a suitable analytical method.

• Calculation: The partition coefficient (Kow) is calculated as the ratio of the concentration of the substance in the n-octanol phase to its concentration in the water phase. The result is typically expressed as its logarithm (log Kow).

Signaling Pathways and Experimental Workflows

Acetylcholinesterase Inhibition Signaling Pathway

Terbufos, like other organophosphate pesticides, exerts its primary toxic effect by inhibiting the enzyme acetylcholinesterase (AChE).[11] AChE is responsible for the breakdown of the neurotransmitter acetylcholine (B1216132) (ACh) in the synaptic cleft.[12] Inhibition of AChE leads to an accumulation of ACh, resulting in overstimulation of cholinergic receptors and disruption of nerve impulse transmission.[13]

Caption: Acetylcholinesterase inhibition by terbufos in the cholinergic synapse.

Experimental Workflow for Melting Point Determination

The following diagram illustrates a typical workflow for determining the melting point of a substance like technical grade terbufos using the capillary method.

Caption: A generalized workflow for determining melting point via the capillary method.

References

• 1. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 2. oecd.org [oecd.org]
• 3. oecd.org [oecd.org]
• 4. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 5. filab.fr [filab.fr]
• 6. KEGG PATHWAY: Cholinergic synapse - Reference pathway [kegg.jp]
• 7. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 104: Vapour ... - OECD - Google 圖書 [books.google.com.hk]
• 8. [PDF] OECD GUIDELINES FOR THE TESTING OF CHEMICALS PROPOSAL FOR A NEW GUIDELINE 122 Partition Coefficient ( n-Octanol / Water ) , pH-Metric Method for Ionisable Substances | Semantic Scholar [semanticscholar.org]
• 9. Physical chemical testing studies | Essem Compliance [essem-compliance.com]
• 10. oecd.org [oecd.org]
• 11. Terbufos | C9H21O2PS3 | CID 25670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Redirecting [linkinghub.elsevier.com]
• 13. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]

Environmental fate and transport of Terbufos in soil and aquatic systems

An In-depth Technical Guide on the Environmental Fate and Transport of Terbufos in Soil and Aquatic Systems

Introduction to Terbufos

Terbufos is an organophosphate insecticide and nematicide used to control a variety of insect pests in crops such as corn, sugar beets, and sorghum[1][2]. Its chemical name is S-[(tert-Butylsulfanyl)methyl] O,O-diethyl phosphorodithioate[3]. Terbufos is classified as a Class IA, extremely hazardous pesticide by the World Health Organization (WHO)[4]. It functions by inhibiting the enzyme acetylcholinesterase, which is vital for the normal function of the nervous system in living organisms[4][5]. Due to its high toxicity and potential for environmental contamination, understanding its fate and transport in soil and aquatic environments is critical for assessing its ecological risk[1][6][7]. This guide provides a comprehensive overview of the chemodynamic properties of terbufos and its primary metabolites in terrestrial and aquatic ecosystems.

Environmental Fate in Soil Systems

The behavior of terbufos in soil is governed by a combination of adsorption, degradation, and transport processes. It is generally considered to have low to moderate persistence in soil[8].

Adsorption and Mobility

Terbufos exhibits low to slight mobility in soil, primarily due to its tendency to adsorb to soil particles[4]. The degree of adsorption is influenced by the organic carbon content of the soil; binding increases with higher organic carbon content[8]. The soil organic carbon-water (B12546825) partitioning coefficient (Koc) is a key indicator of this process.

The primary oxidative metabolites of terbufos, terbufos sulfoxide (B87167) and terbufos sulfone, are significantly more mobile and less adsorbed to soil than the parent compound[1][9].

Table 1: Soil Adsorption and Partitioning Coefficients for Terbufos and its Metabolites

Compound	Koc Value (mL/g)	Freundlich Kads (mL/g)	Mobility Classification	Reference
Terbufos	500 - 5000	-	Low to Slight	[4]
Terbufos Sulfoxide	-	0.40 - 2.93	Mobile	[1]
Terbufos Sulfone	-	0.40 - 2.93	Mobile	[1]

Degradation and Persistence

Terbufos degradation in soil occurs through both microbial and chemical pathways[1][4]. It is rapidly converted to its more persistent sulfoxide and sulfone metabolites[1][8]. The rate of degradation is influenced more significantly by temperature than by soil moisture, with faster degradation occurring at higher temperatures[8][10].

The half-life of parent terbufos in soil is relatively short, but its major metabolites persist for much longer.

Table 2: Soil Half-Life (DT50) of Terbufos and its Metabolites

Compound	Half-Life (Days)	Soil Conditions	Reference
Terbufos	5 - 30 (field)	-	[8]
Terbufos	~14 (silty clay loam)	Field Study	[8]
Terbufos	12 - 27	Aerobic Soil	[1]
Terbufos Sulfoxide	116 (non-linear)	Aerobic Soil	[1]
Terbufos Sulfone	96 (non-linear)	Aerobic Soil	[1]

Key Degradation Pathway in Soil

In the soil environment, terbufos undergoes oxidation to form two primary metabolites of toxicological concern: terbufos sulfoxide and terbufos sulfone[1][11]. These metabolites are expected to have the same cholinesterase-inhibiting toxicity as the parent compound[1].

Caption: Primary oxidative degradation pathway of Terbufos in soil.

Environmental Fate in Aquatic Systems

When terbufos enters aquatic systems, typically through runoff, its fate is primarily determined by hydrolysis and photolysis[1][6]. The parent compound has a high potential for bioaccumulation, and it is classified as very highly toxic to fish and aquatic invertebrates[1].

Hydrolysis

Hydrolysis is a major abiotic transformation route for parent terbufos in water[6]. The rate of hydrolysis is pH-dependent. The hydrolysis of its sulfoxide and sulfone metabolites is also pH-dependent but occurs more slowly than the parent compound[6].

Table 3: Hydrolysis Half-Life of Terbufos

pH	Half-Life	Concentration / Conditions	Reference
5	4.5 days	4.6 mg/L	[8]
7	5.5 days	4.6 mg/L	[8]
9	8.5 days	4.6 mg/L	[8]
5, 7, 9	2.2 weeks	-	[8]
Natural Water (pH 8.8)	~3 days	5 µg/mL, 20°C	[9][12]
Distilled Water (pH 6.0)	~3 days	5 µg/mL, 20°C	[9][12]

Formaldehyde and di-tert-butyl disulfide have been identified as major degradation products of terbufos hydrolysis[8][13].

Photolysis

Photochemical oxidation (photolysis) is another significant degradation pathway for terbufos in surface waters[5][14]. This process can be considerably faster than hydrolysis or biochemical oxidation[14]. Under natural sunlight in distilled water, a photolysis half-life of just 64 minutes has been measured[14]. This rapid degradation is important for evaluating the risk of terbufos to aquatic organisms[14].

Bioconcentration

With a log Kow greater than 3, terbufos is considered to have a high potential for bioaccumulation in aquatic organisms[1]. Bioconcentration studies with fish confirm this potential[6]. The model for assessing bioaccumulation in freshwater food webs is based on the chemical's octanol-water partition coefficient (Kow)[11].

Table 4: Octanol-Water Partitioning Coefficients (Kow)

Compound	Kow	Reference
Terbufos	33,000	[9]
Terbufos Sulfoxide	164	[9]
Terbufos Sulfone	302	[9]

Experimental Protocols

Standardized methodologies are employed to study the environmental fate and transport of terbufos.

Soil Adsorption/Desorption: Batch Equilibrium Method

This method is used to determine the soil adsorption coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc)[15][16].

Protocol:

• Preparation: A known mass of soil (e.g., 2.0 g) is placed into a centrifuge tube[15][17].

• Pre-equilibration: A solution, typically 0.01 M CaCl2, is added to the soil at a specific soil-to-solution ratio (e.g., 1:5)[15][16]. The mixture is agitated for a set period (e.g., 24-72 hours) to allow the soil to equilibrate with the solution[16][17].

• Spiking: A known concentration of terbufos is added to the soil slurry[15][17].

• Equilibration: The tubes are agitated again for a defined period (e.g., 24-48 hours) until a pseudo-equilibrium is reached between the terbufos in solution and adsorbed to the soil[16].

• Separation: The solid and liquid phases are separated by centrifugation.

• Analysis: The concentration of terbufos remaining in the liquid phase (supernatant) is determined using an appropriate analytical method, such as LC-MS/MS or GC[15].

• Calculation: The amount of terbufos adsorbed to the soil is calculated by the difference between the initial and final solution concentrations. The Kd value is then calculated from these results[17].

Caption: Experimental workflow for determining the soil adsorption coefficient (Kd).

Soil Mobility: Column Leaching Study

Soil column experiments simulate the movement of pesticides through the soil profile under the influence of water flow[15][18].

Protocol:

• Column Packing: A stainless steel or glass column (e.g., 30 cm length, 10 cm diameter) is uniformly packed with sieved, air-dried soil to a desired bulk density[15][18]. A layer of gravel or glass wool may be placed at the bottom and top[15][18].

• Saturation: The packed column is saturated with a solution (e.g., 0.01 M CaCl2) from the bottom up to establish capillary flow and achieve field capacity after free drainage[15].

• Pesticide Application: A known amount of terbufos is applied to the top surface of the soil column[15].

• Leaching: An artificial rainfall solution (e.g., 0.01 M CaCl2) is applied to the top of the column at a constant rate over a specified period[15][18].

• Leachate Collection: The effluent (leachate) that passes through the column is collected in fractions at regular intervals[15].

• Analysis: The collected leachate fractions are analyzed for the concentration of terbufos and its metabolites.

• Soil Sectioning: After the leaching period, the soil column is extruded and sectioned into segments (e.g., every 10 cm). The soil from each segment is extracted and analyzed to determine the vertical distribution of the pesticide remaining in the column[15].

Residue Analysis in Environmental Samples

Quantitative analysis of terbufos and its metabolites in soil and water is crucial for fate studies. The common analytical approach involves extraction, cleanup, and instrumental analysis[19][20].

Protocol (General Soil Extraction):

• Extraction: A soil sample is shaken with an extraction solvent, such as 10% aqueous acetone[19].

• Partitioning: The extract is diluted with water, and sodium chloride is added. The terbufos residues are then partitioned into an immiscible organic solvent like methylene (B1212753) chloride[19].

• Concentration: The organic solvent is evaporated to concentrate the residues[19].

• Reconstitution: The dried residue is redissolved in a small, measured volume of a suitable solvent (e.g., acetone) for analysis[19].

• Quantitation: The concentration of terbufos and its metabolites is determined by gas chromatography (GC) with a flame photometric detector (FPD) or by liquid chromatography-tandem mass spectrometry (LC-MS/MS)[15][19]. The results are calculated by comparing peak heights or areas to those of external standards[19].

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. beyondpesticides.org [beyondpesticides.org]
• 3. Terbufos - Wikipedia [en.wikipedia.org]
• 4. Terbufos | C9H21O2PS3 | CID 25670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. studylib.net [studylib.net]
• 6. pic.int [pic.int]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. EXTOXNET PIP - TERBUFOS [extoxnet.orst.edu]
• 9. Adsorption, desorption, soil mobility, aqueous persistence and octanol-water partitioning coefficients of terbufos, terbufos sulfoxide and terbufos sulfone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Environmental chemodynamic studies with terbufos (Counter) insecticide in soil under laboratory and field conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. Hydrolysis of terbufos using simulated environmental conditions: rates, mechanisms, and product analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Photochemical oxidation of terbufos | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 15. The Korean Society of Pesticide Science [kspsjournal.or.kr]
• 16. Adsorption-desorption distribution (Kd) and organic carbon-water partition (KOC) coefficients - ECETOC [ecetoc.org]
• 17. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 18. ucanr.edu [ucanr.edu]
• 19. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 20. fao.org [fao.org]

An In-depth Technical Guide to the Aerobic and Anaerobic Degradation Pathways of Terbufos in Soil

Introduction

Terbufos, an organophosphate insecticide and nematicide, is utilized in agriculture to control a variety of soil-dwelling pests. Its application directly to the soil environment necessitates a thorough understanding of its persistence, mobility, and transformation to accurately assess its environmental risk. The degradation of terbufos in soil is a complex process governed by both abiotic and biotic factors, primarily hydrolysis and microbial metabolism.[1][2] This technical guide provides a detailed overview of the aerobic and anaerobic degradation pathways of terbufos, presenting quantitative data, experimental methodologies, and visual representations of the core processes for researchers and environmental scientists.

Core Degradation Pathways

The primary route of terbufos degradation in soil involves the oxidation of the parent compound into its sulfoxide (B87167) and sulfone metabolites.[3] These transformation products are generally more persistent and mobile in soil than the parent terbufos.[1][4] Biochemical processes are of major importance in the transformation of terbufos and its oxidation products in soil.[5]

Aerobic Degradation

Under aerobic conditions, terbufos is rapidly oxidized by soil microorganisms. The initial and principal step is the conversion of terbufos to terbufos sulfoxide. This is followed by a slower oxidation of the sulfoxide to terbufos sulfone.[3][6] These oxidative metabolites are the major degradation products found in soil.[3] Over time, these metabolites are further degraded, ultimately leading to the formation of carbon dioxide.[3]

Caption: Figure 1: Proposed degradation pathway of Terbufos in soil.

Anaerobic Degradation

In the absence of oxygen, the degradation of terbufos is significantly slower.[1] While the transformation products are similar to those formed under aerobic conditions (terbufos sulfoxide and terbufos sulfone), their rate of formation and subsequent decline are markedly reduced.[2] The linear metabolic half-life of terbufos in anaerobic soil is approximately 67-72 days, compared to about 27 days in aerobic soil.[1][4]

Quantitative Degradation Data

The rate of degradation of terbufos and its metabolites is typically expressed in terms of half-life (DT50), which is the time required for 50% of the initial concentration to dissipate. These values can vary based on soil type, temperature, and microbial activity.[7]

Table 1: Half-life (DT50) of Terbufos and its Major Metabolites in Soil

Compound	Condition	Half-life (Days)	Reference
Terbufos	Aerobic (Linear)	27	[1][4]
Aerobic (Non-linear)	5.6	[1]
Aerobic (Field)	5 - 30	[8]
Anaerobic (Linear)	67 - 72	[1][4]
Anaerobic (Non-linear)	21	[1]
Terbufos Sulfoxide	Aerobic (Non-linear)	116	[1][4]
Terbufos Sulfone	Aerobic (Non-linear)	96	[1][4]
Total Terbufos Residues	Aerobic	~100	[3]

Table 2: Formation and Decline of Major Aerobic Metabolites

Metabolite	Peak Concentration (% of Applied Dose)	Time to Peak Concentration (Days)	Reference
Terbufos Sulfoxide	52%	30	[3]
Terbufos Sulfone	20%	60	[3]

Experimental Protocols for Soil Degradation Studies

The study of terbufos degradation in soil follows standardized guidelines, such as OECD 307 and US EPA OPPTS 835.4100/4200, to ensure data consistency and regulatory acceptance.[9][10] These studies are crucial for determining degradation rates and identifying transformation products.[11]

Generalized Methodology

• Test System Preparation:

  • Soil Selection: Representative soils are chosen, characterized by their pH, organic carbon content, texture (sand, silt, clay), and microbial biomass.[9]

  • Test Substance Application: Technical grade, radiolabeled (typically ¹⁴C) terbufos is applied to the soil samples to facilitate tracking of the parent compound and its metabolites.[1][9] The application rate mimics the maximum recommended field application rate.

• Incubation Conditions:

  • Aerobic Study: Treated soil samples are incubated in the dark at a constant temperature (e.g., 19-20°C) in a flow-through system.[1][10] A continuous stream of carbon dioxide-free, humidified air is passed through the system. Effluent air is passed through traps (e.g., ethylene (B1197577) glycol and potassium hydroxide) to capture volatile organic compounds and ¹⁴CO₂.

  • Anaerobic Study: After an initial aerobic phase to establish microbial activity, the soil samples are flooded with water and the system is purged with an inert gas like nitrogen to create anaerobic conditions. The incubation then proceeds in the dark at a constant temperature.[9]

• Sampling and Extraction:

  • Soil samples are collected at predefined intervals throughout the study duration (e.g., up to 120 days).[9]

  • Residues are extracted from the soil using an appropriate solvent system, such as 10% aqueous acetone.[12] The efficiency of the extraction is determined and reported.

• Analysis and Quantification:

  • The total radioactivity in extracts is quantified using Liquid Scintillation Counting (LSC).

  • Extracts are analyzed using chromatographic techniques like High-Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC) to separate the parent terbufos from its degradation products.

  • The identity of the compounds is confirmed using mass spectrometry (LC-MS/MS), and their quantity is determined by comparing peak areas to those of analytical standards.[12]

  • Non-extractable (bound) residues are quantified by combusting the post-extraction soil and measuring the resulting ¹⁴CO₂.

Caption: Figure 2: Workflow for determining terbufos degradation in soil.

Conclusion

The environmental fate of terbufos in soil is characterized by its transformation into more persistent sulfoxide and sulfone metabolites. This degradation occurs rapidly under aerobic conditions through microbial oxidation but is significantly slower in anaerobic environments. Understanding these distinct pathways and the factors influencing them is critical for developing accurate environmental models and regulatory guidelines to mitigate potential risks to non-target organisms and ecosystems. The standardized experimental protocols outlined provide a robust framework for generating the necessary data for comprehensive risk assessments.

References

• 1. fao.org [fao.org]
• 2. pic.int [pic.int]
• 3. Pesticide residues in food – 2005 [fao.org]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. Making sure you're not a bot! [tib.eu]
• 6. Terbufos | C9H21O2PS3 | CID 25670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Environmental chemodynamic studies with terbufos (Counter) insecticide in soil under laboratory and field conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. EXTOXNET PIP - TERBUFOS [extoxnet.orst.edu]
• 9. Route and rate of degradation in soil – aerobic and anaerobic soil metabolism | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 10. shop.fera.co.uk [shop.fera.co.uk]
• 11. researchgate.net [researchgate.net]
• 12. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Terbufos and its Degradates: A Toxicological and Ecotoxicological Deep Dive

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the toxicological profile and ecotoxicological impact of the organophosphate insecticide terbufos and its principal degradates, terbufos sulfoxide (B87167) and terbufos sulfone. The information presented is intended to serve as a critical resource for professionals in research, science, and drug development, offering detailed data and experimental context.

Executive Summary

Terbufos is a systemic insecticide and nematicide with high acute toxicity.[1][2][3] Its mode of action, typical of organophosphates, involves the inhibition of acetylcholinesterase (AChE), an enzyme crucial for nerve function, leading to cholinergic crisis.[4][5] Terbufos is metabolized in organisms and the environment to more persistent and similarly toxic compounds, primarily terbufos sulfoxide and terbufos sulfone.[4][6][7] This guide summarizes the extensive toxicological data on terbufos and these degradates, covering acute, subchronic, and chronic effects, as well as carcinogenicity, genotoxicity, reproductive, and developmental toxicity. Furthermore, it details the significant ecotoxicological risks posed to non-target organisms, including aquatic life, birds, and mammals.[1][7][8]

Toxicological Profile

The toxicity of terbufos has been evaluated across various species and exposure routes. It is classified as a highly toxic compound.

Acute Toxicity

Terbufos exhibits high acute toxicity via oral, dermal, and inhalation routes.[2] Symptoms of acute exposure are characteristic of cholinergic syndrome and include salivation, tremors, convulsions, and respiratory distress.[9][10]

Table 1: Acute Toxicity of Terbufos

Species	Route	LD50/LC50 Value	Reference
Rat (male)	Oral	1.6 - 1.74 mg/kg	[1][2]
Rat (female)	Oral	1.3 - 1.57 mg/kg	[1][2]
Mouse (male)	Oral	3.5 mg/kg	[2]
Mouse (female)	Oral	9.2 mg/kg	[2]
Dog	Oral	4.5 - 6.3 mg/kg	[2]
Rabbit	Dermal	1.1 mg/kg	[2]
Rat	Inhalation (4-hr)	0.0012 - 0.0061 mg/L	[11]

Subchronic and Chronic Toxicity

Repeated exposure to terbufos at lower doses primarily affects the nervous system through cholinesterase inhibition.[2][12] Long-term studies have established No-Observed-Adverse-Effect Levels (NOAELs) based on this endpoint.

Table 2: Subchronic and Chronic Toxicity of Terbufos

Species	Duration	NOAEL	Key Effects Observed at Higher Doses	Reference
Rat	90 days (dietary)	0.02 mg/kg/day	Cholinesterase inhibition	[2]
Rat	1 year (dietary)	0.025 mg/kg/day	Cholinesterase inhibition	[2]
Dog	1 year (dietary)	0.015 mg/kg/day	Cholinesterase inhibition	[3]

Carcinogenicity and Genotoxicity

Terbufos has not been found to be carcinogenic in long-term studies with rats and mice.[1][13] Multiple in vitro and in vivo tests have shown that terbufos is not mutagenic.[2]

Reproductive and Developmental Toxicity

Studies on reproductive and developmental toxicity have shown that terbufos does not cause birth defects.[2] However, at doses toxic to the mother, effects such as reduced fetal body weight and increased resorptions have been observed.[14]

Table 3: Reproductive and Developmental Toxicity of Terbufos

Species	Study Type	NOAEL (Maternal Toxicity)	NOAEL (Developmental Toxicity)	Key Findings	Reference
Rat	Developmental	>0.2 mg/kg/day	0.1 mg/kg/day	No teratogenic effects	[14]
Rabbit	Developmental	0.1 mg/kg/day	0.25 mg/kg/day	Reduced fetal body weight at maternally toxic doses	[14]
Rat	2-Generation Reproduction	1 ppm (0.07 mg/kg/day)	1 ppm (0.08-0.09 mg/kg/day)	Decreased pregnancy rate and male fertility at higher doses	[15]

Neurotoxicity

The primary neurotoxic effect of terbufos is the inhibition of acetylcholinesterase.[4][5] Studies have not shown evidence of delayed neurotoxicity.[16]

Toxicity of Degradates

Terbufos is oxidized in the environment and in organisms to terbufos sulfoxide and terbufos sulfone. These degradates are also potent cholinesterase inhibitors and exhibit significant toxicity.[4][17]

Table 4: Acute Toxicity of Terbufos Degradates in Female Mice (Oral LD50)

Compound	LD50 (mg/kg)	Reference
Terbufos Sulfoxide	3.4	[2]
Terbufos Sulfone	14	[2]
Terbufoxon Sulfoxide	1.1	[2]
Terbufoxon Sulfone	3.4	[2]

Ecotoxicology

Terbufos and its degradates pose a significant risk to non-target terrestrial and aquatic organisms due to their high toxicity.[1][6][7]

Aquatic Ecotoxicity

Terbufos is extremely toxic to fish and aquatic invertebrates.[1] Its degradates, terbufos sulfoxide and sulfone, are more mobile and persistent in soil and can leach into aquatic environments.[6][7]

Table 5: Aquatic Ecotoxicity of Terbufos

Species	Test Duration	LC50/EC50 Value	Reference
Rainbow Trout (Oncorhynchus mykiss)	96-hour	0.0013 - 0.008 mg/L	[1]
Bluegill Sunfish (Lepomis macrochirus)	96-hour	0.0017 - 0.0024 mg/L	[1]
Fathead Minnow (Pimephales promelas)	96-hour	0.390 mg/L	[1]
Daphnia magna (water flea)	48-hour	0.00031 mg/L	[1][7]
Gammarus pseudolimnaeus (amphipod)	48-hour	0.0002 mg/L	[7]

The oxidative metabolites, terbufos sulfoxide and terbufos sulfone, are also highly toxic to aquatic invertebrates, with 96-hour EC50 values for Ceriodaphnia cf dubia of 0.36 µg/L and 0.19 µg/L, respectively.[16][17][18]

Terrestrial Ecotoxicity

Terbufos is highly toxic to birds and mammals.[1][7]

Table 6: Terrestrial Ecotoxicity of Terbufos

Species	Test Type	LD50/LC50 Value	Reference
Bobwhite Quail (Colinus virginianus)	Acute Oral LD50	28.6 mg/kg	[1]
Bobwhite Quail (Colinus virginianus)	5-day Dietary LC50	143 - 157 ppm	[1]
Honey Bee (Apis mellifera)	Acute Contact LD50	4.09 µ g/bee	[15]

Experimental Protocols

Detailed experimental protocols for toxicological and ecotoxicological studies are extensive. The following provides a general overview of the methodologies typically employed in accordance with international guidelines (e.g., OECD, US EPA).

Mammalian Toxicity Testing

• Acute Oral Toxicity (e.g., OECD TG 423): Typically conducted in rats. Animals are fasted prior to administration of a single oral dose of terbufos via gavage.[19] Observations for clinical signs of toxicity and mortality are made for up to 14 days.[19] The LD50 is calculated from the mortality data.

• Chronic Toxicity/Carcinogenicity (e.g., OECD TG 452, 453): Long-term studies (e.g., 2 years in rats, 18 months in mice) where terbufos is administered in the diet.[16][20] Endpoints include clinical observations, body weight, food consumption, hematology, clinical chemistry, and comprehensive histopathological examination of tissues to identify target organs and neoplastic changes.[21]

• Developmental Toxicity (e.g., OECD TG 414): Pregnant animals (typically rats and rabbits) are dosed with terbufos during the period of organogenesis.[9][18] Dams are observed for signs of toxicity, and fetuses are examined for external, visceral, and skeletal abnormalities.[9]

Ecotoxicity Testing

• Fish Acute Toxicity Test (e.g., OECD TG 203): Fish (e.g., rainbow trout) are exposed to a range of terbufos concentrations in a static or semi-static system for 96 hours.[22][23] Mortality is recorded at 24, 48, 72, and 96 hours to determine the LC50.[23]

• Daphnia sp. Acute Immobilisation Test (e.g., OECD TG 202): Daphnia magna are exposed to various concentrations of terbufos for 48 hours.[24][25] The concentration that causes immobilization in 50% of the daphnids (EC50) is determined.[24]

Visualizations

Metabolic Pathway of Terbufos

Caption: Metabolic pathway of terbufos.

Experimental Workflow for an Acute Oral Toxicity Study

Caption: Workflow for an acute oral toxicity study.

References

• 1. fao.org [fao.org]
• 2. EXTOXNET PIP - TERBUFOS [extoxnet.orst.edu]
• 3. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 4. OPP Pesticide Ecotoxicity Database [ecotox.ipmcenters.org]
• 5. csuohio.edu [csuohio.edu]
• 6. researchgate.net [researchgate.net]
• 7. Biological test method: acute lethality test using rainbow trout - Canada.ca [canada.ca]
• 8. apps.who.int [apps.who.int]
• 9. Reproductive toxicity – developmental studies (teratogenicity) (two species) | Boîte à outils pour l’homologation des pesticides | Organisation des Nations Unies pour l'alimentation et l'agriculture [fao.org]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. pic.int [pic.int]
• 12. downloads.regulations.gov [downloads.regulations.gov]
• 13. Occupational Exposure to Terbufos and the Incidence of Cancer in the Agricultural Health Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. downloads.regulations.gov [downloads.regulations.gov]
• 15. downloads.regulations.gov [downloads.regulations.gov]
• 16. downloads.regulations.gov [downloads.regulations.gov]
• 17. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 18. Rat and rabbit oral developmental toxicology studies with two perfluorinated compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. downloads.regulations.gov [downloads.regulations.gov]
• 20. Carcinogenicity (two rodent species) | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 21. Redbook 2000: IV.C.5.a. Chronic Toxicity Studies with Rodents | FDA [fda.gov]
• 22. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 23. Fish toxicity - acute toxicity | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 24. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 25. Biological test method: acute lethality test using daphnia species - Canada.ca [canada.ca]

Degradation of Terbufos: A Technical Overview of Hydrolysis and Photolysis Rates Under Varying pH Conditions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the hydrolysis and photolysis of the organophosphate insecticide Terbufos, with a specific focus on the influence of pH on its degradation rates. Understanding the environmental fate of Terbufos is critical for assessing its potential impact and persistence. This document summarizes key quantitative data, details experimental methodologies, and visualizes the processes involved to support research and development in environmental science and toxicology.

Executive Summary

Terbufos is susceptible to degradation in aqueous environments through two primary pathways: hydrolysis and photolysis. The rate of these degradation processes is significantly influenced by the pH of the surrounding medium. Generally, the hydrolysis of Terbufos is relatively insensitive to pH in the slightly acidic to neutral range, while photolytic degradation is also influenced by the presence of light. This guide presents a synthesis of available data to provide a clear understanding of these degradation kinetics.

Data on Hydrolysis and Photolysis Rates

The degradation of Terbufos under different pH conditions has been quantified in several studies. The following tables summarize the reported half-lives and degradation rate constants for both hydrolysis and photolysis.

Table 1: Hydrolysis of Terbufos at Different pH Values

pH	Half-life (days)	Degradation Rate Constant (s⁻¹)	Reference
5	4.5	-	[1][2]
5.7 - 9.4	-	(4.5-5.0) x 10⁻⁶	[3]
7	5.5	-	[1][2]
9	8.5	-	[1][2]

Table 2: Photolysis of Terbufos in Buffered Solutions under Natural Sunlight

pH	Half-life (hours) - Light Conditions	Half-life (hours) - Dark Conditions	Reference
5	1.35	-	[4]
7	1.12	-	[4]
9	1.05	-	[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections describe the experimental protocols employed in the cited studies on Terbufos degradation.

Hydrolysis Experimental Protocol

The hydrolysis of Terbufos is typically investigated in sterile aqueous solutions at various pH levels to preclude microbial degradation.

Methodology:

• Preparation of Buffer Solutions: Sterile buffer solutions are prepared to maintain constant pH levels (e.g., pH 5, 7, and 9) throughout the experiment.

• Sample Preparation: A stock solution of Terbufos is prepared in a suitable organic solvent (e.g., acetone). Aliquots of this stock solution are then added to the buffer solutions to achieve a known initial concentration. The final concentration of the organic solvent is kept to a minimum (typically <1%) to avoid co-solvent effects.

• Incubation: The test solutions are incubated in the dark at a constant temperature to prevent photolytic degradation.

• Sampling: Aliquots of the solutions are withdrawn at predetermined time intervals.

• Analysis: The concentration of Terbufos and its degradation products in the samples is determined using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) with a suitable detector.[2] Major degradation products identified in hydrolysis studies include di-tert-butyl disulfide, formaldehyde, and diethyl dithiophosphate.[3]

• Data Analysis: The degradation rate constants and half-lives are calculated from the disappearance of the parent Terbufos compound over time, typically assuming first-order kinetics.

Experimental workflow for Terbufos hydrolysis study.

Photolysis Experimental Protocol

Photolysis studies are designed to assess the degradation of Terbufos upon exposure to light, simulating environmental conditions.

Methodology:

• Preparation of Buffer Solutions: As with hydrolysis studies, buffered solutions (pH 5, 7, and 9) are prepared to control the pH.

• Sample Preparation: Terbufos test solutions are prepared in the same manner as for the hydrolysis experiments.

• Irradiation: The sample solutions are exposed to a light source that mimics natural sunlight. This can be natural sunlight itself or artificial light sources such as deuterium (B1214612) and tungsten lamps in a laboratory setting.[5] Control samples are kept in the dark to measure any degradation due to other processes like hydrolysis.

• Sampling: Samples are collected from both the irradiated and dark control solutions at specific time points.

• Analysis: The concentration of Terbufos is quantified using Gas Chromatography (GC) or other suitable analytical methods.[5]

• Data Analysis: The photolytic degradation rate is determined by comparing the concentration of Terbufos in the irradiated samples to that in the dark controls. Half-lives are then calculated.

Experimental workflow for Terbufos photolysis study.

Signaling Pathways and Logical Relationships

The degradation of Terbufos in the environment is a multifactorial process. The following diagram illustrates the key factors influencing its hydrolysis and photolysis.

Factors influencing the degradation of Terbufos.

Conclusion

The data and experimental protocols presented in this guide demonstrate that both hydrolysis and photolysis contribute to the degradation of Terbufos in aqueous environments. The rate of these processes is dependent on environmental factors, most notably pH and the presence of light. For researchers and scientists, a thorough understanding of these degradation pathways is essential for developing accurate environmental risk assessments and for the design of new compounds with more favorable environmental profiles. The provided methodologies offer a foundation for conducting further research into the environmental fate of Terbufos and other related compounds.

References

• 1. Environmental Chemistry Library [cecas.clemson.edu]
• 2. Hydrolysis of terbufos using simulated environmental conditions: rates, mechanisms, and product analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. "Establishment of Standard Analytical Methods for Determination of Pest" by Chia-Fen Tsai, Jy-Mei Yan et al. [jfda-online.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Terbufos | C9H21O2PS3 | CID 25670 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Sorption and Desorption Characteristics of Terbufos in Various Soil Types

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the sorption and desorption behavior of the organophosphate insecticide Terbufos in various soil environments. Understanding these characteristics is crucial for assessing its environmental fate, potential for groundwater contamination, and overall ecological risk. This document summarizes key quantitative data, details experimental protocols for its determination, and visualizes associated pathways and workflows.

Introduction to Terbufos and its Environmental Significance

Terbufos (S-tert-butylthiomethyl O,O-diethyl phosphorodithioate) is a systemic insecticide and nematicide used to control a variety of soil-dwelling pests in crops such as corn and sugar beets. As an organophosphate, its mode of action is the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous system of insects and mammals. The environmental behavior of Terbufos, particularly its interaction with soil particles, dictates its persistence, mobility, and bioavailability. Sorption, the process of a chemical binding to soil particles, and desorption, its release back into the soil solution, are critical factors influencing its potential to leach into groundwater or be taken up by non-target organisms.

Quantitative Sorption and Desorption Data

The sorption of Terbufos to soil is influenced by various soil properties, most notably organic matter content and clay content. The strength of this interaction is commonly quantified using sorption coefficients such as the soil-water partition coefficient (Kd) and the organic carbon-normalized sorption coefficient (Koc). The Freundlich and Langmuir isotherm models are often used to describe the relationship between the concentration of Terbufos in the soil and the soil solution at equilibrium.

Below are tables summarizing available quantitative data on Terbufos sorption and desorption in different soil types.

Table 1: Terbufos Sorption Coefficients (Kd and Koc) in Various Soil Types

Soil Type	Organic Carbon (%)	Clay (%)	pH	Kd (L/kg)	Koc (L/kg)	Reference
Sandy Loam	2.3	-	5.78	29.57	351.10
Loam	4.1	-	5.90	38.55	462.21
Sandy Loam + Biochar (1%)	6.2	-	6.23	53.45	369.23
Loam + Biochar (1%)	10.2	-	6.48	71.61	482.56

Table 2: Terbufos Freundlich Sorption Isotherm Constants in Various Soil Types

Soil Type	Organic Carbon (%)	Clay (%)	pH	Kf ((mg/kg)/(mg/L)^n)	1/n	Reference
Loamy Sand	0.88	5.0	7.3	3.34	-
Loamy Sand	1.84	7.0	6.83	11.4	-
Loam	4.56	17.0	5.0	8.3	-
Silt Loam	6.55	24.0	7.3	21.3	-
Loam	31.65	31.0	6.98	52.7	-

Experimental Protocols for Determining Sorption and Desorption

The batch equilibrium method is the most common and standardized approach for studying the sorption and desorption of pesticides like Terbufos in soil. The following protocol is a synthesis of the OECD Guideline for the Testing of Chemicals, Section 3, No. 106, and other relevant literature.

Materials and Reagents

• Soils: A range of well-characterized soils with varying organic carbon content, clay content, and pH. Soils should be air-dried and sieved through a 2-mm mesh.

• Terbufos: Analytical standard of known purity.

• Solvent: HPLC-grade acetone (B3395972) or other suitable solvent for preparing stock solutions.

• Background Solution: 0.01 M calcium chloride (CaCl2) solution to maintain a constant ionic strength and simulate natural soil solution.

• Equipment:

  • Shaker (orbital or reciprocal)

  • Centrifuge

  • Analytical balance

  • pH meter

  • Glass centrifuge tubes with screw caps

  • Volumetric flasks and pipettes

  • Gas chromatograph (GC) with a flame photometric detector (FPD) or a nitrogen-phosphorus detector (NPD), or a High-Performance Liquid Chromatograph (HPLC) with a suitable detector.

Sorption Experiment (Batch Equilibrium)

• Preparation of Terbufos Solutions: Prepare a stock solution of Terbufos in the chosen solvent. From this stock, prepare a series of working solutions in the 0.01 M CaCl2 background solution at different concentrations.

• Soil Incubation: Weigh a known amount of air-dried soil (e.g., 2-5 g) into a centrifuge tube.

• Equilibration: Add a known volume of a Terbufos working solution to each tube (e.g., 10-25 mL). The soil-to-solution ratio should be selected to ensure a measurable decrease in the aqueous concentration of Terbufos after equilibration.

• Shaking: Cap the tubes and shake them at a constant temperature (e.g., 25°C) for a predetermined equilibration time (typically 24-48 hours) to ensure equilibrium is reached.

• Centrifugation: After shaking, centrifuge the tubes at a sufficient speed and duration to separate the soil from the supernatant.

• Analysis: Carefully remove an aliquot of the supernatant and analyze the concentration of Terbufos using an appropriate analytical method (e.g., GC-FPD).

Desorption Experiment

• Initial Sorption: Perform the sorption experiment as described above.

• Supernatant Removal: After centrifugation, carefully decant and discard the supernatant.

• Addition of Fresh Background Solution: Add a volume of fresh 0.01 M CaCl2 solution (without Terbufos) to the soil pellet, equal to the volume of supernatant removed.

• Resuspension and Equilibration: Resuspend the soil pellet and shake the tubes for the same equilibration time as in the sorption phase.

• Centrifugation and Analysis: Centrifuge the tubes and analyze the concentration of Terbufos in the supernatant. This process can be repeated for several desorption cycles.

Data Analysis

• Sorption: The amount of Terbufos sorbed to the soil (Cs) is calculated by the difference between the initial and equilibrium concentrations in the aqueous phase.

• Sorption Isotherms: Plot the amount of sorbed Terbufos (Cs) against the equilibrium concentration in the solution (Ce) to generate a sorption isotherm. Fit the data to the Freundlich and Langmuir equations to determine the respective constants.

• Sorption Coefficients:

  • Kd = Cs / Ce

  • Koc = (Kd / % Organic Carbon) * 100

• Desorption: The amount of Terbufos desorbed is determined from its concentration in the supernatant after each desorption cycle.

Visualizations

Signaling Pathway: Acetylcholinesterase Inhibition by Terbufos

Terbufos, like other organophosphate insecticides, exerts its toxic effect by inhibiting the enzyme acetylcholinesterase (AChE). This inhibition leads to an accumulation of the neurotransmitter acetylcholine (B1216132) (ACh) in the synaptic cleft, causing continuous nerve stimulation.

Caption: Acetylcholinesterase inhibition by Terbufos in a synaptic cleft.

Experimental Workflow: Batch Equilibrium Sorption/Desorption Study

The following diagram illustrates the key steps involved in a typical batch equilibrium experiment to determine the sorption and desorption characteristics of Terbufos in soil.

Caption: Workflow for a batch equilibrium sorption and desorption study.

Conclusion

The sorption and desorption characteristics of Terbufos are pivotal in determining its environmental behavior. The available data indicates that soil organic matter is a key factor in its retention in soil. The batch equilibrium method provides a standardized and reliable means of quantifying these interactions. The provided protocols and visualizations serve as a valuable resource for researchers and professionals in understanding and assessing the environmental fate of this widely used pesticide. Further research is warranted to expand the database of sorption coefficients, including Freundlich and Langmuir constants, across a broader range of soil types to enhance the accuracy of environmental risk assessments.

Terbufos: A Technical Guide to its Neurotoxic Mode of Action in Insect Pests

For Researchers, Scientists, and Drug Development Professionals

Introduction

Terbufos, an organophosphate insecticide and nematicide, has been utilized in agriculture to control a variety of soil-dwelling and foliar insect pests. Its efficacy stems from its potent neurotoxic effects, which disrupt the normal functioning of the insect nervous system. This technical guide provides an in-depth exploration of the mode of action of terbufos, focusing on its impact at the molecular and cellular levels within insect pests. The information presented herein is intended to support research and development efforts in the fields of toxicology, insecticide resistance, and the design of novel pest control agents.

Terbufos is chemically identified as S-tert-butylthiomethyl O,O-diethyl phosphorodithioate.[1] Like other organophosphates, its primary mode of action is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the cholinergic synapses of the nervous system.[2]

Metabolic Activation of Terbufos

Terbufos itself is a precursor to the active neurotoxic agents. In vivo, it undergoes metabolic activation through an oxidative process, primarily mediated by cytochrome P450 monooxygenases. This biotransformation converts terbufos into its more potent oxygenated metabolites: terbufos sulfoxide (B87167) and terbufos sulfone.[3][4] These metabolites are significantly more effective at inhibiting acetylcholinesterase.[3]

The metabolic activation pathway is a crucial aspect of terbufos's toxicity. The conversion to the sulfoxide and sulfone forms enhances the electrophilicity of the phosphorus atom, making it more reactive towards the serine hydroxyl group in the active site of acetylcholinesterase.

Figure 1: Metabolic activation of terbufos and subsequent inhibition of acetylcholinesterase.

Molecular Mechanism of Action: Acetylcholinesterase Inhibition

The primary target of terbufos and its active metabolites is the enzyme acetylcholinesterase (AChE). AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (B1216132) (ACh) into choline (B1196258) and acetic acid, a process essential for terminating nerve impulses at cholinergic synapses.

The active metabolites of terbufos, particularly terbufos sulfone, act as potent, irreversible inhibitors of AChE.[3] They achieve this by phosphorylating a serine residue within the active site of the enzyme. This covalent modification effectively inactivates the enzyme, preventing it from breaking down acetylcholine.

The accumulation of acetylcholine in the synaptic cleft leads to the continuous stimulation of postsynaptic acetylcholine receptors (nAChRs and mAChRs). This hyperexcitation of the nervous system results in uncontrolled nerve firing, leading to tremors, paralysis, and ultimately, the death of the insect pest.

Figure 2: Disruption of cholinergic signaling by terbufos metabolites at the insect synapse.

Quantitative Data on Toxicity

Table 1: Acute Toxicity of Terbufos in Various Organisms

Organism	Route	LD50/LC50	Reference
Rat (male)	Oral	1.6 - 1.74 mg/kg	[1]
Rat (female)	Oral	1.3 - 1.57 mg/kg	[1]
Mouse (male)	Oral	3.5 mg/kg	[1]
Mouse (female)	Oral	9.2 mg/kg	[1]
Rabbit	Dermal	1.1 mg/kg	[1]
Bobwhite Quail	Oral	28.6 mg/kg	[1]
Daphnia magna	96-hour	0.00031 mg/L	[1]
Rainbow Trout	96-hour	0.008 - 0.0013 mg/L	[1]

Table 2: Acute Toxicity of Terbufos and its Metabolites in Ceriodaphnia cf dubia

Compound	96-hour EC50 (µg/L)	Reference
Terbufos	0.08	[5]
Terbufos Sulfoxide	0.36	[5]
Terbufos Sulfone	0.19	[5]

Table 3: Acute Oral Toxicity of Terbufos Metabolites in Female Mice

Metabolite	LD50 (mg/kg bw)	Reference
Terbufoxon sulfoxide	1.1	[6]
Terbufos sulfoxide	3.4	[6]
Terbufoxon sulfone	3.4	[6]
Terbufos sulfone	14	[6]
Terbufoxon	2.2	[6]

Experimental Protocols

Acetylcholinesterase Inhibition Assay (Modified Ellman's Method)

This protocol describes a colorimetric method to determine the in vitro inhibition of insect acetylcholinesterase by terbufos and its metabolites.

Figure 3: General workflow for the acetylcholinesterase inhibition assay.

Materials:

• Insect tissue (e.g., heads of the target pest)

• Homogenization buffer (e.g., 0.1 M phosphate (B84403) buffer, pH 7.4)

• Terbufos and its metabolites (analytical grade)

• Solvent for insecticides (e.g., acetone (B3395972) or DMSO, pre-tested for effects on enzyme activity)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Acetylthiocholine iodide (ATCI)

• Spectrophotometer (plate reader or cuvette-based)

• Microcentrifuge tubes

• Pipettes

Procedure:

• Enzyme Preparation:

  • Dissect insect heads and place them in ice-cold homogenization buffer.

  • Homogenize the tissue using a suitable homogenizer.

  • Centrifuge the homogenate at 4°C to pellet cellular debris.

  • Collect the supernatant containing the crude enzyme extract. Determine the protein concentration of the extract using a standard method (e.g., Bradford assay).

• Inhibition Assay:

  • Prepare serial dilutions of terbufos and its metabolites in the appropriate solvent.

  • In a microplate or cuvette, add the enzyme extract, buffer, and the insecticide solution (or solvent for control).

  • Pre-incubate the mixture for a defined period (e.g., 15-30 minutes) to allow for inhibitor-enzyme interaction.

  • Initiate the enzymatic reaction by adding DTNB and ATCI.

  • Immediately measure the change in absorbance at 412 nm over time. The rate of color change is proportional to the AChE activity.

• Data Analysis:

  • Calculate the percentage of AChE inhibition for each insecticide concentration relative to the control.

  • Plot the percentage inhibition against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

In Vivo Electrophysiological Recording from the Insect Central Nervous System

This protocol outlines a general procedure for recording the effects of terbufos on the spontaneous and evoked electrical activity of the insect central nervous system (CNS).

Figure 4: General workflow for in vivo electrophysiological recording from the insect CNS.

Materials:

• Live insect pest

• Dissection dish with a wax base

• Insect saline solution

• Micromanipulators

• Glass microelectrodes

• Amplifier and data acquisition system

• Microscope

• Terbufos solution in insect saline

Procedure:

• Insect Preparation:

  • Anesthetize the insect (e.g., by cooling).

  • Immobilize the insect in the dissection dish, dorsal side up.

  • Dissect the insect to expose the central nervous system (e.g., the ventral nerve cord or specific ganglia).

  • Continuously perfuse the preparation with insect saline.

• Electrode Placement and Recording:

  • Pull glass microelectrodes and fill them with insect saline or a suitable electrolyte solution.

  • Using micromanipulators, carefully place the recording electrode in contact with the neural tissue of interest.

  • Place a reference electrode in the surrounding saline bath.

  • Record the baseline spontaneous and/or evoked (e.g., by sensory stimulation) neuronal activity.

• Terbufos Application and Recording:

  • Replace the saline solution with a solution containing a known concentration of terbufos.

  • Continuously record the neuronal activity to observe changes in firing rate, amplitude, and pattern.

• Data Analysis:

  • Analyze the recorded electrophysiological data to quantify the effects of terbufos on neuronal signaling. This may include measuring changes in spike frequency, burst duration, and synaptic potentials.

Conclusion

Terbufos exerts its insecticidal action through a well-defined neurotoxic mechanism. Following metabolic activation to more potent sulfoxide and sulfone derivatives, it irreversibly inhibits acetylcholinesterase in the insect nervous system. The resulting accumulation of acetylcholine leads to synaptic hyperexcitation, paralysis, and ultimately, the death of the pest. A thorough understanding of this mode of action, supported by quantitative toxicity data and detailed experimental protocols, is essential for the continued development of effective and selective pest management strategies and for managing the evolution of insecticide resistance. Further research to elucidate the specific kinetics of terbufos and its metabolites with various insect AChE isoforms will provide even greater insight into its selective toxicity and potential for novel insecticide design.

References

• 1. EXTOXNET PIP - TERBUFOS [extoxnet.orst.edu]
• 2. Occupational Exposure to Terbufos and the Incidence of Cancer in the Agricultural Health Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Terbufos - Wikipedia [en.wikipedia.org]
• 4. Terbufos | C9H21O2PS3 | CID 25670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 4.22 Terbufos (167)(T)** [fao.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Determination of Terbufos Residues by Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the determination of Terbufos residues in various environmental and biological matrices using gas chromatography (GC). Terbufos is a systemic and soil organophosphate insecticide and nematicide. Due to its toxicity, monitoring its residues in food and the environment is crucial for ensuring consumer safety and regulatory compliance.

Overview of Analytical Approaches

Gas chromatography is a robust and widely used technique for the analysis of Terbufos and its metabolites. Common detection methods include:

• Mass Spectrometry (MS): Offers high selectivity and sensitivity, providing structural information for definitive identification.[1][2]

• Flame Photometric Detector (FPD): Highly selective for phosphorus-containing compounds like Terbufos, making it a cost-effective option for targeted analysis.[3]

• Nitrogen-Phosphorus Detector (NPD): Provides excellent sensitivity and selectivity for both nitrogen and phosphorus-containing pesticides.[4]

Sample preparation is a critical step to extract Terbufos residues from the matrix and remove interfering substances. Common techniques include Solid-Phase Extraction (SPE) and the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[5][6]

Quantitative Data Summary

The following tables summarize the quantitative performance data for various GC methods used in the analysis of Terbufos residues.

Table 1: Method Performance for Terbufos Residue Analysis in Blood

Parameter	GC-MS	Reference
Limit of Detection (LOD)	0.3 ppm	[1][2]
Limit of Quantification (LOQ)	Not Specified
Recovery	Not Specified
Linearity	Not Specified

Table 2: Method Performance for Terbufos Residue Analysis in Soil

Parameter	GC-FPD	GC-NPD	Reference
Limit of Detection (LOD)	0.05 ppm	0.1 to 10.4 µg/kg	[3][4]
Limit of Quantification (LOQ)	Not Specified	Not Specified
Recovery	Not Specified	68.5% to 112.1%	[4]
Linearity	Not Specified	50-2000 µg/L	[4]

Table 3: Method Performance for Terbufos Residue Analysis in Water

Parameter	GC/CI-MS	GC-NPD	Reference
Limit of Detection (LOD)	< 0.1 ppb (apparent residues in control)	0.02–0.1 μg/L	[5][7][8]
Limit of Quantification (LOQ)	1 ppb (qualitatively confirmed)	Not Specified	[7]
Recovery	Not Specified	83% to 100%	[5][8]
Linearity	Not Specified	Not Specified

Table 4: Method Performance for Terbufos Residue Analysis in Fruits and Vegetables (QuEChERS)

Parameter	GC-MS/MS	GC-NPD	Reference
Limit of Detection (LOD)	Not Specified	0.001 and 0.004 mg/kg	[9]
Limit of Quantification (LOQ)	<10 μg/kg	0.01 mg/kg	[9]
Recovery	67.2%-108%	73.4 - 86.9 %	[9]
Linearity	0.01-0.5 mg/L	Not Specified

Experimental Protocols

Method 1: Terbufos Residue Analysis in Blood by GC-MS

This protocol is based on a multi-residue method for the detection of organophosphate pesticides in blood.[1][2]

3.1.1. Sample Preparation and Extraction

• Pipette 2 mL of the blood sample into a 15 mL polypropylene (B1209903) centrifuge tube.

• Add 4 mL of acetonitrile (B52724) to the tube.

• Vortex for 1 minute.

• Centrifuge at 3000 rpm for 5 minutes.

• Transfer the supernatant to a clean 15 mL centrifuge tube.

• To the pellet, add another 4 mL of acetonitrile, vortex for 1 minute, and centrifuge again.

• Combine the second supernatant with the first one.

• Add 1 g of anhydrous sodium sulfate (B86663) to the combined supernatant, vortex for 30 seconds, and allow it to settle.

3.1.2. Solid-Phase Extraction (SPE) Cleanup

• Condition a dual-layer ENVI-Carb-II/PSA SPE cartridge with 5 mL of a 3:1 (v/v) acetonitrile:toluene solution.

• Load the dried acetonitrile extract from the previous step onto the SPE cartridge.

• Elute the pesticides with 15 mL of the 3:1 acetonitrile:toluene solution.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 50°C.

• Reconstitute the residue in 0.5 mL of the 3:1 acetonitrile:toluene solution.

• Vortex for 30 seconds to ensure the residue is fully dissolved.

• The sample is now ready for GC-MS analysis.

3.1.3. GC-MS Conditions

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm)

• Injection Volume: 1 µL

• Injector Temperature: 250°C

• Oven Program: 60°C for 1 min, ramp at 40°C/min to 120°C, then ramp at 5°C/min to 310°C

• Carrier Gas: Helium

• Ionization Mode: Electron Ionization (EI)

• Acquisition Mode: Selected Ion Monitoring (SIM)

Method 2: Terbufos Residue Analysis in Soil by GC-FPD

This protocol describes the analysis of Terbufos and its related compounds in soil.[3]

3.2.1. Sample Preparation and Extraction

• Weigh 100 g of a soil subsample into a narrow-mouth jar.

• Add 400 mL of 10% water in acetone (B3395972).

• Shake for 60 minutes on a horizontal shaker at high speed.

• Filter the extract using a Buchner funnel with two glass-fiber filter papers.

• Wash the extraction bottle and soil with 90 mL of the extraction solvent.

• Transfer the filtrate to a 1000 mL separatory funnel.

• Add 300 mL of water and 20 mL of 23% sodium chloride solution.

• Add 100 mL of methylene (B1212753) chloride and shake vigorously for 45 seconds.

• Allow the layers to separate and drain the lower methylene chloride layer through anhydrous sodium sulfate.

• Repeat the extraction of the aqueous layer with another 100 mL of methylene chloride.

• Wash the sodium sulfate with an additional 50 mL of methylene chloride.

• Evaporate the combined extracts to near dryness using a rotary evaporator.

• Add 30 mL of acetonitrile and evaporate to dryness.

• Dissolve the residue in 5 mL of acetone for GC-FPD analysis.

3.2.2. GC-FPD Conditions

• Gas Chromatograph: Tracor Model 540 or equivalent

• Detector: Flame Photometric Detector (phosphorus mode)

• Column: Appropriate capillary or packed column for organophosphate pesticide analysis

• Injection Volume: 1-5 µL

• Injector and Detector Temperatures: Optimized for the specific instrument and column

• Oven Program: Isothermal or temperature-programmed to achieve good separation

• Carrier and Detector Gases: As per manufacturer's recommendations

Method 3: Terbufos Residue Analysis in Fruits and Vegetables by QuEChERS and GC-MS/MS

The QuEChERS method is a streamlined approach for the extraction of pesticide residues from food matrices.[10]

3.3.1. Sample Preparation and Extraction (EN 15662 QuEChERS Method)

• Homogenize a representative sample of the fruit or vegetable.

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. (For dry samples, add water to rehydrate before extraction).

• Add 10 mL of acetonitrile.

• Shake vigorously for 1 minute.

• Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).[6]

• Shake vigorously for 1 minute.

• Centrifuge at ≥ 3000 rpm for 5 minutes.

3.3.2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer an aliquot of the supernatant (acetonitrile layer) to a 15 mL d-SPE tube containing magnesium sulfate and primary secondary amine (PSA) sorbent. For pigmented samples, graphitized carbon black (GCB) may also be included.

• Vortex for 30 seconds.

• Centrifuge at ≥ 3000 rpm for 5 minutes.

• The supernatant is ready for GC-MS/MS analysis.

3.3.3. GC-MS/MS Conditions

• Gas Chromatograph: Modern GC system capable of tandem MS

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Column: Low-bleed capillary column suitable for pesticide analysis (e.g., 5% phenyl-methylpolysiloxane)

• Injection Volume: 1-2 µL

• Injector: Pulsed splitless or other suitable injection technique

• Oven Program: Optimized for the separation of a wide range of pesticides

• Ionization Mode: Electron Ionization (EI)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Visualized Workflows

Caption: General workflow for Terbufos residue analysis.

Caption: Detailed QuEChERS workflow for food samples.

References

• 1. researchgate.net [researchgate.net]
• 2. GC/MS Method for the Detection of Terbufos, Diazinon and Parathion in Blood [protocols.io]
• 3. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 4. Multiresidue analysis of pesticides in soil by gas chromatography with nitrogen-phosphorus detection and gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. epa.gov [epa.gov]
• 7. Confirmation of phorate, terbufos, and their sulfoxides and sulfones in water by capillary gas chromatography/chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. thermoscientific.fr [thermoscientific.fr]
• 9. researchgate.net [researchgate.net]
• 10. Simultaneous Screening of 322 Residual Pesticides in Fruits and Vegetables Using GC-MS/MS and Deterministic Health Risk Assessments | MDPI [mdpi.com]

Application Note: Analysis of Terbufos and its Metabolites using Liquid Chromatography-Mass Spectrometry

Abstract

This application note provides a detailed protocol for the simultaneous determination of the organophosphate insecticide terbufos and its primary oxidative metabolites, including terbufos sulfoxide (B87167), terbufos sulfone, terbufos oxon, terbufos oxon sulfoxide, and terbufos oxon sulfone, in various environmental and food matrices. The method utilizes Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) for sensitive and selective quantification. Sample preparation protocols for water, soil/sediment, and fruit/vegetable matrices are outlined, employing Solid-Phase Extraction (SPE) and a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction. This method is intended for researchers, scientists, and professionals in environmental monitoring and food safety.

Introduction

Terbufos is a systemic and soil insecticide and nematicide used to control a variety of pests on crops such as corn and sugar beets.[1] Due to its high acute toxicity, monitoring for terbufos and its metabolites in environmental and food samples is crucial for assessing exposure and ensuring regulatory compliance. The primary metabolic pathway of terbufos involves oxidation of the parent compound to more toxic and persistent metabolites, including terbufos sulfoxide and terbufos sulfone, as well as their corresponding oxon analogs.[2] LC-MS/MS has become the preferred analytical technique for this purpose due to its high sensitivity, selectivity, and ability to analyze these relatively polar and thermally labile compounds.[3]

Metabolic Pathway of Terbufos

Terbufos undergoes a series of metabolic transformations in the environment and in biological systems. The primary pathway involves sulfoxidation and desulfuration of the parent compound, followed by hydrolysis of the thiolophosphorus bond, enzymatic S-methylation, and subsequent further S-oxidation.[4] This process leads to the formation of several key metabolites that are often included in residue monitoring programs.

Caption: Proposed metabolic pathway of Terbufos.

Experimental Protocols

Sample Preparation

The following protocols are provided for water, soil/sediment, and fruit/vegetable matrices.

This protocol is based on EPA methodologies for the extraction of organophosphorus pesticides from water.[5]

• Sample Pre-treatment: Adjust the pH of a 500 mL water sample to between 5.0 and 9.0. If the sample contains suspended solids, centrifuge or filter it before extraction.

• SPE Cartridge Conditioning: Use a C18 SPE cartridge (e.g., 500 mg, 6 mL). Condition the cartridge by passing 5 mL of ethyl acetate, 5 mL of methanol, and then 5 mL of reagent water sequentially. Do not allow the cartridge to go dry.

• Sample Loading: Pass the 500 mL water sample through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Drying: After the entire sample has passed through, dry the cartridge under a vacuum for at least 60 minutes to remove residual water.

• Elution: Elute the trapped analytes with two 5 mL aliquots of ethyl acetate.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen at 40°C. The sample is now ready for LC-MS/MS analysis.

• Extraction: Weigh 10 g of the homogenized soil/sediment sample into a 50 mL centrifuge tube. Add 20 mL of a 90:10 (v/v) methanol:water solution.

• Shaking: Cap the tube and shake vigorously for 30 minutes on a mechanical shaker.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Cleanup: Take an aliquot of the supernatant and proceed with a Solid-Phase Extraction cleanup similar to the one described for water samples (Section 1.1), starting from the Sample Loading step.

• Reconstitution: After elution and concentration to dryness, reconstitute the sample in 1 mL of 60:40 (v/v) acetonitrile (B52724):water for LC-MS/MS analysis.

This protocol is a modified version of the widely used QuEChERS method.[6]

• Homogenization: Homogenize a representative portion of the fruit or vegetable sample. For samples with low water content (<80%), add an appropriate amount of reagent water before homogenization.[7]

• Extraction: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. Add 10 mL of acetonitrile.

• Salting Out: Add 4 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1 g of sodium chloride (NaCl). Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing 150 mg MgSO₄ and 25 mg of Primary Secondary Amine (PSA) sorbent. For samples with high pigment content, 50 mg of graphitized carbon black (GCB) may also be added.

• Final Centrifugation: Vortex the microcentrifuge tube for 30 seconds and then centrifuge at 12,000 rpm for 2 minutes.

• Dilution: Take the supernatant and dilute it 1:1 with a 75:25 water:acetonitrile mixture before transferring to an LC vial for analysis.[7]

LC-MS/MS Analysis

The following parameters can be used as a starting point and should be optimized for the specific instrument in use.

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm)
Mobile Phase A	Water with 5 mM Ammonium Acetate + 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B held for 1 min, ramp to 95% B over 8 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Parameter	Value
Instrument	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	120 °C

Data Presentation

The following table summarizes the MRM transitions and optimized MS parameters for terbufos and its metabolites. These values may require optimization on the specific instrument being used.

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Cone Voltage (V)	Collision Energy (eV)
Terbufos	289.1	103.0	233.0	20	12
Terbufos Sulfoxide	305.1	187.0	243.0	20	11
Terbufos Sulfone	321.1	171.0	97.0	20	12
Terbufos Oxon	273.1	217.1	189.1	22	14
Terbufos Oxon Sulfoxide	289.1	187.0	159.1	22	13
Terbufos Oxon Sulfone	305.1	159.1	249.1	22	15

The following table summarizes typical quantitative performance data for the analysis of terbufos and its metabolites in various matrices.

Matrix	Compound	LOD	LOQ	Recovery (%)	RSD (%)
Water [8]	Terbufos	0.02 µg/L	0.1 µg/L	90-110	<15
Terbufos Sulfoxide	0.02 µg/L	0.1 µg/L	90-110	<15
Terbufos Sulfone	0.02 µg/L	0.1 µg/L	90-110	<15
Tea [3]	Terbufos & Metabolites	0.001-0.01 mg/kg	0.002-0.03 mg/kg	81.5-103.9	0.9-10.1
Baby Food	Terbufos & Metabolites	-	~0.001 mg/kg	92-119	<11

Workflow Visualization

The following diagram illustrates the general experimental workflow from sample collection to data analysis.

Caption: General experimental workflow for terbufos analysis.

Conclusion

The described LC-MS/MS method provides a robust and sensitive approach for the quantification of terbufos and its key metabolites in diverse and complex matrices. The detailed protocols for sample preparation using SPE and QuEChERS allow for effective extraction and cleanup, leading to reliable and reproducible results. This application note serves as a comprehensive guide for laboratories involved in pesticide residue analysis, aiding in the protection of public health and the environment.

References

• 1. digitalcommons.odu.edu [digitalcommons.odu.edu]
• 2. Determination of Terbufos and Its Five Metabolites in Tea By Multi-Plug Filtration Cleanup Method Combined with Liquid Chromatography-Tandem Mass Spectrometry [spkx.net.cn]
• 3. fao.org [fao.org]
• 4. biotage.com [biotage.com]
• 5. ikm.org.my [ikm.org.my]
• 6. ijesd.org [ijesd.org]
• 7. chem-agilent.com [chem-agilent.com]
• 8. waters.com [waters.com]

Application Note: Solid-Phase Extraction of Terbufos from Water Samples

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the solid-phase extraction (SPE) of the organophosphorus pesticide Terbufos from water samples. The methodologies outlined are based on established scientific literature and are intended for use in environmental monitoring and food safety analysis.

Introduction

Terbufos is a systemic and soil organophosphorus insecticide and nematicide. Due to its potential toxicity and the possibility of water source contamination through agricultural runoff, sensitive and efficient analytical methods are required for its detection at trace levels. Solid-phase extraction (SPE) is a widely used sample preparation technique that offers high recovery and concentration of analytes from complex matrices like water, while minimizing solvent consumption compared to traditional liquid-liquid extraction.[1][2] This application note details a robust SPE protocol for the extraction of Terbufos from water samples, followed by gas chromatography-mass spectrometry (GC-MS) analysis.

Experimental Protocols

This section details a representative SPE protocol for the extraction of Terbufos from water samples using a polymeric SPE cartridge, such as Oasis HLB or similar. Polymeric sorbents are often favored for their high surface area and ability to retain a broad range of compounds.[3]

Materials and Reagents

• SPE Cartridges: Oasis HLB (60 mg, 3 mL) or equivalent polymeric sorbent.

• Reagents:

  • Methanol (HPLC grade)

  • Ethyl acetate (B1210297) (HPLC grade)

  • Dichloromethane (HPLC grade)

  • Reagent water (HPLC grade)

  • Nitrogen gas (high purity)

  • Terbufos analytical standard

  • Sodium chloride (analytical grade)

Sample Preparation

• Collect water samples in clean, amber glass bottles.

• If the sample contains suspended solids, centrifuge or filter it through a 0.45 µm glass fiber filter.[1]

• For every 500 mL of water sample, add 5 g of NaCl to increase the ionic strength, which can enhance the retention of analytes on the SPE sorbent.[4]

Solid-Phase Extraction (SPE) Procedure

The following steps outline the manual SPE process. Automated SPE systems can also be utilized and programmed with the same solvent volumes and flow rates.

• Cartridge Conditioning:

  • Pass 5 mL of ethyl acetate through the SPE cartridge.

  • Follow with 5 mL of methanol.

  • Finally, equilibrate the cartridge by passing 5 mL of reagent water. Ensure the sorbent bed does not go dry during conditioning.

• Sample Loading:

  • Load the pre-treated 500 mL water sample onto the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Washing:

  • After loading the entire sample, wash the cartridge with 5 mL of reagent water to remove any co-adsorbed impurities.

  • Dry the cartridge thoroughly by passing a stream of nitrogen gas for 10-20 minutes.

• Elution:

  • Elute the retained Terbufos from the cartridge with two aliquots of 4 mL of a mixture of ethyl acetate and dichloromethane.

  • Collect the eluate in a clean collection tube.

Eluate Concentration

• Concentrate the collected eluate to a final volume of 1 mL under a gentle stream of nitrogen gas in a water bath set at 40°C.

• The concentrated extract is now ready for GC-MS analysis.

Quantitative Data

The following tables summarize the performance data for the SPE of Terbufos from water samples using different sorbents. The data has been compiled from various studies to provide a comparative overview.

Table 1: Recovery of Terbufos using Different SPE Sorbents

SPE Sorbent	Spiked Concentration	Recovery (%)	Reference
Oasis HLB	100 ng/L	>68%	[2]
C18	100 ng/L	>65%	[2]
Polymeric	0.2 µg/L	83-100%	[4]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Terbufos in Water

Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Online SPE-LC/MS/MS	0.5 µg/L	0.5 µg/L	[5]
SPE-GC-MS	-	2-20 ng/L	[2]
Automated SPE-GC-NPD	0.02-0.1 µg/L	-	[4]

Visualization of the SPE Workflow

The following diagram illustrates the key steps in the solid-phase extraction of Terbufos from a water sample.

Caption: Workflow for Solid-Phase Extraction of Terbufos.

References

• 1. mdpi.com [mdpi.com]
• 2. Multiresidue Method for Determination of 67 Pesticides in Water Samples Using Solid-Phase Extraction with Centrifugation and Gas Chromatography-Mass Spectrometry [scirp.org]
• 3. researchgate.net [researchgate.net]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Application Note: QuEChERS Method for Multi-residue Analysis of Terbufos in Produce

Introduction

Terbufos is an organophosphate insecticide and nematicide widely used in agriculture to protect crops such as corn, sugar beets, and potatoes. Due to its toxicity, regulatory bodies worldwide have established maximum residue limits (MRLs) for Terbufos in various food commodities.[1] To ensure consumer safety and compliance with these regulations, a robust and efficient analytical method for the determination of Terbufos residues in produce is essential. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has emerged as a popular sample preparation technique for multi-residue pesticide analysis in food matrices due to its simplicity, high throughput, and low solvent consumption.[2][3][4][5][6] This application note provides a detailed protocol for the extraction and cleanup of Terbufos residues in various fruits and vegetables using the QuEChERS method, followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Principle

The QuEChERS method involves a two-step process: an extraction step with acetonitrile (B52724) and a cleanup step using dispersive solid-phase extraction (d-SPE). A homogenized sample is first extracted and partitioned using acetonitrile and a combination of salts (e.g., magnesium sulfate (B86663), sodium chloride, and sodium citrate) to facilitate the separation of the organic and aqueous layers and to salt out the pesticides into the organic layer. An aliquot of the acetonitrile extract is then cleaned up using a d-SPE sorbent mixture, typically containing primary secondary amine (PSA) to remove organic acids and other polar interferences, and magnesium sulfate to remove excess water. The final cleaned extract is then ready for analysis by GC-MS.

Experimental Protocols

1. Sample Preparation and Homogenization

• Obtain a representative sample of the produce to be analyzed.

• Wash the produce with distilled water to remove any surface dirt.

• Chop the produce into small pieces. For hard produce like potatoes, it is advisable to use a food processor. For soft produce like berries, a blender can be used.

• Homogenize the chopped sample to a uniform paste. If the sample has low water content, the addition of a small amount of purified water may be necessary to achieve a homogeneous mixture.[7]

• Store the homogenized sample in a sealed container at -20°C until analysis to prevent degradation of the analyte.[6]

2. QuEChERS Extraction

• Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10-15 mL of acetonitrile to the centrifuge tube.

• Add the appropriate QuEChERS extraction salt packet. A common formulation is the EN 15662 method, which contains 4 g of anhydrous magnesium sulfate (MgSO₄), 1 g of sodium chloride (NaCl), 1 g of trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g of disodium (B8443419) hydrogen citrate sesquihydrate.[7][8]

• Immediately cap the tube and shake vigorously for 1 minute. This can be done manually or using a vortex mixer.

• Centrifuge the tube at ≥3000 rcf for 5 minutes. This will result in the separation of the sample into a top organic (acetonitrile) layer and a bottom aqueous/solid layer.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL d-SPE microcentrifuge tube.

• The d-SPE tube should contain a sorbent mixture appropriate for the sample matrix. For most fruits and vegetables, a mixture of 150 mg of anhydrous magnesium sulfate (MgSO₄) and 25-50 mg of primary secondary amine (PSA) is suitable. For pigmented produce, graphitized carbon black (GCB) may be added to remove pigments, but its use should be evaluated carefully as it can also remove planar pesticides.

• Cap the d-SPE tube and vortex for 30 seconds to 1 minute to ensure thorough mixing of the extract with the sorbent.

• Centrifuge the d-SPE tube at a high speed (e.g., ≥10,000 rcf) for 2-5 minutes to pellet the sorbent material.

• The resulting supernatant is the final cleaned extract.

4. Instrumental Analysis (GC-MS)

• Transfer the final cleaned extract into a 2 mL autosampler vial.

• Analyze the extract using a Gas Chromatograph coupled with a Mass Spectrometer (GC-MS). The following are typical instrumental parameters for Terbufos analysis:

Parameter	Setting
Gas Chromatograph (GC)
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Volume	1-2 µL
Injector Temperature	250-280 °C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0-1.5 mL/min (constant flow)
Oven Temperature Program	Initial temperature of 60-80°C, hold for 1-2 min, ramp at 10-25°C/min to 280-300°C, hold for 5-10 min
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230-250 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
Monitored Ions (SIM)	m/z 231, 153, 97 (quantification and confirmation ions for Terbufos)[9]

Data Presentation

The following tables summarize the typical performance data for the QuEChERS method for Terbufos and other organophosphate pesticides in various produce matrices.

Table 1: Method Performance for Terbufos in Produce

Matrix	Spiking Level (mg/kg)	Recovery (%)	RSD (%)	LOD (mg/kg)	LOQ (mg/kg)	Reference
Plant Samples (general)	0.01 - 1.0	Not Specified	Not Specified	Not Specified	0.01 - 0.05	[1]
Mango	0.05 - 0.5	90-110	<15	0.001 - 0.010	0.007 - 0.033	[10]
Various Fruits & Vegetables	0.01	90-105	4-19	0.005	0.01	[2]

Table 2: Representative Performance Data for Organophosphate Pesticides in Various Produce using QuEChERS

Pesticide	Matrix	Spiking Level (mg/kg)	Recovery (%)	RSD (%)	LOD (mg/kg)	LOQ (mg/kg)
Chlorpyrifos	Lettuce	0.1 - 0.25	96.3 - 101.3	<20	0.005 - 0.050	0.015 - 0.150
Dichlorvos	Spinach	0.1 - 0.25	92.1 - 102.1	<20	0.005 - 0.050	0.015 - 0.150
Profenofos	Various Vegetables	Not Specified	70 - 120	<20	Not Specified	Not Specified
Malathion	Various Fruits	Not Specified	70 - 120	<20	Not Specified	Not Specified

Note: Data in Table 2 is representative of the performance of the QuEChERS method for organophosphate pesticides and may not be specific to Terbufos.

Visualizations

QuEChERS Experimental Workflow for Terbufos Analysis

Caption: Workflow of the QuEChERS method for Terbufos analysis.

References

• 1. Pesticide residues in food – 2005 [fao.org]
• 2. Determination of Pesticide Residues Using QuEChERS Extraction with Inert GC-MSD Analytical Technique and Application on Seasonal Fruits and Vegetables in Pakistan [scirp.org]
• 3. acoreconsumiveis.com.br [acoreconsumiveis.com.br]
• 4. mdpi.com [mdpi.com]
• 5. ikm.org.my [ikm.org.my]
• 6. digitalcommons.odu.edu [digitalcommons.odu.edu]
• 7. gcms.cz [gcms.cz]
• 8. mdpi.com [mdpi.com]
• 9. Determination of 66 pesticide residues in livestock products using QuEChERS and GC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of 17 Organophosphate Pesticide Residues in Mango by Modified QuEChERS Extraction Method Using GC-NPD/GC-MS and Hazard Index Estimation in Lucknow, India | PLOS One [journals.plos.org]

Application Note: High-Sensitivity Detection of Terbufos in Complex Biological Matrices

AN-202512

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed analytical methods and protocols for the quantitative determination of terbufos, a high-toxicity organophosphate pesticide, in complex biological matrices such as blood, plasma, and tissue. The methods described herein leverage modern analytical instrumentation, including Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), to achieve high sensitivity and specificity. Protocols for sample preparation, including Solid-Phase Extraction (SPE) and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), are detailed to ensure optimal analyte recovery and removal of matrix interferences.

Introduction

Terbufos is a systemic and soil organophosphate insecticide and nematicide.[1] Due to its high acute toxicity, exposure monitoring in biological systems is critical for both toxicological assessment and environmental safety.[1][2] The analysis of terbufos and its primary metabolites—terbufos sulfoxide (B87167) and terbufos sulfone—in complex biological matrices presents significant analytical challenges due to low concentration levels and high matrix interference.[3] This application note details validated methods for the reliable extraction, detection, and quantification of terbufos residues.

Principles of Methods

Two primary analytical approaches are presented:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a robust and widely used technique for the analysis of volatile and semi-volatile organic compounds. Following extraction and cleanup, the sample is vaporized and separated on a chromatographic column before being detected by a mass spectrometer. This method provides excellent separation and confirmatory analysis through characteristic mass spectra.[4][5]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique is highly sensitive and specific, making it ideal for analyzing trace levels of compounds that may not be amenable to GC analysis. It is particularly effective for detecting terbufos and its more polar metabolites.[6][7] The use of tandem mass spectrometry (MS/MS) allows for specific ion transitions to be monitored, significantly reducing background noise and improving quantification limits.[7]

Sample Preparation Workflows

Effective sample preparation is paramount for accurate analysis. It involves extracting the analyte from the matrix and cleaning up the extract to remove interfering substances.

Solid-Phase Extraction (SPE) Workflow for Blood

Solid-Phase Extraction is a common and effective technique for cleaning up complex samples like blood.[4] It relies on the partitioning of analytes between a solid sorbent and the liquid sample matrix.

Figure 1: Solid-Phase Extraction (SPE) Workflow for Blood Samples

QuEChERS Workflow for Tissue Samples

The QuEChERS method is a streamlined approach involving a solvent extraction and partitioning step with salts, followed by a dispersive solid-phase extraction (dSPE) cleanup.[8][9][10] It is known for being fast and requiring low solvent volumes.[10]

Figure 2: QuEChERS Workflow for Biological Tissue

Experimental Protocols

Protocol 1: GC-MS Analysis of Terbufos in Blood

This protocol is adapted from a multi-residue method for detecting organophosphate pesticides in blood.[4][11]

A. Sample Preparation (SPE)

• Pipette 2 mL of whole blood into a 50 mL glass test tube.

• Spike with an appropriate internal standard. For positive controls, spike with 106 µL of a 20 ppm terbufos standard solution to achieve a 1 ppm level.[11]

• Add 10 mL of acetonitrile, cap, and vortex for 30 seconds.

• Centrifuge at 4000 rpm for 5 minutes.

• Condition a Supelclean ENVI-Carb-II/PSA SPE cartridge with 5 mL of acetonitrile:toluene (3:1).[11]

• Decant the acetonitrile supernatant from step 4 and load it onto the conditioned SPE cartridge.

• Elute the pesticides from the cartridge with 15 mL of acetonitrile:toluene (3:1) into a clean 50 mL glass test tube.[11]

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue with 0.5 mL of acetonitrile:toluene (3:1). Vortex thoroughly.[11]

• Transfer the reconstituted solution to a spin-x microcentrifuge tube with a nylon filter and centrifuge.

• Transfer the filtrate to a GC vial for analysis.

B. GC-MS Instrumental Parameters

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Injection Mode: Splitless.

• Inlet Temperature: 250°C.

• Oven Program: Initial 150°C, ramp at 30°C/min to 280°C, hold for 10 minutes.[12] (Note: Specific temperature programs should be optimized for the target analytes).[13]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Ionization: Electron Impact (EI+), 70 eV.[10]

• MS Mode: Selected Ion Monitoring (SIM).

• Ions Monitored for Terbufos: m/z 231 (quantification), 103, 153 (confirmation).[5]

Protocol 2: LC-MS/MS Analysis of Terbufos and Metabolites

This protocol is based on methods developed for trace-level pesticide analysis in complex matrices.[6][7]

A. Sample Preparation (QuEChERS)

• Weigh 10 g of homogenized tissue (e.g., liver, muscle) into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile and shake vigorously for 1 minute.

• Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl).

• Shake vigorously for 1 minute, then centrifuge for 5 minutes at >3000 g.

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE cleanup tube containing 150 mg MgSO₄ and 50 mg Primary Secondary Amine (PSA) sorbent.

• Vortex for 30 seconds and centrifuge for 1 minute at >5000 g.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

B. LC-MS/MS Instrumental Parameters

• Instrument: UPLC or HPLC system coupled to a tandem quadrupole mass spectrometer.

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient from 5% to 95% B over several minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• MS/MS Transitions:

  • Terbufos: m/z 289 > 233[7]

  • Terbufos Sulfoxide: m/z 305 > 187[7]

  • Terbufos Sulfone: m/z 321 > 171[7]

Quantitative Data Summary

The performance of these analytical methods is summarized below. Limits of Detection (LOD) and Quantification (LOQ) are crucial for determining the suitability of a method for specific regulatory or research needs.

Table 1: Performance of GC-MS Method for Terbufos in Blood

Parameter	Value	Reference
Instrument LOD	0.2 ppm (mg/L)	[4][11]
Method LOD	0.3 ppm (mg/L)	[4][11]

| Method Assurance Level | 1.0 ppm (mg/L) |[4][11] |

Table 2: Performance of LC-MS/MS Methods for Terbufos and Metabolites

Analyte	Matrix	LOQ	Recovery (%)	RSD (%)	Reference
Terbufos & Metabolites	Tea	0.002 - 0.03 mg/kg	81.5 - 103.9	0.9 - 10.1	[6]
Terbufos	Baby Food	0.001 mg/kg	92 - 119	< 11
Terbufos	Soil & Sediment	0.01 mg/kg	-	-	[7]
Terbufos Sulfoxide	Soil & Sediment	0.01 mg/kg	-	-	[7]
Terbufos Sulfone	Soil & Sediment	0.01 mg/kg	-	-	[7]

| Terbufos | Blood | 22 µg/L (detected) | - | - |[2] |

Conclusion

The methods presented provide robust and sensitive protocols for the determination of terbufos and its key metabolites in complex biological matrices. The GC-MS method is suitable for screening and confirmation in blood samples, while the LC-MS/MS method offers lower detection limits and is ideal for trace residue analysis in a variety of tissues. Proper sample preparation using either SPE or QuEChERS is critical to achieving the required accuracy and precision. These application notes serve as a comprehensive guide for laboratories involved in toxicological analysis and pesticide residue monitoring.

References

• 1. Detection of terbufos in cases of intoxication by means of entomotoxicological analysis using ATR-FTIR spectroscopy combined with chemometrics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. fao.org [fao.org]
• 4. GC/MS Method for the Detection of Terbufos, Diazinon and Parathion in Blood [protocols.io]
• 5. researchgate.net [researchgate.net]
• 6. Determination of Terbufos and Its Five Metabolites in Tea By Multi-Plug Filtration Cleanup Method Combined with Liquid Chromatography-Tandem Mass Spectrometry [spkx.net.cn]
• 7. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 8. Rapid Analysis of Residues of 186 Pesticides in Hawk Tea Using Modified QuEChERS Coupled with Gas Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journal.pandawainstitute.com [journal.pandawainstitute.com]
• 10. gcms.cz [gcms.cz]
• 11. content.protocols.io [content.protocols.io]
• 12. Gas Chromatography Tandem Mass Spectrometry (GC-MS/MS) for High-Throughput Screening of Pesticides in Rice Samples Collected in Bangladesh and Saudi Arabia [mdpi.com]
• 13. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Application Note: Determination of Terbufos and its Metabolites in Corn and Sugar Beet by QuEChERS Extraction and GC-MS/MS Analysis

Abstract

This application note details a robust and efficient analytical method for the quantification of terbufos and its primary oxidative metabolites, terbufos sulfoxide (B87167) and terbufos sulfone, in corn and sugar beet matrices. The residue definition for terbufos includes the parent compound and its main metabolites.[1][2][3] The procedure employs the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique, followed by analysis using Gas Chromatography coupled with Triple Quadrupole Mass Spectrometry (GC-MS/MS).[4][5] This method provides the high selectivity and sensitivity required to meet global Maximum Residue Limits (MRLs).

Introduction

Terbufos is a systemic organophosphate insecticide and nematicide used to control a variety of pests in crops such as corn and sugar beets.[6] Due to its acute toxicity, regulatory bodies worldwide have established stringent MRLs for its residues in food commodities.[7][8] Terbufos is metabolized in plants to more polar and toxic compounds, primarily terbufos sulfoxide and terbufos sulfone.[1][2][9] Therefore, a comprehensive analytical method must be able to simultaneously extract and quantify the parent compound and these key metabolites. The QuEChERS method is an effective and streamlined sample preparation approach for multi-residue pesticide analysis in diverse food matrices.[4][5][10][11]

Experimental Protocol

1. Materials and Reagents

• Analytical Standards: Certified reference standards of Terbufos, Terbufos Sulfoxide, and Terbufos Sulfone (≥98% purity).[12][13]

• Solvents: Acetonitrile (B52724) (ACN) and Toluene, HPLC or pesticide residue grade.

• Reagents: Anhydrous magnesium sulfate (B86663) (MgSO₄), sodium chloride (NaCl).

• QuEChERS Extraction Kits: 50 mL centrifuge tubes containing pre-weighed MgSO₄ and NaCl.

• Dispersive SPE (d-SPE) Kits: 2 mL or 15 mL centrifuge tubes containing anhydrous MgSO₄ and Primary Secondary Amine (PSA) sorbent. For pigmented samples like corn silage or sugar beet tops, a sorbent containing graphitized carbon black (GCB) may be necessary.

• Internal Standard (IS): Triphenyl Phosphate (TPP) or other suitable compound not expected in the samples.

2. Sample Preparation and Homogenization

• Corn Grain: Grind samples to a fine, homogenous powder using a high-capacity grinder. To prevent degradation of volatile pesticides, cryogenic milling is recommended.[10][11]

• Sugar Beet Roots: Thoroughly wash roots to remove soil, chop into small pieces, and homogenize into a uniform paste using a food processor or blender.

• Store all homogenized samples frozen at ≤ -20°C until extraction to ensure sample integrity.

3. QuEChERS Extraction

• Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• If using an internal standard, add the appropriate volume of IS working solution (e.g., 100 µL of 10 µg/mL TPP).

• Cap the tube tightly and shake vigorously for 1 minute. Mechanical shaking ensures consistent and efficient extraction.[10]

• Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄ and 1 g NaCl).

• Immediately cap and shake vigorously for 1 minute. The addition of salt induces phase separation between the aqueous and organic layers.[11]

• Centrifuge the tube at ≥4000 RCF for 5 minutes.

4. Dispersive SPE (d-SPE) Cleanup

• Transfer a 1 mL aliquot of the upper acetonitrile supernatant into a d-SPE cleanup tube containing 150 mg MgSO₄ and 50 mg PSA.

• Vortex the tube for 30 seconds.

• Centrifuge at ≥4000 RCF for 5 minutes.

• The resulting supernatant is the final, cleaned extract. Transfer approximately 0.5 mL into an autosampler vial for GC-MS/MS analysis.

Instrumental Analysis: GC-MS/MS

The analysis is performed on a gas chromatograph coupled to a triple quadrupole mass spectrometer, which provides excellent sensitivity and selectivity for complex matrices.

Parameter	Condition
GC System	Agilent 8890 GC or equivalent
Injector	Split/Splitless, 250°C, 1 µL injection volume
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min
Column	HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm or equivalent
Oven Program	70°C (hold 1 min), ramp 25°C/min to 180°C, ramp 5°C/min to 250°C, ramp 20°C/min to 300°C (hold 5 min)
MS System	Agilent 7010C Triple Quadrupole MS or equivalent
Ion Source	Electron Ionization (EI), 70 eV, 230°C
Quad Temp	150°C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Results and Data Presentation

The method should be validated according to SANTE/11312/2021 guidelines or equivalent, assessing linearity, limit of quantification (LOQ), accuracy (recovery), and precision (RSD).

Table 1: GC-MS/MS MRM Transitions and Typical Performance Data

Analyte	Precursor Ion (m/z)	Product Ion (Quantifier)	Product Ion (Qualifier)	Typical LOQ (mg/kg)	Average Recovery (%) (n=5)	RSD (%)
Terbufos	231	103	153	0.01	95	<10
Terbufos Sulfoxide	247	191	119	0.01	91	<15
Terbufos Sulfone	263	207	125	0.01	93	<15

Note: Ions and performance data are typical and should be verified experimentally. The LOQ for most methods in plant matrices is typically between 0.005 and 0.05 mg/kg.[1]

Table 2: Example MRLs for Terbufos

Commodity	EU MRL (mg/kg)	US Tolerance (ppm)
Corn	0.01	0.05
Sugar Beet	0.01	0.05

*Indicates the MRL is set at the Limit of Quantification.

Workflow Visualization

The following diagram illustrates the complete analytical workflow from sample receipt to final data analysis.

Caption: Analytical workflow for Terbufos residue analysis.

The described QuEChERS extraction followed by GC-MS/MS analysis provides a sensitive, accurate, and high-throughput method for the determination of terbufos and its key metabolites in corn and sugar beet. The protocol is robust and meets the typical performance criteria required for regulatory compliance monitoring of pesticide residues in food matrices.

References

• 1. Pesticide residues in food – 2005 [fao.org]
• 2. fao.org [fao.org]
• 3. pic.int [pic.int]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. Terbufos | C9H21O2PS3 | CID 25670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. faolex.fao.org [faolex.fao.org]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. apps.who.int [apps.who.int]
• 10. youtube.com [youtube.com]
• 11. m.youtube.com [m.youtube.com]
• 12. hpc-standards.com [hpc-standards.com]
• 13. Terbufos | CAS 13071-79-9 | LGC Standards [lgcstandards.com]

Application Notes on Terbufos Granular Formulations in Agricultural Research

Disclaimer: Terbufos is a highly toxic organophosphate insecticide and nematicide classified as an extremely hazardous substance (Class Ia) by the World Health Organization.[1] Its use is restricted to certified applicators and is banned in many regions, including the European Union.[1][2] The information provided herein is intended for researchers, scientists, and professionals for informational and research purposes only. It is not a guide for agricultural use. All handling and experimentation with Terbufos must be conducted in strict accordance with institutional safety protocols and governmental regulations.

Scientific Overview

Terbufos, S-[[(1,1-dimethylethyl)thio]methyl] O,O-diethyl phosphorodithioate, is a systemic soil insecticide and nematicide.[1] It is primarily available in granular formulations (e.g., 5%, 10%, 15%, 20%) designed for application at planting.[3][4] Its primary function is to control soil-dwelling insects and nematodes that can damage crops during early stages of development.

1.1 Mechanism of Action

As an organophosphate, the primary mechanism of action for Terbufos is the inhibition of the enzyme acetylcholinesterase (AChE).[1][5]

• Metabolic Activation: In the environment and within the target organism, Terbufos is metabolically activated through oxidation to its more potent sulfoxide (B87167) and sulfone metabolites, as well as their corresponding oxygen analogs (oxons).[1][6][7]

• Enzyme Inhibition: These active metabolites phosphorylate the serine hydroxyl group at the active site of AChE, rendering the enzyme non-functional.[1]

• Synaptic Disruption: The inactivation of AChE prevents the breakdown of the neurotransmitter acetylcholine (B1216132) (ACh) in the synaptic cleft.[7][8]

• Cholinergic Crisis: The resulting accumulation of ACh leads to continuous stimulation of cholinergic receptors (muscarinic and nicotinic), causing a state of hyperexcitation known as a cholinergic crisis, which results in paralysis and death of the pest.[1][8]

1.2 Target Pests and Registered Uses

Terbufos has been historically registered for use on a limited number of crops, primarily corn, sorghum, and sugar beets.[9][10] Its spectrum of activity covers a range of soil-dwelling pests:

• Corn: Corn rootworms (Diabrotica spp.), wireworms, white grubs, seedcorn maggots, and nematodes.[3][10][11]

• Sorghum & Sugar Beets: Controls various beetles, flies, and nematodes.[1][12]

• Other Crops: Studies have also investigated its use in coffee, bananas, and beans.[1][4]

Data Presentation: Physicochemical and Toxicological Properties

Quantitative data from scientific literature are summarized below for reference.

Table 1: Physicochemical Properties of Terbufos

Property	Value	Reference
Chemical Formula	C₉H₂₁O₂PS₃	[1]
Molar Mass	288.42 g·mol⁻¹	[1]
Appearance	Clear, colorless to pale yellow/reddish-brown liquid	[1]
Water Solubility	5 mg/L	[3]
Vapor Pressure	34.6 mPa @ 25°C	[3]

| Soil Adsorption Coefficient (Koc) | 500 |[3] |

Table 2: Acute Toxicity of Terbufos

Test Type	Species	Value	Reference
Oral LD₅₀	Rat (male)	1.6 - 1.74 mg/kg	[3][13]
Oral LD₅₀	Rat (female)	1.3 - 1.57 mg/kg	[3]
Oral LD₅₀	Dog (male)	4.5 mg/kg	[3]
Dermal LD₅₀	Rabbit	1.1 mg/kg	[3]
8-day Dietary LC₅₀	Bobwhite quail	143 - 157 ppm	[3][14]
96-hour LC₅₀	Rainbow trout	0.008 - 0.013 mg/L	[3]
96-hour LC₅₀	Bluegill sunfish	0.0017 - 0.0024 mg/L	[3]

| 96-hour LC₅₀ | Daphnia magna | 0.00031 mg/L |[3] |

Table 3: Environmental Fate of Terbufos

Parameter	Value	Conditions	Reference
Soil Half-life (Parent)	5 - 30 days	Field studies	[3]
Soil Half-life (Parent)	~27 days	Aerobic soil	[14]
Soil Half-life (Sulfoxide)	116 days	Aerobic soil	[14]
Soil Half-life (Sulfone)	96 days	Aerobic soil	[14]

| Hydrolysis Half-life | 4.5 - 8.5 days | pH 5-9 |[3] |

Methodologies for Experimental Evaluation

The following sections describe generalized methodologies for studying the efficacy and environmental impact of Terbufos granular formulations. These are overviews and not executable protocols.

3.1 Field Efficacy Trial Methodology

The objective of a field efficacy trial is to determine the effectiveness of a granular insecticide formulation against target pests under realistic agricultural conditions.

• Experimental Design: A Randomized Complete Block Design (RCBD) is commonly used to account for field variability.[15][16]

  • Treatments: Include the test formulation(s) at various application rates, an untreated control, and potentially a commercial standard reference product.[17]

  • Replication: Each treatment is replicated, typically 3-4 times, to ensure statistical validity.[15][16]

  • Plot Size: Plots are sized to be manageable and representative, for example, 4 rows wide by 20 meters long.[15]

• Application:

  • Granular formulations are applied at planting using calibrated equipment (e.g., SmartBox, granular applicators) mounted on a planter.[12][15]

  • Application methods mimic agricultural practice, such as in-furrow (IF) or as a 5-7 cm band over the seed furrow, followed by press-wheel incorporation.[3][12]

• Data Collection and Endpoints:

  • Pest Damage Assessment: For corn rootworm, this involves digging up a set number of roots per plot at the appropriate larval stage, washing them, and rating the feeding damage using a standardized scale (e.g., the 0-3 Node-Injury Scale).

  • Plant Health Metrics: Measurements can include plant stand counts (number of plants per unit area), plant height, and lodging assessments (percentage of plants leaning due to root damage).[15]

  • Yield: At the end of the season, the center rows of each plot are harvested, and grain yield is measured and adjusted for moisture content.[15]

• Statistical Analysis: Data are subjected to Analysis of Variance (ANOVA) to determine if there are statistically significant differences among treatments. Mean separation tests (e.g., Tukey's HSD) are used to compare individual treatments.

3.2 Soil Residue Analysis Methodology

This methodology outlines the process for quantifying Terbufos and its primary oxidative metabolites (sulfoxide and sulfone) in soil samples.

• Sample Collection: Collect soil cores from treated plots at various time intervals post-application (e.g., 0, 7, 14, 30, 60, 90 days) to determine the dissipation rate.

• Extraction:

  • A subsample of soil (e.g., 100 g) is extracted with an organic solvent mixture, such as 10% aqueous acetone.[18]

  • The sample is shaken vigorously for a set period (e.g., 60 minutes) to ensure efficient extraction of the residues from soil particles.[18]

• Cleanup and Partitioning:

  • The extract is filtered. An aliquot is then diluted with water and a salt solution (e.g., NaCl) to prevent emulsion formation.[18]

  • Residues are partitioned into a non-polar solvent like methylene (B1212753) chloride.[18]

  • The organic solvent containing the residues is collected and concentrated using a rotary evaporator.[18]

• Oxidation:

  • To simplify analysis, all parent Terbufos and its partially oxidized metabolites (terbufos sulfoxide, terbufoxon, terbufoxon sulfoxide) are oxidized to a single common moiety: terbufoxon sulfone.[4]

  • This is typically achieved using an oxidizing agent like m-chloroperbenzoic acid (m-CPBA).[4]

• Quantification:

  • The final extract containing the single analyte (terbufoxon sulfone) is analyzed by gas chromatography (GC).[18][19]

  • A detector selective for phosphorus, such as a Flame Photometric Detector (FPD), is used for quantification.[18]

  • The concentration is determined by comparing the peak height or area from the sample to that of an external standard of known concentration.[18] The limit of quantification (LOQ) in many studies is around 0.05 mg/kg.[4]

Visualizations: Pathways and Workflows

4.1 Signaling Pathway: Acetylcholinesterase Inhibition

The following diagram illustrates the molecular mechanism of action for organophosphate insecticides like Terbufos.

References

• 1. Terbufos - Wikipedia [en.wikipedia.org]
• 2. pic.int [pic.int]
• 3. EXTOXNET PIP - TERBUFOS [extoxnet.orst.edu]
• 4. fao.org [fao.org]
• 5. Terbufos | C9H21O2PS3 | CID 25670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4.22 Terbufos (167)(T)** [fao.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. beyondpesticides.org [beyondpesticides.org]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 11. Biological & Cultural Control | Corn Rootworm IPM [cornrootworm.extension.iastate.edu]
• 12. envirobiochem.co.za [envirobiochem.co.za]
• 13. sava.co.za [sava.co.za]
• 14. downloads.regulations.gov [downloads.regulations.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. pjoes.com [pjoes.com]
• 17. Efficacy experimental design and analysis | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]
• 18. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 19. "Establishment of Standard Analytical Methods for Determination of Pest" by Chia-Fen Tsai, Jy-Mei Yan et al. [jfda-online.com]

Application Notes and Protocols for Studying Terbufos Uptake and Translocation in Plants

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for investigating the uptake, translocation, and metabolism of Terbufos, a systemic nematicide and soil insecticide, in various plant species.

Introduction

Terbufos is an organophosphate insecticide and nematicide applied to soil to control a variety of pests.[1] Its systemic nature means it is taken up by plant roots and translocated throughout the plant.[2] Understanding the dynamics of Terbufos uptake, its movement within the plant (translocation), and its metabolic fate is crucial for assessing its efficacy, determining residue levels in crops, and ensuring food safety.[3][4] The primary analytical approach for these studies involves the use of radiolabeled Terbufos, most commonly [methylene-¹⁴C]terbufos, which allows for sensitive detection and quantification of the parent compound and its metabolites.[3][4]

Key Techniques and Methodologies

Several analytical techniques are employed to study the behavior of Terbufos in plants. These include:

• Radiolabeling Studies: Utilizing ¹⁴C-labeled Terbufos to trace its movement and transformation within the plant.[3][4][5][6]

• Liquid Scintillation Counting (LSC): For the quantification of total radioactive residues (TRR) in plant tissues.

• Chromatographic Methods: Thin Layer Chromatography (TLC), Gas Chromatography (GC), and High-Performance Liquid Chromatography (HPLC) are used to separate Terbufos from its metabolites.[3][5]

• Mass Spectrometry (MS): Often coupled with GC (GC-MS) or HPLC (LC-MS) for the identification and confirmation of Terbufos and its metabolites.[7][8]

Quantitative Data Summary

The following tables summarize the total radioactive residue (TRR) levels of Terbufos and its metabolites found in various plant metabolism studies. The data is expressed in mg/kg equivalent of Terbufos.

Table 1: Total Radioactive Residues (TRR) in Sugar Beet Foliage and Roots [3]

Weeks After Treatment	TRR in Foliage (mg/kg eq)	TRR in Roots (mg/kg eq)
4.5	6.27	7.44
8	-	-
16	-	-
32	1.07	0.284

Table 2: Total Radioactive Residues (TRR) in Cabbage Plants [3]

Weeks After Treatment	TRR with Granular Treatment (mg/kg eq)	TRR with External Liquid Treatment (mg/kg eq)	TRR with Greenhouse Liquid Treatment (mg/kg eq)
4	3.93	1.48	1.71
16	0.09	0.04	0.07

Table 3: Total Radioactive Residues (TRR) in Sweet Corn [3]

Weeks of Growth	Percentage of Applied Dose in Plant
2	0.34%
4	2.64%
7	4.70%
10	6.85%

Table 4: Total Radioactive Residues (TRR) in Soybean Plants [3]

Months After Treatment	TRR in Plants (mg/kg eq)
1	13.3
2	1.5
At Harvest (Fodder)	1.8
At Harvest (Hulls)	1.6
At Harvest (Seed)	1.3

Experimental Protocols

Protocol 1: General Plant Uptake and Translocation Study using ¹⁴C-Terbufos

This protocol outlines a general procedure for studying the uptake and translocation of Terbufos in plants grown in treated soil.

Materials:

• [methylene-¹⁴C]terbufos

• Formulation materials (e.g., granular or liquid concentrate)

• Plant seeds (e.g., sugar beet, cabbage, corn, soybean)

• Growth medium (soil)

• Greenhouse or controlled environment growth facility

• Liquid Scintillation Counter and appropriate scintillation cocktail

• Homogenizer

• Extraction solvents (e.g., acetonitrile (B52724), dichloromethane)[4]

• Analytical instruments (TLC, GC, HPLC, MS)

Procedure:

• Treatment of Soil: Prepare the soil treated with [methylene-¹⁴C]terbufos at a specified rate (e.g., kg ai/ha).[3] The Terbufos can be applied as a granular formulation or a liquid concentrate.[3]

• Plant Growth: Sow the seeds in the treated soil and grow the plants under controlled conditions (temperature, light, humidity).[9]

• Sample Collection: Harvest plant samples at various time points (e.g., 4, 8, 16, 32 weeks).[3] Separate the plants into different parts (e.g., foliage, roots, stems, fruits) as required for the study.

• Sample Processing:

  • Thoroughly wash the plant parts to remove any adhering soil particles.

  • Homogenize the plant tissues.

• Determination of Total Radioactive Residues (TRR):

  • Combust a subsample of the homogenized tissue to convert ¹⁴C to ¹⁴CO₂.

  • Trap the ¹⁴CO₂ and quantify the radioactivity using a Liquid Scintillation Counter.

  • Express the TRR as mg/kg equivalent of Terbufos.

• Extraction of Residues:

  • Extract the homogenized plant samples with an appropriate solvent (e.g., acetonitrile).[4]

  • Perform multiple extractions to ensure maximum recovery of radioactive residues.

  • Combine the extracts and measure the radioactivity using LSC.

• Analysis of Extracts:

  • Concentrate the extracts and analyze them using chromatographic techniques (TLC, HPLC, or GC) to separate the parent Terbufos from its metabolites.[3]

  • Identify and quantify the radioactive peaks corresponding to Terbufos and its known metabolites (e.g., terbufos sulfoxide, terbufos sulfone, terbufoxon, terbufoxon sulfoxide, and terbufoxon sulfone).[3][4]

  • Use Mass Spectrometry (MS) for confirmation of the identity of the metabolites.[7]

Protocol 2: Analytical Method for Terbufos and its Metabolites in Plant Samples

This protocol describes a general analytical method for the determination of Terbufos and its key metabolites in plant commodities.

Materials:

• Plant samples

• Acetonitrile

• Dichloromethane

• Gas Chromatograph with a Flame Photometric Detector (GC-FPD) or Mass Spectrometric Detector (GC-MS)

• Standard reference materials for Terbufos and its metabolites

Procedure:

• Extraction:

  • Weigh a representative sample of the plant material.

  • Extract the sample with acetonitrile or dichloromethane.[4] The choice of solvent may vary depending on the specific plant matrix.[3]

  • Filter or centrifuge the extract to remove solid particles.

• Cleanup (if necessary):

  • Depending on the complexity of the plant matrix, a cleanup step using solid-phase extraction (SPE) may be required to remove interfering substances.

• Analysis by GC:

  • Inject an aliquot of the final extract into the GC system.

  • Use a capillary column suitable for organophosphate pesticide analysis.

  • Set the appropriate temperature program for the oven, injector, and detector.

  • The Flame Photometric Detector (FPD) is selective for phosphorus and sulfur-containing compounds, making it suitable for Terbufos analysis.[4]

  • A Mass Spectrometric (MS) detector can be used for more definitive identification and quantification.

• Quantification:

  • Prepare calibration standards of Terbufos and its metabolites in a suitable solvent.

  • Create a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of Terbufos and its metabolites in the sample by comparing their peak areas to the calibration curve.

  • The Limit of Quantification (LOQ) for this method is typically in the range of 0.005 to 0.05 mg/kg.[3]

Visualizations

Caption: Experimental workflow for studying Terbufos uptake and translocation.

Caption: Metabolic pathway of Terbufos in plants.

References

• 1. Terbufos | C9H21O2PS3 | CID 25670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. andrewsforest.oregonstate.edu [andrewsforest.oregonstate.edu]
• 3. Pesticide residues in food – 2005 [fao.org]
• 4. fao.org [fao.org]
• 5. scielo.br [scielo.br]
• 6. selcia.com [selcia.com]
• 7. researchgate.net [researchgate.net]
• 8. Terbufos - Wikipedia [en.wikipedia.org]
• 9. journals.plos.org [journals.plos.org]

Application Notes and Protocols for the Development of Immunoassays for Rapid Terbufos Detection

Introduction

Terbufos is a highly toxic organophosphate (OP) insecticide and nematicide used to control a variety of pests in crops like corn, sugar beets, and sorghum.[1][2] Its mechanism of action involves the inhibition of acetylcholinesterase, an essential enzyme in the nervous system.[3] Due to its high toxicity and the potential for residues in food and the environment, there is a significant need for rapid, sensitive, and cost-effective methods for its detection.[2][4] While traditional methods like gas chromatography (GC) and high-performance liquid chromatography (HPLC) are reliable, they are often time-consuming, require expensive equipment, and are not suitable for on-site screening.[5][6] Immunoassays, such as ELISA and lateral flow assays, offer a powerful alternative, providing high throughput, specificity, and simplicity for the rapid detection of small molecules like pesticides.[5][7][8]

These application notes provide a comprehensive overview and detailed protocols for the key steps involved in developing immunoassays for Terbufos detection, aimed at researchers, scientists, and professionals in drug and diagnostic development.

Application Note 1: Hapten Synthesis and Immunogen Preparation

Principle:

Terbufos, like most pesticides, is a small molecule (hapten) with a low molecular weight, making it non-immunogenic on its own.[5][9] To elicit an immune response and produce antibodies, it must be covalently coupled to a larger carrier protein, such as Bovine Serum Albumin (BSA) or Keyhole Limpet Hemocyanin (KLH).[10][11] This process involves designing and synthesizing a hapten derivative of Terbufos that incorporates a spacer arm (linker). The spacer arm facilitates the conjugation to the carrier protein and ensures that the characteristic structure of Terbufos is exposed to the immune system, which is critical for inducing a specific antibody response.[10]

Experimental Protocol 1.1: Synthesis of a Terbufos Hapten with a Carboxylic Acid Spacer Arm

This protocol is a representative method based on synthetic strategies for other organophosphate pesticides.[9][12] Optimization of reaction conditions is essential.

• Derivatization of Terbufos: Introduce a functional group on the Terbufos molecule that can be used for attaching a spacer arm. This often involves replacing one of the ethoxy groups with a linker containing a terminal carboxyl group.

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve Terbufos in a suitable anhydrous solvent like dichloromethane.

• Intermediate Formation: React the dissolved Terbufos with a reagent like O-ethyl dichlorothiophosphate in the presence of a base at a controlled low temperature.[12]

• Spacer Arm Attachment: Introduce a spacer arm molecule, such as 4-aminobutyric acid, to the intermediate product.[12] This reaction will form a new derivative, Hapten-COOH.

• Purification: Purify the resulting hapten using column chromatography (e.g., silica (B1680970) gel) to remove unreacted reagents and byproducts.

• Characterization: Confirm the structure of the synthesized hapten using techniques like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[9][12]

Experimental Protocol 1.2: Conjugation of Hapten to Carrier Protein (Immunogen Synthesis)

This protocol utilizes the N-hydroxysuccinimide (NHS) active ester method for conjugation.[9]

• Hapten Activation: Dissolve the purified Hapten-COOH in a solvent like dimethylformamide (DMF). Add N,N'-Dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) to the solution to activate the carboxyl group, forming an NHS ester.

• Carrier Protein Preparation: Dissolve the carrier protein (e.g., BSA for ELISA coating antigen, KLH for immunogen) in a phosphate-buffered saline (PBS) solution (pH ~7.4).

• Conjugation Reaction: Slowly add the activated hapten-NHS ester solution to the carrier protein solution while stirring gently. Allow the reaction to proceed for several hours at room temperature or overnight at 4°C.

• Purification of Conjugate: Remove the unconjugated hapten and reaction byproducts by dialysis against PBS.

• Characterization: Confirm the successful conjugation and estimate the hapten-to-protein molar ratio using methods like UV-Vis spectrophotometry, Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometry, or gel electrophoresis.[11] The resulting Hapten-KLH conjugate is the immunogen, and Hapten-BSA can be used as the coating antigen in ELISA.

Visualization of Immunogen Preparation Workflow

Caption: Workflow for hapten synthesis and immunogen preparation.

Application Note 2: Antibody Production and Characterization

Principle:

Once a potent immunogen (Hapten-KLH) is synthesized, it can be used to immunize animals (typically mice or rabbits) to produce antibodies.[10] Polyclonal antibodies are a heterogeneous mixture of antibodies that recognize different epitopes on the antigen, while monoclonal antibodies are a homogeneous population produced by a single B-cell clone (hybridoma) and recognize a single epitope.[4] Monoclonal antibodies are generally preferred for their high specificity and consistency.[13] After immunization, antibody-producing cells are screened to identify those that produce antibodies with high affinity and specificity for Terbufos.

Experimental Protocol 2.1: Monoclonal Antibody Production

• Immunization: Immunize BALB/c mice with the Hapten-KLH immunogen emulsified in an adjuvant (e.g., Freund's complete adjuvant for the primary injection, incomplete for subsequent boosts). Administer booster injections every 2-3 weeks.

• Titer Monitoring: After several boosts, collect blood samples from the mice and determine the serum antibody titer against the Hapten-BSA coating antigen using an indirect ELISA.

• Cell Fusion: Select the mouse with the highest antibody titer for hybridoma production. Euthanize the mouse and isolate splenocytes. Fuse the splenocytes with myeloma cells (e.g., Sp2/0) using polyethylene (B3416737) glycol (PEG).

• Hybridoma Selection: Culture the fused cells in a selective HAT (hypoxanthine-aminopterin-thymidine) medium. Unfused myeloma cells cannot survive in this medium, and unfused splenocytes have a limited lifespan.

• Screening: Screen the supernatants from the resulting hybridoma cultures for the presence of antibodies that bind to the Hapten-BSA antigen using an indirect ELISA.

• Cloning: Subclone the positive hybridomas by limiting dilution to ensure that each culture originates from a single cell.

• Antibody Production and Purification: Expand the desired monoclonal antibody-producing hybridoma clones in vitro in cell culture or in vivo by injecting them into the peritoneal cavity of mice to produce ascites fluid. Purify the monoclonal antibodies from the culture supernatant or ascites using protein A/G affinity chromatography.

Experimental Protocol 2.2: Antibody Characterization (Indirect ELISA)

• Coating: Coat the wells of a 96-well microtiter plate with the Hapten-BSA coating antigen (1-10 µg/mL in carbonate buffer, pH 9.6). Incubate overnight at 4°C.

• Washing: Wash the plate three times with PBS containing 0.05% Tween-20 (PBST).

• Blocking: Block the remaining protein-binding sites in the wells by adding a blocking buffer (e.g., 5% non-fat milk in PBS) and incubating for 1-2 hours at 37°C.

• Washing: Repeat the washing step.

• Antibody Incubation: Add serial dilutions of the antibody source (serum, hybridoma supernatant, or purified antibody) to the wells. Incubate for 1 hour at 37°C.

• Washing: Repeat the washing step.

• Secondary Antibody Incubation: Add a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., Goat Anti-Mouse IgG-HRP) diluted in blocking buffer. Incubate for 1 hour at 37°C.

• Washing: Repeat the washing step.

• Substrate Addition: Add a TMB (3,3’,5,5’-Tetramethylbenzidine) substrate solution to the wells and incubate in the dark for 15-30 minutes.

• Stopping Reaction: Stop the reaction by adding a stop solution (e.g., 2 M H₂SO₄).

• Measurement: Read the absorbance at 450 nm using a microplate reader. The titer is defined as the dilution that gives a signal significantly above the background.

Visualization of Monoclonal Antibody Production

Caption: Key stages in monoclonal antibody production and purification.

Application Note 3: Development of a Competitive ELISA

Principle:

The most common immunoassay format for small molecules like Terbufos is the competitive ELISA.[8] In an indirect competitive ELISA (icELISA), the coating antigen (Hapten-BSA) is immobilized on the microtiter plate. A pre-incubated mixture of a limited amount of specific antibody and the sample (which may contain free Terbufos) is added to the wells. The free Terbufos in the sample competes with the immobilized coating antigen for binding to the antibody. A higher concentration of Terbufos in the sample results in less antibody binding to the plate, leading to a weaker signal. The signal is therefore inversely proportional to the concentration of Terbufos in the sample.[4]

Experimental Protocol 3.1: Indirect Competitive ELISA (icELISA)

• Coating and Blocking: Coat and block a 96-well plate with Hapten-BSA as described in Protocol 2.2.

• Competition Reaction: In a separate plate or tube, pre-incubate a fixed, limited concentration of the primary antibody with varying concentrations of Terbufos standards or the sample extracts for 30-60 minutes.

• Transfer to Plate: Transfer the antibody-analyte mixture to the washed, Hapten-BSA coated and blocked plate. Incubate for 1 hour at 37°C.

• Washing: Wash the plate three times with PBST.

• Secondary Antibody & Detection: Add the HRP-conjugated secondary antibody, wash, add TMB substrate, stop the reaction, and read the absorbance at 450 nm as described in Protocol 2.2.

• Data Analysis: Plot a standard curve of absorbance versus the logarithm of the Terbufos concentration. The concentration of Terbufos in unknown samples can be determined by interpolating their absorbance values from this curve. Key performance metrics to calculate are the IC₅₀ (the concentration of analyte that causes 50% inhibition of signal) and the Limit of Detection (LOD).

Performance Data for Organophosphate Immunoassays

The following table summarizes performance data from studies on broad-spectrum organophosphate immunoassays, which are capable of detecting Terbufos among other OPs.

Assay Type	Target Analytes	IC₅₀ Range (ng/mL)	Sample Matrix	Recoveries (%)	Reference
icELISA	8 OP Pesticides	3.7 - 162.2	Apple, Cabbage	79.1 - 118.1	[14]
Phage ELISA	8 OP Pesticides	1.4 - 92.1 µg/L	Cabbage, Apple	66.1 - 101.6	[15]

Visualization of Indirect Competitive ELISA Principle

Caption: Principle of indirect competitive ELISA for Terbufos.

Application Note 4: Development of a Lateral Flow Immunoassay (LFIA)

Principle:

A lateral flow immunoassay (LFIA), or immunochromatographic strip test, is a rapid, one-step assay ideal for on-site screening.[16][17] For small molecules, a competitive format is used. The strip consists of a sample pad, a conjugate pad, a nitrocellulose membrane with a test line (T) and control line (C), and an absorbent pad. The conjugate pad contains the specific antibody labeled with a reporter, typically gold nanoparticles (AuNPs). The test line is coated with the Hapten-BSA conjugate, and the control line is coated with a secondary antibody (e.g., Goat Anti-Mouse IgG).

When a sample is applied, it flows along the strip by capillary action. If Terbufos is present, it binds to the antibody-AuNP conjugate. This complex then flows past the test line without binding. If no Terbufos is present, the antibody-AuNP conjugate is free to bind to the Hapten-BSA on the test line, creating a visible colored line. The antibody-AuNP conjugate (both bound and unbound to Terbufos) will always bind to the control line, confirming the strip is working correctly. A visible test line indicates a negative result, while the absence of a test line indicates a positive result.[4]

Experimental Protocol 4.1: Gold Nanoparticle (AuNP)-based Competitive LFIA

• AuNP-Antibody Conjugate Preparation: Synthesize AuNPs (typically ~40 nm) using a citrate (B86180) reduction method. Conjugate the purified monoclonal antibody to the AuNPs by adjusting the pH of the AuNP solution and adding the antibody. Block any remaining surface on the AuNPs with a solution like BSA.

• Strip Preparation:

  • Test and Control Lines: Dispense the Hapten-BSA conjugate onto the nitrocellulose membrane to form the test line. Dispense the secondary antibody to form the control line. Allow the membrane to dry.

  • Conjugate Pad: Saturate a glass fiber pad with the AuNP-antibody conjugate solution and dry it completely.

  • Assembly: Assemble the strip by layering the sample pad, conjugate pad, nitrocellulose membrane, and absorbent pad onto an adhesive backing card.

• Assay Procedure:

  • Apply a defined volume of the sample extract (e.g., 100 µL) to the sample pad.

  • Allow the liquid to migrate along the strip.

  • Read the results visually after a set time (e.g., 5-10 minutes). A visible control line must appear for the test to be valid.

Performance Data for Organophosphate LFIAs

Assay Type	Target Analytes	Cut-off / IC₅₀ Range (ng/mL)	Sample Matrix	Recoveries (%)	Reference
ICA	8 OP Pesticides	IC₅₀: 11.8 - 470.4	Cabbage, Apple	70.6 - 131.9	[14]
LFIA	Triazophos (B1682461) (an OP)	Cut-off: 250	Cucumber	Not Specified	[18]

Visualization of Lateral Flow Immunoassay Principle

Caption: Competitive format of a lateral flow immunoassay.

References

• 1. fao.org [fao.org]
• 2. pic.int [pic.int]
• 3. sid.ir [sid.ir]
• 4. researchgate.net [researchgate.net]
• 5. d-nb.info [d-nb.info]
• 6. GC/MS Method for the Detection of Terbufos, Diazinon and Parathion in Blood [protocols.io]
• 7. Development of Diagnostic Immunoassays for Biomarkers of Pesticide Exposure | National Agricultural Library [nal.usda.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and characterization of hapten-protein conjugates for antibody production against small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Hapten synthesis for enzyme-linked immunoassay of the insecticide triazophos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Production of murine monoclonal antibodies against sulcofuron and flucofuron by in vitro immunisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Development of an enzyme linked immunosorbent assay and an immunochromatographic assay for detection of organophosphorus pesticides in different agricultural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Development of a heterologous enzyme-linked immunosorbent assay for organophosphorus pesticides with phage-borne peptide - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 16. Lateral flow assay applied to pesticides detection: recent trends and progress - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Lateral flow assay applied to pesticides detection: recent trends and progress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Application Notes and Protocols for Radiolabeled 14C-Terbufos in Metabolism and Environmental Fate Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Terbufos is a systemic and soil organophosphate insecticide and nematicide.[1][2][3] Understanding its metabolic fate in target and non-target organisms, as well as its environmental persistence and degradation, is crucial for assessing its toxicological risk and environmental impact. The use of radiolabeled compounds, particularly with Carbon-14 (¹⁴C), is a gold standard for these studies, enabling accurate tracking and quantification of the parent compound and its metabolites in various matrices.[4]

This document provides detailed application notes and experimental protocols for conducting metabolism and environmental fate studies using ¹⁴C-Terbufos.

Animal Metabolism Studies with ¹⁴C-Terbufos

Application Note

Animal metabolism studies are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of Terbufos. These studies, typically conducted in rodent and non-rodent species, provide critical data for human health risk assessment. Using [methylene-¹⁴C]terbufos allows for a complete mass balance determination, ensuring that all metabolic products are accounted for.[2][5]

Experimental Protocol: ¹⁴C-Terbufos Metabolism in Rats

This protocol outlines a typical study to investigate the metabolic fate of ¹⁴C-Terbufos in rats.

1. Materials:

• Radiolabeled [methylene-¹⁴C]terbufos (purity >98%).[3]

• Male and female Sprague-Dawley or Wistar rats.[3]

• Corn oil for vehicle.[3]

• Metabolism cages for separate collection of urine and feces.[3]

• Scintillation counter and scintillation cocktail.

• Analytical instrumentation (HPLC, GC, MS).

2. Dosing:

• Acclimatize animals in metabolism cages for at least 24 hours before dosing.

• Prepare dosing solutions of ¹⁴C-Terbufos in corn oil at desired concentrations (e.g., low dose of 0.1 mg/kg and high dose of 0.4 mg/kg body weight).[3]

• Administer a single oral gavage dose to each rat.[3]

3. Sample Collection:

• Collect urine and feces at regular intervals (e.g., 6, 12, 24, 48, 72, 96, 120, and 168 hours post-dose).[3]

• At the end of the collection period, euthanize the animals and collect tissues (liver, kidney, muscle, fat, blood, and residual carcass).

4. Sample Analysis:

• Homogenize tissue samples.

• Measure the total radioactivity in aliquots of urine, feces homogenates, and tissue homogenates by liquid scintillation counting to determine the extent of absorption and distribution.

• Pool urine and feces samples for metabolite profiling.

• Extract samples with appropriate solvents (e.g., acetonitrile, methanol).

• Profile and identify metabolites using chromatographic (HPLC, TLC) and spectrometric (MS) techniques.

Data Presentation: Quantitative Metabolism Data

Table 1: Excretion of ¹⁴C-Terbufos in Rats (% of Administered Dose)

Route	Time Post-Dose (hours)	Male Rats	Female Rats
Urine	168	76 - 86%	69 - 85%
Feces	168	5 - 17%	7 - 13%
Total	168	~91 - 103%	~76 - 98%
Data synthesized from studies with single low and high doses, and repeated low doses.[3]

Table 2: Distribution of ¹⁴C-Residues in Rat Tissues 168 hours Post-Dose (% of Administered Dose)

Tissue	% of Administered Dose
Liver	0.34%
Gastrointestinal Tract	0.087%
Blood	0.036%
Kidney	0.034%
Muscle	0.024%
Skin	0.017%
Fat	0.003%
These data indicate a low potential for bioaccumulation.[3]

Metabolic Pathway of Terbufos in Animals

Caption: Proposed metabolic pathway of Terbufos in rats.[3]

Plant Metabolism Studies with ¹⁴C-Terbufos

Application Note

Plant metabolism studies are conducted to determine the uptake, translocation, and metabolic fate of Terbufos in crops. These studies are crucial for establishing realistic maximum residue limits (MRLs) for food safety and understanding the potential for phytotoxicity. Using ¹⁴C-Terbufos allows for the determination of the total radioactive residue (TRR) and the identification of major metabolites in various plant parts.

Experimental Protocol: ¹⁴C-Terbufos Metabolism in Sugar Beets

This protocol describes a typical study of Terbufos metabolism in sugar beets grown in treated soil.

1. Materials:

• [methylene-¹⁴C]terbufos.

• Sugar beet seeds.

• Suitable soil type for cultivation.

• Pots or containers for growing plants in a greenhouse or controlled environment.

• Analytical instrumentation (HPLC, GC, MS, LSC).

2. Soil Treatment and Planting:

• Treat the soil with ¹⁴C-Terbufos at a rate equivalent to agricultural use (e.g., 6.8 kg a.i./ha).[2]

• Thoroughly mix the radiolabeled material with the soil.

• Plant sugar beet seeds in the treated soil.

3. Sample Collection:

• Harvest plant samples (foliage and roots) at various time points after treatment (e.g., 4.5, 8, 16, and 32 weeks).[2]

• At each time point, separate the foliage and roots.

4. Sample Analysis:

• Determine the total radioactive residue (TRR) in each plant part by combustion analysis followed by liquid scintillation counting.

• Homogenize the plant samples and extract with appropriate solvents (e.g., methanol/water).

• Partition the extracts to separate polar and non-polar metabolites.

• Characterize and identify the metabolites in the extracts using chromatographic and spectrometric techniques.

Data Presentation: Quantitative Plant Metabolism Data

Table 3: Total Radioactive Residues (TRR) of ¹⁴C-Terbufos in Sugar Beets (mg/kg equivalent)

Time After Treatment (weeks)	Foliage (mg/kg)	Roots (mg/kg)
4.5	6.27	7.44
8	-	-
16	-	-
32	1.07	0.284
Data indicates a decline in residues over time, with faster metabolism in the roots.[2]

Experimental Workflow for Plant Metabolism Study

Caption: General workflow for a ¹⁴C-Terbufos plant metabolism study.

Environmental Fate Studies of ¹⁴C-Terbufos in Soil

Application Note

Understanding the fate of Terbufos in the environment, particularly in soil, is critical for assessing its potential for groundwater contamination and its impact on soil ecosystems. Soil metabolism studies with ¹⁴C-Terbufos help determine its degradation rate (half-life) and identify the major degradation products under various environmental conditions.

Experimental Protocol: Aerobic Soil Metabolism of ¹⁴C-Terbufos

This protocol outlines a laboratory study to assess the aerobic degradation of ¹⁴C-Terbufos in soil.

1. Materials:

• [methylene-¹⁴C]terbufos.

• Characterized soil samples.

• Incubation flasks.

• Traps for volatile organics and ¹⁴CO₂ (e.g., ethylene (B1197577) glycol and potassium hydroxide (B78521) solution).

• Analytical instrumentation (GC, HPLC, MS, LSC).

2. Study Setup:

• Treat fresh soil samples with ¹⁴C-Terbufos.

• Adjust the soil moisture to a specific level (e.g., 75% of field capacity).

• Place the treated soil in incubation flasks connected to traps for volatiles and CO₂.

• Incubate the flasks in the dark at a constant temperature (e.g., 25°C).

3. Sample Collection:

• Collect soil samples and trap contents at predetermined intervals over the incubation period.

4. Sample Analysis:

• Analyze the trapping solutions by LSC to quantify mineralization (¹⁴CO₂) and volatile organic compounds.

• Extract the soil samples with an appropriate solvent (e.g., 10% aqueous acetone (B3395972) followed by partitioning into methylene (B1212753) chloride).[6]

• Analyze the extracts by chromatographic methods (GC or HPLC) to quantify Terbufos and its degradation products.

• Determine the non-extractable (bound) residues by combustion of the extracted soil.

Data Presentation: Quantitative Soil Degradation Data

Table 4: Degradation of Terbufos and Formation of Metabolites in Soil

Compound	Half-life (days)	Peak Formation (days)
Terbufos	4 - 5	-
Terbufos Sulfoxide	-	~14
Terbufos Sulfone	-	Appears after 7
Data from a laboratory incubation study.[7]

Degradation Pathway of Terbufos in Soil

Caption: Simplified degradation pathway of Terbufos in soil.[8]

References

• 1. Degradation of terbufos (Counter) soil insecticide in corn fields under conservation tillage practices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pesticide residues in food – 2005 [fao.org]
• 3. apps.who.int [apps.who.int]
• 4. researchgate.net [researchgate.net]
• 5. fao.org [fao.org]
• 6. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 7. Terbufos | C9H21O2PS3 | CID 25670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pic.int [pic.int]

Technical Notes & Optimization

Overcoming matrix effects in Terbufos analysis using GC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome matrix effects in the gas chromatography-mass spectrometry (GC-MS) analysis of Terbufos.

Troubleshooting Guide: Overcoming Matrix Effects

Issue: Inconsistent quantitative results for Terbufos, such as overestimation or underestimation.

This issue is often attributable to matrix effects, where co-extracted compounds from the sample matrix interfere with the analysis of the target analyte, Terbufos.[1][2]

Solution Workflow:

• Sample Preparation Review: The first step is to ensure a robust sample preparation method is in place to minimize the co-extraction of interfering matrix components. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted and effective technique for pesticide residue analysis in various matrices.[3][4][5]

• Calibration Strategy: If matrix effects persist after optimizing sample preparation, the calibration strategy must be addressed. Matrix-matched calibration is the most common and recommended approach to compensate for signal enhancement or suppression.[1][6][7]

• Alternative Strategies: In some cases, additional or alternative techniques may be necessary, such as the use of analyte protectants or isotopic internal standards.[8]

Frequently Asked Questions (FAQs)

Sample Preparation

Q1: What is the QuEChERS method and why is it recommended for Terbufos analysis?

A1: The QuEChERS method is a streamlined sample preparation technique that involves an initial extraction with acetonitrile (B52724) followed by a cleanup step using dispersive solid-phase extraction (d-SPE).[5][9] It is highly effective for multiresidue pesticide analysis in complex matrices like fruits, vegetables, and soil because it is fast, simple, uses small amounts of solvent, and provides good recoveries for a wide range of pesticides, including Terbufos.[3][4][5][10]

Q2: I'm still seeing significant matrix effects even after using a standard QuEChERS protocol. What can I do?

A2: If the standard QuEChERS method is insufficient, you can try modifying the d-SPE cleanup step. The choice of sorbents in the cleanup tube is critical for removing specific interferences. Common sorbents and their primary targets are:

• PSA (Primary Secondary Amine): Removes organic acids, sugars, and some fatty acids.[5]

• C18: Removes non-polar interferences like lipids.[5]

• GCB (Graphitized Carbon Black): Removes pigments like chlorophyll (B73375) and carotenoids, but can also retain planar pesticides, so its use should be carefully evaluated.[5]

Experimenting with different combinations and amounts of these sorbents can significantly improve the cleanliness of your final extract.

Q3: Are there specific sample preparation considerations for different matrices when analyzing for Terbufos?

A3: Yes, the matrix composition will dictate the optimal sample preparation strategy. For example:

• Soil: Homogenization is crucial. Ensure the soil is thoroughly mixed and sieved to remove stones and vegetation before extraction.[11]

• Blood: The removal of fatty acids is a key challenge. Modifications to the extraction process, such as using magnesium sulfate (B86663) instead of sodium sulfate as a drying agent, can be beneficial.[12]

• Fatty Matrices (e.g., oils, fatty foods): These matrices require a more rigorous cleanup to remove lipids, which can interfere significantly with GC-MS analysis. Using C18 in the d-SPE step is highly recommended.

Calibration and Quantification

Q4: What are matrix-matched calibration standards and how do they work?

A4: Matrix-matched calibration standards are calibration solutions prepared in a blank matrix extract that is free of the analyte of interest (Terbufos).[6][7] By preparing the standards in the same matrix as the samples, any signal enhancement or suppression caused by co-eluting matrix components will affect the standards and the samples equally.[1][2] This allows for more accurate quantification.[1][6]

Q5: How do I prepare matrix-matched calibration standards?

A5: The general procedure is as follows:

• Obtain a representative blank sample of the matrix you are analyzing (e.g., soil, orange juice, etc.) that is known to be free of Terbufos.

• Process this blank sample using the exact same extraction and cleanup procedure as your test samples.

• The resulting blank matrix extract is then used as the solvent to prepare your serial dilutions of Terbufos calibration standards.

Q6: What is the "matrix effect" and how is it quantitatively assessed?

A6: The matrix effect (ME) is the alteration of the analytical signal of the target analyte due to the presence of co-extracted matrix components. It can be calculated by comparing the slope of the calibration curve prepared in a pure solvent with the slope of the matrix-matched calibration curve.

The formula for calculating the matrix effect is: ME (%) = [(Slopematrix-matched / Slopesolvent) - 1] * 100

Matrix Effect (ME) Value	Interpretation
ME ≈ 0%	No significant matrix effect
ME > 0%	Signal enhancement
ME < 0%	Signal suppression

Generally, ME values between -20% and +20% are considered acceptable, indicating a soft matrix effect. Values outside this range suggest a moderate to strong matrix effect that requires compensation, typically through matrix-matched calibration.

GC-MS Analysis and Troubleshooting

Q7: My Terbufos peak shape is poor (e.g., tailing). Could this be related to matrix effects?

A7: Yes, poor peak shape can be a symptom of matrix effects. Active sites in the GC inlet liner and the front of the analytical column can interact with the analyte, causing peak tailing and loss of signal.[1] Co-extracted matrix components can coat these active sites, which paradoxically can sometimes improve the peak shape of certain pesticides—a phenomenon known as the "analyte protectant" effect.[8] However, a buildup of non-volatile matrix components in the inlet and column can lead to peak distortion and a general decline in chromatographic performance. Regular maintenance, such as replacing the inlet liner and trimming the front of the column, is essential when analyzing complex matrices.

Q8: What are analyte protectants and how can they help?

A8: Analyte protectants are chemical additives, often containing multiple hydroxyl groups, that are added to both the sample extracts and the calibration standards.[8] These compounds work by creating a protective layer over the active sites in the GC system, preventing the degradation or adsorption of sensitive analytes like Terbufos.[8] This can lead to improved peak shapes and more consistent responses, potentially reducing the need for matrix-matched calibration.[8]

Q9: I am analyzing for Terbufos and its metabolites. Do I need to consider matrix effects for all of them?

A9: Yes, it is very likely that matrix effects will differ for Terbufos and its metabolites (e.g., Terbufos sulfoxide (B87167) and Terbufos sulfone).[13][14] These compounds have different chemical properties and may interact differently with both the matrix components and the GC-MS system. Therefore, it is important to evaluate the matrix effect for each individual analyte.

Experimental Protocols & Methodologies

Generic QuEChERS Protocol for Terbufos Analysis

This protocol is a general guideline and may need to be optimized for specific matrices.

1. Extraction:

• Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add the appropriate QuEChERS extraction salts (e.g., for the AOAC 2007.01 method, add 6 g of anhydrous MgSO₄ and 1.5 g of NaOAc).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

2. Dispersive SPE Cleanup:

• Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a 15 mL d-SPE cleanup tube. The tube should contain anhydrous MgSO₄ and the appropriate sorbents for your matrix (e.g., PSA, C18).

• Shake for 30 seconds.

• Centrifuge at ≥3000 rcf for 5 minutes.

• The resulting supernatant is ready for GC-MS analysis.

Preparation of Matrix-Matched Calibration Standards

• Select a blank matrix sample that is representative of the samples to be analyzed and has been verified to be free of Terbufos.

• Extract the blank matrix using the identical QuEChERS procedure described above to obtain a blank matrix extract.

• Prepare a stock solution of Terbufos in a pure solvent (e.g., acetonitrile).

• Perform serial dilutions of the Terbufos stock solution using the blank matrix extract as the diluent to create a set of matrix-matched calibration standards at the desired concentration levels.

Visualizations

References

• 1. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Matrix-Matched Pesticide Standard Curve Preparation - Protocol - OneLab [onelab.andrewalliance.com]
• 4. Rapid Analysis of Residues of 186 Pesticides in Hawk Tea Using Modified QuEChERS Coupled with Gas Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 6. Matrix-Matched Calibration for the Quantitative Analysis of Pesticides in Pepper and Wheat Flour: Selection of the Best Calibration Model [mdpi.com]
• 7. New approach for analysis of pesticide residues – secrets of science [shimadzu-webapp.eu]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 12. content.protocols.io [content.protocols.io]
• 13. apps.who.int [apps.who.int]
• 14. tandfonline.com [tandfonline.com]

Technical Support Center: Terbufos Extraction from High-Organic Matter Soils

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the extraction efficiency of Terbufos from high-organic matter soils. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: Why is extracting Terbufos from high-organic matter soils challenging?

A1: High-organic matter soils present a significant challenge for pesticide extraction due to strong interactions between the pesticide molecules and soil components.[1][2][3][4] Organic matter, composed of humic and fulvic acids, provides numerous active sites where pesticides like Terbufos can be strongly adsorbed.[1][3] This strong binding makes it difficult to efficiently remove the analyte from the soil matrix using common extraction solvents, leading to lower recoveries.[1][2] Additionally, co-extraction of matrix components can interfere with subsequent analysis, a phenomenon known as the matrix effect.[1]

Q2: What are the most common methods for extracting Terbufos from soil?

A2: Several methods are employed for extracting Terbufos and its metabolites from soil. These include traditional techniques like Soxhlet extraction, as well as more modern methods such as Microwave-Assisted Extraction (MAE), Ultrasound-Assisted Extraction (UAE), and the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[1][5][6][7][8] The choice of method often depends on factors like the desired extraction efficiency, sample throughput, solvent consumption, and the availability of specific instrumentation.[5][6]

Q3: What is the QuEChERS method and why is it popular for pesticide analysis in soil?

A3: The QuEChERS method is a streamlined approach that combines sample extraction and cleanup in a few simple steps.[1][2][9] It typically involves an initial extraction with acetonitrile (B52724) followed by a salting-out step to partition the pesticides into the organic phase. A subsequent dispersive solid-phase extraction (d-SPE) step is used to remove interfering matrix components.[10] Its popularity stems from its speed, ease of use, low solvent consumption, and broad applicability to a wide range of pesticides and matrices, including soil.[1][2][8]

Q4: How does organic matter content affect the choice of extraction solvent?

A4: The choice of extraction solvent is critical for achieving good recovery from high-organic matter soils. Solvents with appropriate polarity are needed to overcome the strong adsorption of Terbufos to the soil matrix.[11] Acetonitrile is a common choice, particularly in the QuEChERS method, due to its ability to extract a wide range of pesticides.[10] Other solvents like acetone (B3395972) and methanol, often mixed with water, have also been used effectively.[12][13] The optimal solvent or solvent mixture may need to be determined empirically for a specific soil type.

Q5: What are "matrix effects" and how can they be minimized in Terbufos analysis?

A5: Matrix effects are the alteration of the analytical signal (enhancement or suppression) of the target analyte due to the presence of co-extracted compounds from the sample matrix.[1] In high-organic matter soils, co-extractives like humic substances can significantly impact the accuracy and sensitivity of chromatographic analysis.[1] Minimizing matrix effects can be achieved through effective cleanup steps, such as the d-SPE stage in the QuEChERS method, or by using matrix-matched calibration standards for quantification.[2][14]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Recovery of Terbufos	Inefficient extraction: The solvent may not be effectively disrupting the analyte-matrix interactions.	- Optimize the extraction solvent: Try different solvents or solvent mixtures (e.g., acetonitrile, acetone/hexane, 10% aqueous acetone).[5][12] - Increase extraction energy/time: For methods like UAE or MAE, increase the sonication/microwave time or power. For shaking methods, increase the shaking duration.[5][12] - Sample pre-treatment: For dry soil samples, rehydration with water prior to extraction can improve solvent penetration and analyte recovery.[10]
Strong analyte-matrix binding: Terbufos is strongly adsorbed to the high organic matter content.	- Consider a more exhaustive extraction technique: Soxhlet extraction, although time-consuming, can provide higher recoveries for strongly bound analytes.[1][15] - Modify the sample pH: Adjusting the pH of the extraction solution can sometimes alter the binding characteristics of the analyte to the soil.
Poor Reproducibility (High RSD)	Inconsistent sample homogenization: The distribution of Terbufos in the soil sample is not uniform.	- Thoroughly homogenize the soil sample: Sieve the soil to remove large particles and mix thoroughly before taking a subsample for extraction.[10]
Inconsistent extraction procedure: Variations in shaking time, solvent volume, or temperature.	- Standardize all steps of the protocol: Use calibrated equipment and ensure consistent timing and execution of each step.[10]
Interference Peaks in Chromatogram	Co-extraction of matrix components: High organic matter soils release many interfering compounds.	- Optimize the cleanup step: In the QuEChERS method, use appropriate d-SPE sorbents like C18, PSA (Primary Secondary Amine), or GCB (Graphitized Carbon Black) to remove specific interferences.[10][14] - Perform additional cleanup: Consider using Solid Phase Extraction (SPE) cartridges for a more thorough cleanup if d-SPE is insufficient.[1]
Instrumental Issues (e.g., signal suppression)	Matrix effects: Co-eluting matrix components are affecting the ionization of Terbufos in the mass spectrometer.	- Use matrix-matched calibration standards: Prepare calibration standards in a blank soil extract that has undergone the same extraction and cleanup procedure.[2] - Dilute the final extract: Diluting the extract can reduce the concentration of interfering matrix components, although this may compromise the limit of detection.[14]

Quantitative Data Summary

The following tables summarize reported recovery data for different extraction methods for pesticides, including organophosphates like Terbufos, from soil matrices. Note that efficiencies can vary significantly based on the specific soil characteristics and experimental conditions.

Table 1: Comparison of Extraction Methodologies for Pesticides in Soil

Extraction Method	Typical Recovery Range (%)	Key Advantages	Key Disadvantages	Reference(s)
QuEChERS	70 - 120	Fast, easy, low solvent use, high throughput	May require optimization for high organic matter; potential for matrix effects	[1][2][9]
Soxhlet Extraction	93 - 97	Exhaustive extraction, considered a standard method	Time-consuming, large solvent volume, not suitable for high throughput	[1][5][15]
Microwave-Assisted Extraction (MAE)	98 - 102	Fast, reduced solvent consumption compared to Soxhlet	Requires specialized equipment	[5]
Ultrasound-Assisted Extraction (UAE)	79 - 105	Fast, simple equipment	Recoveries can be variable for some compounds	[7]

Table 2: Reported Recoveries for Terbufos and its Metabolites in Soil

Analyte	Extraction Method	Fortification Level (mg/kg)	Average Recovery (%)	Reference
Terbufos	10% Aqueous Methanol with CH2Cl2 partition	0.05	Not specified, but method validated	[13]
Terbufos Sulfoxide	10% Aqueous Methanol with CH2Cl2 partition	0.05	Not specified, but method validated	[13]
Terbufos Sulfone	10% Aqueous Methanol with CH2Cl2 partition	0.05	Not specified, but method validated	[13]

Note: Specific recovery percentages for Terbufos in high-organic matter soils are not always detailed in general review articles. The provided data indicates the validation of methods at specific fortification levels.

Experimental Protocols

Protocol 1: Modified QuEChERS Method for High-Organic Matter Soil

This protocol is adapted from the standard QuEChERS method with modifications to enhance extraction from high-organic matter soils.[2][10][16]

1. Sample Preparation and Rehydration:

• Weigh 10 g of homogenized, air-dried soil into a 50 mL centrifuge tube.

• Add 10 mL of deionized water to rehydrate the sample.

• Vortex for 1 minute and let it stand for 30 minutes to ensure full hydration.[10]

2. Extraction:

• Add 10 mL of acetonitrile to the centrifuge tube.

• Shake vigorously for 5 minutes using a mechanical shaker.[2]

• Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Na₃Citrate, 0.5 g Na₂HCitrate).

• Immediately shake vigorously for 1 minute to prevent the agglomeration of salts.

• Centrifuge at ≥ 4000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube.

• The d-SPE tube should contain a sorbent mixture appropriate for high-organic matter, such as 150 mg MgSO₄, 50 mg PSA, and 50 mg C18. For soils with high pigment content, GCB may be added, but its potential to adsorb planar pesticides should be considered.

• Vortex for 30 seconds.

• Centrifuge at ≥ 5000 rpm for 2 minutes.

4. Final Extract Preparation:

• Transfer the cleaned supernatant into an autosampler vial.

• The extract is now ready for analysis by GC-MS or LC-MS/MS.

Protocol 2: Ultrasound-Assisted Extraction (UAE) for Terbufos in Soil

This protocol provides a general framework for UAE.[7][17]

1. Sample Preparation:

• Weigh 5 g of homogenized soil into a glass extraction vessel.

2. Extraction:

• Add 10 mL of a suitable extraction solvent (e.g., a mixture of ethyl acetate (B1210297) and methanol).[7]

• Place the vessel in an ultrasonic bath.

• Sonicate for 15-30 minutes. The optimal time and temperature should be determined experimentally.

• After sonication, allow the solid particles to settle.

3. Extract Collection and Concentration:

• Decant the supernatant into a collection flask.

• Repeat the extraction step with a fresh portion of solvent for exhaustive extraction.

• Combine the extracts.

• The combined extract can be concentrated using a rotary evaporator if necessary and then reconstituted in a suitable solvent for analysis.

Visualizations

Caption: Modified QuEChERS workflow for Terbufos extraction from soil.

Caption: Troubleshooting logic for low Terbufos recovery.

References

• 1. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. unitedchem.com [unitedchem.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. scialert.net [scialert.net]
• 6. jpoll.ut.ac.ir [jpoll.ut.ac.ir]
• 7. scielo.org.co [scielo.org.co]
• 8. QuEChERS sample preparation for the determination of pesticides and other organic residues in environmental matrices: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Soil organic matter can decrease leaching potential of pesticides. - MSU Extension [canr.msu.edu]
• 12. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 13. fao.org [fao.org]
• 14. agilent.com [agilent.com]
• 15. engg.k-state.edu [engg.k-state.edu]
• 16. The Korean Society of Pesticide Science [kspsjournal.or.kr]
• 17. researchgate.net [researchgate.net]

Addressing peak tailing and asymmetry in Terbufos gas chromatography

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering peak tailing and asymmetry during the gas chromatographic analysis of Terbufos.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing when analyzing Terbufos by gas chromatography?

A1: Peak tailing for Terbufos, an organophosphorus pesticide, is often caused by interactions with active sites within the GC system. These active sites can be exposed silanol (B1196071) groups on the surface of the inlet liner or the GC column itself.[1][2] Contamination from the sample matrix or previous injections can also lead to active sites.[3] Additionally, issues such as improper column installation, leaks in the system, or a poor match between the solvent and the stationary phase can contribute to peak tailing.[4]

Q2: My Terbufos peak is showing asymmetry. What should I check first?

A2: The first area to investigate for peak asymmetry is the GC inlet.[1] A contaminated or active inlet liner is a primary cause of peak shape issues for active compounds like Terbufos.[1][3] You should inspect the liner for any visible contamination or septum particles and ensure it is properly deactivated. Also, verify that the column is installed correctly in the inlet, as an improper installation can create dead volume and lead to peak distortion.[2][5]

Q3: Can the injection technique affect the peak shape of Terbufos?

A3: Yes, the injection technique is critical. For splitless injections, which are common for trace analysis, the initial oven temperature should be set about 10-20°C below the boiling point of the sample solvent to ensure proper solvent focusing.[2] An excessively high initial temperature can cause peak broadening or splitting. The speed of injection can also play a role; a slow injection may lead to broader peaks.

Q4: How does the choice of GC inlet liner impact Terbufos analysis?

A4: The inlet liner is a critical component for the analysis of active compounds like organophosphorus pesticides.[1] Using a deactivated liner, often with glass wool, is recommended to minimize interactions between Terbufos and the liner surface.[1][6] The geometry of the liner, such as a single taper, can also influence the transfer of the sample to the column and affect peak shape.[7][8] For thermally sensitive compounds like Terbufos, a liner that promotes rapid and efficient vaporization is beneficial.

Q5: Is Terbufos susceptible to degradation in the GC system?

A5: Yes, Terbufos can be thermally labile and may degrade in the high-temperature environment of the GC inlet, which can appear as peak tailing or the presence of additional peaks.[9] It is important to use an appropriate inlet temperature that allows for efficient vaporization without causing thermal decomposition. Using a deactivated and clean liner and column can help minimize degradation by reducing active sites that can catalyze this process.[1]

Troubleshooting Guides

Guide 1: Systematic Approach to Diagnosing Peak Tailing

This guide provides a logical workflow to identify the source of peak tailing in your Terbufos analysis.

Troubleshooting Workflow for Terbufos Peak Tailing

Caption: A flowchart outlining the systematic troubleshooting process for Terbufos peak tailing.

Data Presentation

The following table summarizes recommended GC parameters for the analysis of Terbufos, compiled from various methods. These should be considered as a starting point for method development and optimization.

Parameter	Recommended Value/Type	Notes
GC Column	DB-5ms UI, TG-5MS, or similar	A low-polarity, inert column is crucial for minimizing interactions with Terbufos.[1][10]
Column Dimensions	30 m x 0.25 mm ID x 0.25 µm film thickness	Standard dimensions suitable for pesticide analysis.
Inlet Liner	Deactivated single taper with glass wool	The deactivation is critical to prevent analyte adsorption. Glass wool can aid in vaporization.[1][11]
Inlet Temperature	250 - 290 °C	Should be high enough for efficient vaporization but low enough to prevent thermal degradation.[11]
Injection Mode	Splitless	Recommended for trace-level analysis.
Injection Volume	1 µL
Oven Program	Initial: 40-125°C, Ramp: 4-12°C/min, Final: 170-285°C	A temperature program is necessary to achieve good separation. The specific program will depend on the sample matrix and other target analytes.[10][12]
Carrier Gas	Helium
Flow Rate	1.0 - 1.5 mL/min
Detector	MS, FPD (Phosphorus mode), or NPD	These detectors provide good sensitivity and selectivity for organophosphorus pesticides.[12][13]

Experimental Protocols

Protocol 1: Inlet Liner Passivation for Organophosphorus Pesticide Analysis

Objective: To deactivate the GC inlet liner to minimize active sites and reduce peak tailing for Terbufos and other organophosphorus pesticides.

Materials:

• New, clean GC inlet liner (single taper with glass wool recommended)

• Silylating agent (e.g., 5% dimethyldichlorosilane in toluene (B28343) or a commercial silylating mixture)

• Methanol (B129727) (reagent grade)

• Toluene (reagent grade)

• Small beakers or vials

• Forceps

• Drying oven or vacuum oven

• Nitrogen gas source

Procedure:

• Cleaning the Liner:

  • Place the new liner in a beaker and sonicate for 15 minutes in methanol.

  • Rinse the liner thoroughly with fresh methanol.

  • Sonicate the liner for 15 minutes in toluene.

  • Rinse the liner thoroughly with fresh toluene.

• Drying the Liner:

  • Dry the liner in an oven at 100-120°C for at least 1 hour.

  • Alternatively, dry under a gentle stream of nitrogen gas.

  • Ensure the liner is completely dry before proceeding.

• Silylation (Deactivation):

  • Caution: Silylating agents are reactive and should be handled in a fume hood with appropriate personal protective equipment (gloves, safety glasses).

  • Prepare a 5% solution of dimethyldichlorosilane in toluene in a clean, dry vial.

  • Immerse the dry liner in the silylating solution for 30 minutes at room temperature.

  • Ensure the entire liner, including the glass wool, is coated with the solution.

• Rinsing and Curing:

  • Remove the liner from the silylating solution using clean forceps.

  • Rinse the liner thoroughly with toluene to remove excess silylating agent.

  • Rinse the liner with methanol to remove any reaction byproducts.

  • Dry the liner under a gentle stream of nitrogen.

  • Place the liner in a drying oven and cure at 250-300°C for 2-3 hours.

• Installation and Conditioning:

  • Allow the liner to cool to room temperature before handling.

  • Install the passivated liner in the GC inlet.

  • Condition the liner by heating the inlet to the analysis temperature and allowing the carrier gas to flow for 30-60 minutes before injecting any samples.

Protocol 2: Troubleshooting Peak Tailing through Systematic Component Replacement

Objective: To systematically isolate the source of peak tailing by replacing key consumable components in the GC system.

Procedure:

• Establish a Baseline:

  • Inject a standard solution of Terbufos and record the chromatogram, noting the peak asymmetry factor.

• Replace the Septum:

  • Cool the inlet and replace the septum with a new, high-quality septum.

  • Heat the inlet back to the set temperature and allow it to equilibrate.

  • Inject the Terbufos standard and compare the peak shape to the baseline. If tailing is resolved, the old septum was the cause.

• Replace the Inlet Liner:

  • If the problem persists, cool the inlet and replace the existing liner with a new, pre-deactivated liner.

  • Ensure the column is properly positioned in the new liner.

  • Heat the inlet and condition the new liner for 30 minutes.

  • Inject the Terbufos standard and assess the peak shape. If improved, the previous liner was the source of activity.

• Trim the GC Column:

  • If tailing is still present, cool the inlet and oven.

  • Carefully remove the column from the inlet.

  • Using a ceramic scoring wafer, trim 10-20 cm from the inlet end of the column, ensuring a clean, square cut.

  • Reinstall the column to the correct depth in the inlet.

  • Heat the system and inject the standard. If peak shape is restored, the front of the column was contaminated.

• Column Conditioning:

  • If tailing persists after trimming, perform a column bake-out according to the manufacturer's instructions to remove any contaminants further down the column.

• Column Replacement:

  • If none of the above steps resolve the peak tailing, the column may be irreversibly damaged or contaminated. Replace the column with a new, recommended column for pesticide analysis.

References

• 1. analysis.rs [analysis.rs]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - US [thermofisher.com]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. greyhoundchrom.com [greyhoundchrom.com]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. americanlaboratory.com [americanlaboratory.com]
• 9. Terbufos | C9H21O2PS3 | CID 25670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. labunlimited.com [labunlimited.com]
• 11. pepolska.pl [pepolska.pl]
• 12. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 13. cromlab-instruments.es [cromlab-instruments.es]

Minimizing interference from sulfur in environmental samples for Terbufos analysis

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize interference from sulfur in environmental samples during the analysis of the organophosphorus pesticide Terbufos.

Frequently Asked Questions (FAQs)

Q1: Why is elemental sulfur a problem in the gas chromatographic analysis of Terbufos?

Elemental sulfur is a significant source of interference in the gas chromatographic (GC) analysis of pesticides like Terbufos, particularly in environmental samples such as soil and sediment.[1][2] The issue arises because elemental sulfur can co-elute with target analytes, causing chromatographic peaks to overlap. This interference is especially problematic for early eluting compounds when using electron capture (ECD) or flame photometric detection (FPD) systems, leading to inaccurate quantification or false positives.[1]

Q2: Which environmental sample types are most susceptible to sulfur interference?

Extracts from soil, water, and sediment often contain high levels of elemental sulfur that can interfere with GC analysis.[1] Anoxic sediments are particularly known to contain elemental sulfur and organosulfur compounds that can create analytical challenges.[3]

Q3: What are the most common and effective methods for removing sulfur interference before Terbufos analysis?

Several cleanup techniques are employed to remove sulfur from sample extracts. The most common methods include:

• Activated Copper Treatment: This is a widely used and well-documented technique where the sample extract is treated with activated copper.[2][4] The copper reacts with elemental sulfur, which can then be physically removed from the sample.[2][5]

• Gel Permeation Chromatography (GPC): GPC is a size-exclusion chromatography technique that separates molecules based on their size. It is effective for removing large molecules like lipids and can also be used to clean up sulfur from sample extracts.[6][7][8]

• Solid-Phase Extraction (SPE): SPE is a versatile cleanup method that uses a solid sorbent to separate components of a mixture.[7][9] Different SPE cartridges can be used to selectively remove interferences from the sample matrix.[10][11]

Q4: Can the QuEChERS method be used for samples with high sulfur content?

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach for pesticide residue analysis in various matrices, including soil.[12][13] It involves an extraction step followed by a dispersive solid-phase extraction (d-SPE) cleanup.[14] While effective for many interferences, samples with very high concentrations of elemental sulfur may require an additional, more specific cleanup step, such as treatment with activated copper, after the initial QuEChERS extraction to ensure accurate results.[14]

Troubleshooting Guide

Issue 1: A large, interfering peak is obscuring the Terbufos peak in my chromatogram.

• Probable Cause: This is a classic sign of elemental sulfur interference, where sulfur co-elutes with your target analyte.

• Solution: Implement a sulfur removal step prior to GC analysis. The most direct method is treating your sample extract with activated copper.[2][5] Alternatively, Gel Permeation Chromatography (GPC) can be used to separate the sulfur from the pesticide fraction.[6][7]

Issue 2: My Terbufos recovery is low after performing an activated copper cleanup.

• Probable Cause: While effective for sulfur removal, activated copper may cause the degradation or adsorption of certain pesticides, leading to lower recoveries.[15] The activity level of the copper and the contact time can influence recovery rates.

• Solution:

  • Optimize Contact Time: Reduce the duration the extract is in contact with the copper to the minimum time required for sulfur removal.[15]

  • Verify Copper Activity: Ensure the copper is properly activated but not overly reactive.

  • Consider Alternatives: If recovery issues persist, consider an alternative cleanup method like Gel Permeation Chromatography (GPC) or a suitable Solid-Phase Extraction (SPE) protocol, which may be gentler on the target analytes.[7][16]

Issue 3: I still observe matrix interference after my initial cleanup procedure.

• Probable Cause: Complex environmental samples can contain a variety of interfering substances beyond elemental sulfur. Your current cleanup method may not be sufficient to remove all co-extractives.

• Solution: A multi-step cleanup approach may be necessary. For instance, after an initial extraction (e.g., QuEChERS), you could perform a GPC cleanup to remove high molecular weight compounds, followed by an activated copper step specifically for sulfur.[7][14] Combining different cleanup techniques, such as SPE with GPC, can effectively handle complex matrices.[7]

Data Presentation

Table 1: Comparison of Pesticide Recovery Rates with Different Sulfur Cleanup Techniques

Cleanup Technique	Pesticide Class	Recovery Rate (%)	Source
Refluxing with Copper-Aluminum Alloy	Chlorinated Pesticides	>80%	[1]
Refluxing with Copper-Aluminum Alloy	Parathion & Malathion	~50%	[1]
GPC and PSA Cartridge	Various Pesticides	49.2% - 113.1%	[6]
SPE Cleanup	Polychlorinated Naphthalenes (PCNs)	63% - 148%	[17]

Experimental Protocols

Protocol 1: Elemental Sulfur Removal with Activated Copper

This protocol is based on the methodology for treating lipid extracts to remove elemental sulfur, which interferes with GC analysis.[2]

Materials:

• Copper (powder, beads, or turnings)[5][15]

• Hydrochloric acid (HCl) or Sulfuric acid (for activation)[5]

• Nanopure water

• Methanol (B129727)

• Dichloromethane (DCM) or another suitable solvent for the extract

• Sample extract dissolved in solvent

• Glass vials

• Magnetic stirrer (optional)

• Pasteur pipette and cotton wool

Procedure:

• Copper Activation:

  • Place the copper in a beaker and add acid to cover it.[2]

  • Wait until the copper reaches its characteristic bright color.[2]

  • Decant the acid and rinse the copper thoroughly with nanopure water until the pH is neutral.[2]

  • Rinse the activated copper sequentially with methanol and then the working solvent (e.g., DCM).[2]

• Sulfur Removal:

  • Add a small amount of the activated, cleaned copper to the vial containing the sample extract.[2][15]

  • Seal the vial and agitate. This can be done by shaking/vortexing for several minutes or stirring overnight (~8 hours) with a magnetic stirrer.[2][15]

  • A blackening of the copper surface indicates a reaction with elemental sulfur.[2] If the copper turns completely black and the solution is still suspected to contain sulfur, the process can be repeated with fresh activated copper.[15]

• Sample Recovery:

  • Once the reaction is complete, carefully separate the extract from the copper. This can be done by filtering the extract through a Pasteur pipette plugged with cotton wool.[2]

  • The resulting extract is now ready for concentration and analysis.

Protocol 2: Gel Permeation Chromatography (GPC) Cleanup

GPC separates molecules based on their size in solution.[18] It is highly effective at removing high-molecular-weight interferences such as lipids and elemental sulfur from pesticide extracts.[7][8]

Materials:

• GPC system with an appropriate column (e.g., Bio-Beads SX-3 for low-pressure systems or specialized high-pressure columns).[8]

• Mobile phase compatible with the sample extract and GC analysis (e.g., dichloromethane, cyclohexane/ethyl acetate).

• Sample extract, concentrated to a small volume.

Procedure:

• System Preparation:

  • Equilibrate the GPC system with the chosen mobile phase until a stable baseline is achieved.

• Calibration:

  • Calibrate the GPC system by injecting a solution containing standards of both high molecular weight (e.g., corn oil) and the target analyte (e.g., Terbufos) to determine their respective elution times. The goal is to define a fraction window that collects the pesticide while discarding the larger sulfur and lipid molecules that elute earlier.

• Sample Injection and Fraction Collection:

  • Inject a small, precise volume of the concentrated sample extract onto the GPC column.

  • Begin collecting the eluent based on the pre-determined time window for the pesticide fraction. The initial fraction containing sulfur and other large molecules is discarded.

• Concentration:

  • The collected fraction containing the analyte of interest is then concentrated using a rotary evaporator or a gentle stream of nitrogen before solvent exchange into a suitable solvent for GC analysis.

Visualizations

Caption: General workflow for Terbufos analysis with a dedicated sulfur removal step.

Caption: Decision guide for selecting a suitable sulfur cleanup method.

References

• 1. academic.oup.com [academic.oup.com]
• 2. ANALYTICAL METHODS [www-odp.tamu.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Samples with sulfur - how to remove - Chromatography Forum [chromforum.org]
• 6. [Determination of 14 pesticide residues in sulfur-containing vegetables by gas chromatography-negative chemical ionization mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. hrpub.org [hrpub.org]
• 8. Determination of pesticides in fatty matrices using gel permeation clean-up followed by GC-MS/MS and LC-MS/MS analysis: A comparison of low- and high-pressure gel permeation columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. cdpr.ca.gov [cdpr.ca.gov]
• 11. Analytical Extraction Methods and Sorbents’ Development for Simultaneous Determination of Organophosphorus Pesticides’ Residues in Food and Water Samples: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. obrnutafaza.hr [obrnutafaza.hr]
• 16. lcms.labrulez.com [lcms.labrulez.com]
• 17. High performance solid-phase extraction cleanup method coupled with gas chromatography-triple quadrupole mass spectrometry for analysis of polychlorinated naphthalenes and dioxin-like polychlorinated biphenyls in complex samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. agilent.com [agilent.com]

Technical Support Center: Optimization of SPME Fiber Selection for Terbufos Analysis in Water

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of Solid Phase Microextraction (SPME) fiber selection for the analysis of Terbufos in water samples.

Frequently Asked Questions (FAQs)

Q1: What is the first step in selecting an SPME fiber for Terbufos analysis?

A1: The initial step is to consider the physicochemical properties of Terbufos. Terbufos is a non-polar organophosphate pesticide. Therefore, a non-polar SPME fiber coating is generally the most effective choice for its extraction from water samples. The principle of "like dissolves like" is a good starting point for fiber selection.

Q2: Which commercially available SPME fibers are most suitable for Terbufos analysis?

A2: For non-polar compounds like Terbufos, Polydimethylsiloxane (PDMS) based fibers are highly recommended. Common suitable fibers include:

• 100 µm PDMS: A general-purpose fiber for volatile and non-polar compounds.

• PDMS/DVB (Polydimethylsiloxane/Divinylbenzene): This fiber has a mixed polarity and can be effective for a broader range of analytes, including organophosphorus pesticides.[1]

• PDMS/Carboxen: Suitable for very volatile compounds, which might be relevant if analyzing for Terbufos degradation products.

Q3: Should I use direct immersion (DI-SPME) or headspace (HS-SPME) for Terbufos analysis in water?

A3: For semi-volatile compounds like Terbufos in a water matrix, direct immersion (DI-SPME) is often preferred to achieve lower detection limits.[2] HS-SPME is more suitable for volatile organic compounds and can help to reduce matrix effects, but may have lower sensitivity for Terbufos.[3]

Q4: How can I improve the extraction efficiency of Terbufos?

A4: Several factors can be optimized to enhance extraction efficiency:

• Addition of Salt: Adding salt (e.g., NaCl or Na₂SO₄) to the water sample can increase the ionic strength, which decreases the solubility of Terbufos in water and promotes its partitioning onto the SPME fiber (salting-out effect).[4]

• Agitation: Stirring or agitating the sample during extraction facilitates the mass transfer of Terbufos from the water to the fiber coating, reducing the time required to reach equilibrium.

• Temperature: Increasing the sample temperature can improve extraction kinetics. However, for HS-SPME, excessively high temperatures can negatively impact the partitioning of the analyte onto the fiber.[1]

• Extraction Time: It is crucial to determine the optimal extraction time to ensure that equilibrium or a state of maximum absorption is reached for reproducible results.

Q5: What is the importance of fiber conditioning and how is it done?

A5: Fiber conditioning is a critical step to remove any contaminants from the fiber coating that could interfere with the analysis. Before its first use, and between analyses, the fiber should be conditioned by heating it in the gas chromatograph (GC) injection port at a temperature recommended by the manufacturer. This ensures a clean baseline and accurate results.

Troubleshooting Guide

Problem	Possible Causes	Solutions
Low or No Recovery of Terbufos	1. Incorrect fiber selection. 2. Incomplete desorption from the fiber. 3. Fiber has exceeded its lifespan. 4. Insufficient extraction time or temperature. 5. Competitive adsorption from matrix components.	1. Use a non-polar fiber like PDMS or PDMS/DVB. 2. Increase desorption temperature or time in the GC inlet. Ensure the fiber is placed correctly in the heated zone. 3. Replace the SPME fiber. Fibers typically last for 50-100 extractions depending on the sample matrix.[5] 4. Optimize extraction time and temperature. Perform a time-course experiment to determine equilibrium time. 5. Dilute the sample or use HS-SPME to minimize matrix effects.
Poor Reproducibility (High %RSD)	1. Inconsistent extraction time or temperature. 2. Variable sample volume or headspace volume. 3. Inconsistent agitation speed. 4. Fiber damage or contamination.	1. Precisely control extraction time and temperature for all samples and standards. 2. Use a consistent sample and headspace volume in the vials. 3. Maintain a constant and vigorous stirring rate. 4. Inspect the fiber for damage. Ensure proper cleaning and conditioning between runs.
Carryover (Ghost Peaks in Blank Runs)	1. Incomplete desorption of Terbufos in the previous run. 2. Contamination of the GC inlet or column.	1. Increase desorption time and/or temperature. 2. Bake out the GC inlet and column at a high temperature. Run solvent blanks to check for system cleanliness.
Fiber Breakage	1. Bending the fiber during insertion into the vial or GC inlet. 2. Using an incorrect needle guide or septum. 3. Excessive agitation speed causing the stir bar to hit the fiber.	1. Be careful during manual injection. For autosamplers, ensure proper alignment. 2. Use pre-drilled septa or a septum-less injector to minimize stress on the fiber.[5] 3. Reduce the agitation speed or use a vial and stir bar size that prevents contact.
Extraneous Peaks in the Chromatogram	1. Contaminated sample vials or septa. 2. Impure water or reagents. 3. Fiber contamination from the air or previous samples. 4. Septum bleed from the GC inlet.	1. Use high-quality, clean vials and septa. Bake out septa before use.[1] 2. Run a blank with reagent-grade water to check for contamination. 3. Properly condition the fiber before each extraction and store it in a clean environment when not in use. 4. Use high-temperature, low-bleed septa and replace them regularly.

Data Presentation: Comparison of SPME Fibers for Terbufos Analysis

The following table summarizes the performance of different SPME fibers for the analysis of organophosphorus pesticides, including compounds with similar properties to Terbufos.

Fiber Type	Coating Thickness (µm)	Extraction Efficiency for Organophosphorus Pesticides	Recommended For
PDMS	100	Good for non-polar compounds.[6]	General purpose for non-polar analytes like Terbufos.
PDMS/DVB	65	Higher extraction efficiency for a wider range of polarities compared to PDMS alone.[1]	Good for multi-residue methods that include Terbufos and its more polar metabolites.
Polyacrylate (PA)	85	More suitable for polar compounds.[7]	Not the first choice for Terbufos, but may be useful for its polar degradation products.
Carbowax/DVB	65	Effective for more volatile and polar analytes.	May be considered for the analysis of volatile metabolites of Terbufos.

Note: The optimal fiber can vary based on the specific water matrix and analytical conditions.

Experimental Protocols

SPME Fiber Conditioning

• Initial Conditioning (New Fiber):

  • Insert the new SPME fiber into the GC injection port.

  • Set the injector temperature according to the manufacturer's instructions (typically 20-30 °C above the intended desorption temperature, but not exceeding the fiber's maximum recommended temperature).

  • Condition the fiber for the recommended time (e.g., 30-60 minutes) with the split vent open to flush out any contaminants.

• Pre-Analysis Conditioning:

  • Before each batch of analyses, condition the fiber for 5-10 minutes at the desorption temperature.

Sample Preparation and Extraction (DI-SPME)

• Place a known volume (e.g., 10 mL) of the water sample into a 15 mL or 20 mL glass vial.

• If required, add a specific amount of salt (e.g., NaCl to a final concentration of 15-30% w/v) to the sample and dissolve it completely.

• Add a small magnetic stir bar to the vial.

• Place the vial on a magnetic stirrer and begin stirring at a constant and vigorous rate.

• Manually or with an autosampler, expose the conditioned SPME fiber to the aqueous sample by immersing the fiber into the liquid.

• Extract for a predetermined optimal time (e.g., 30-60 minutes) at a controlled temperature.

• After extraction, retract the fiber into the needle.

Desorption and GC Analysis

• Immediately insert the SPME fiber into the hot GC injection port.

• Expose the fiber to desorb the extracted Terbufos onto the analytical column.

• The desorption is typically performed in splitless mode for a set time (e.g., 2-5 minutes) to ensure complete transfer of the analyte.

• After desorption, retract the fiber and start the GC temperature program for the analysis.

• The analysis is commonly performed using a mass spectrometer (MS) or a nitrogen-phosphorus detector (NPD) for selective and sensitive detection of Terbufos.

Mandatory Visualizations

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Solid-Phase Microextraction—Gas Chromatography Analytical Strategies for Pesticide Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. supelco.com.tw [supelco.com.tw]
• 6. researchgate.net [researchgate.net]
• 7. Selection Guide for Supelco SPME Fibers [sigmaaldrich.com]

Enhancing the stability of Terbufos and its metabolites in stored samples

Technical Support Center: Terbufos and Metabolite Stability

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Terbufos and its metabolites. This resource provides guidance on maintaining the stability of your samples during storage and analysis, ensuring the integrity and reliability of your experimental data.

Frequently Asked Questions (FAQs)

Q1: What are the primary metabolites of Terbufos I should be concerned about during analysis?

A1: The primary metabolites of concern are Terbufos sulfoxide (B87167) and Terbufos sulfone. Terbufos and its metabolites can also be oxidized to their corresponding oxygen analogues (oxons), such as terbufoxon and terbufoxon sulfoxide, which are also potent cholinesterase inhibitors.[1] Analytical methods are typically designed to extract and quantify the parent Terbufos and these key oxidative metabolites.[1]

Q2: What are the general recommendations for storing samples containing Terbufos and its metabolites?

A2: For long-term stability, samples should be stored frozen at approximately -10°C or below.[1] Studies have shown that Terbufos residues are stable in various crop matrices for up to 18 months under these conditions.[1] For short-term storage of aqueous samples, refrigeration at <6°C is recommended.[2]

Q3: How does pH affect the stability of Terbufos and its metabolites?

A3: The degradation of Terbufos and its metabolites is pH-dependent, especially at elevated temperatures. De-esterification is a predominant reaction at pH 5 and 7, while it is a minor reaction at pH 9.[1] Terbufos is hydrolyzed by strong acids (pH <2) and strong alkalis (pH >9).[3]

Q4: Can I store my working standards, and if so, for how long?

A4: Standard solutions of pesticides are generally stable for a minimum of 6 months when stored in appropriate solvents like methanol/water or acetonitrile (B52724)/water.[4] A 20 ppm mixed standard solution of terbufos, diazinon, and parathion (B1678463) is reported to be stable for up to 5 weeks when refrigerated and for 24 hours at room temperature.[5]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low recovery of Terbufos from stored samples.	Degradation due to improper storage temperature. Terbufos and its metabolites can degrade if not kept at sufficiently low temperatures.	Ensure samples are consistently stored at or below -10°C for long-term storage. For short-term transport or processing, maintain samples on ice.
Degradation due to elevated temperature during sample processing. Terbufos decomposes at temperatures above 120°C.[6]	Avoid exposing samples to high temperatures during extraction and processing steps. Use appropriate cooling methods if necessary.
pH-dependent hydrolysis. Extreme pH values can accelerate the degradation of Terbufos.[3]	For aqueous samples, if analysis is not performed within 72 hours, adjust the pH to a range of 5.0 to 9.0.[2]
Inconsistent results between replicate samples.	Non-homogeneous sample. This is particularly common in solid matrices like soil.	Thoroughly mix thawed soil samples to ensure homogeneity before taking an analytical subsample. Sieving can aid in mixing larger samples.[7]
Variable storage conditions. Fluctuations in storage temperature can lead to differential degradation rates.	Use calibrated freezers and monitor temperatures regularly to ensure consistent storage conditions.
Presence of unexpected peaks in chromatograms.	Formation of degradation products. The presence of Terbufos sulfoxide, Terbufos sulfone, or their oxon analogues indicates degradation.	Review storage conditions and sample handling procedures. If degradation is suspected, confirm the identity of the peaks using a mass spectrometer.
Matrix interference. Components of the sample matrix may co-elute with the analytes of interest.	Employ appropriate cleanup steps in your analytical method, such as solid-phase extraction (SPE), to remove interfering substances.[5]

Quantitative Data Summary

Table 1: Stability of Terbufos Residues in Various Matrices Under Frozen Storage

Matrix	Storage Temperature	Duration	Analyte(s)	Average Recovery (%)	Reference
Corn (grain, forage, fodder)	approx. -10°C or less	~18 months	Total Terbufos-related residues	Stable	[1]
Sugar Beets (tops and roots)	approx. -10°C or less	~18 months	Total Terbufos-related residues	Stable	[1]
Banana (whole and pulp)	approx. -10°C or less	~18 months	Total Terbufos-related residues	Stable	[1]
Milk	1.7–3.3°C	14 days	Terbufos residues	79%	[1]
Soil	Frozen	Not specified	Terbufos	65% after 14 days, 20% after 28 days	[6]
Water	Frozen	Not specified	Total Terbufos-related residues	Stable	[1]

Experimental Protocols

Protocol 1: Extraction and Analysis of Terbufos and its Metabolites from Soil

This protocol is a generalized procedure based on common environmental chemistry methods.

1. Sample Preparation:

• Thaw frozen soil samples at room temperature.

• Once thawed, thoroughly mix the soil to ensure homogeneity, removing any large stones or vegetation. A sieve can be used for large samples.[7]

• If not analyzed immediately, return the homogenized sample to the freezer.[7]

• Determine the moisture content of a subsample to report results on a dry weight basis.

2. Extraction:

• Weigh a representative subsample of the homogenized soil (e.g., 50g) into an extraction vessel.

• Add an appropriate volume of extraction solvent. A common solvent system is 10% aqueous acetone (B3395972).[7]

• Shake the mixture vigorously for a specified period (e.g., 45 seconds).[7]

3. Liquid-Liquid Partitioning:

• Filter the extract.

• Transfer an aliquot of the filtrate to a separatory funnel.

• Add water and a salt solution (e.g., 23% sodium chloride) to the separatory funnel to prevent emulsion formation.[7]

• Partition the aqueous extract with methylene (B1212753) chloride by shaking vigorously.[7]

• Allow the layers to separate and drain the organic (lower) layer through anhydrous sodium sulfate (B86663) to remove residual water.

• Repeat the partitioning step with fresh methylene chloride.

• Combine the organic extracts.

4. Concentration and Solvent Exchange:

• Concentrate the combined extracts to near dryness using a rotary evaporator.

• Add acetonitrile and evaporate to dryness again to remove any remaining methylene chloride.[7]

• Reconstitute the residue in a known volume of acetone for analysis.[7]

5. Analysis:

• Analyze the final extract using a gas chromatograph equipped with a flame photometric detector (GC-FPD) in phosphorus mode or a mass spectrometer (GC-MS).[7]

• Quantify the concentration of Terbufos and its metabolites by comparing the peak heights or areas to those of external standards.

Visualizations

Caption: Metabolic pathway of Terbufos showing key oxidative metabolites.

Caption: Recommended workflow for handling samples containing Terbufos.

Caption: Decision tree for troubleshooting low Terbufos recovery.

References

• 1. fao.org [fao.org]
• 2. epa.gov [epa.gov]
• 3. shardaafrica.com [shardaafrica.com]
• 4. Stability of residues in stored analytical samples [fao.org]
• 5. GC/MS Method for the Detection of Terbufos, Diazinon and Parathion in Blood [protocols.io]
• 6. Terbufos | C9H21O2PS3 | CID 25670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Troubleshooting low recovery rates in Terbufos residue extraction protocols

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with Terbufos residue extraction, particularly low recovery rates.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low recovery rates for Terbufos and its metabolites?

A1: Low recovery rates for Terbufos and its primary metabolites (Terbufos sulfoxide (B87167) and Terbufos sulfone) can stem from several factors throughout the analytical workflow. These include:

• Inadequate Extraction Efficiency: The choice of extraction solvent is critical and may not be optimal for the specific matrix.

• Analyte Degradation: Terbufos and its metabolites can be susceptible to degradation under certain pH and temperature conditions.

• Matrix Effects: Co-extracted compounds from the sample matrix can interfere with the analytical signal, leading to either suppression or enhancement, which is often misinterpreted as low or high recovery.

• Improper Cleanup: Inefficient removal of interfering matrix components can lead to signal suppression in the final analysis.

• Analyte Volatility: Losses can occur during solvent evaporation steps if not performed carefully.

Q2: Which extraction solvent is recommended for Terbufos from soil and plant matrices?

A2: For soil samples, a mixture of 10% aqueous acetone (B3395972) has been shown to be effective for extracting Terbufos and its related compounds.[1] For plant matrices, a common and effective solvent system is a mixture of methanol (B129727) and chloroform (B151607) (e.g., 10:90 v/v).[2] Acetonitrile is also a widely used and effective solvent, particularly in QuEChERS-based methods.[3][4]

Q3: How do matrix effects impact the quantification of Terbufos residues?

A3: Matrix effects can significantly impact the accuracy of quantification in gas chromatography (GC) analysis of Terbufos. Co-extracted matrix components can enhance the analyte signal, leading to an overestimation of the concentration, or suppress the signal, resulting in underestimation. To compensate for these effects, it is highly recommended to use matrix-matched standards for calibration. This involves preparing calibration standards in a blank matrix extract that has undergone the same extraction and cleanup procedure as the samples.

Q4: What are the key considerations when choosing a cleanup method for Terbufos extracts?

A4: The choice of cleanup method depends on the complexity of the sample matrix.

• For relatively clean matrices, a simple liquid-liquid partitioning step may be sufficient.

• For more complex matrices, such as those with high fat or pigment content, a more rigorous cleanup is necessary. Dispersive solid-phase extraction (d-SPE) with sorbents like Primary Secondary Amine (PSA) and C18 is a common and effective technique used in QuEChERS methods to remove sugars, fatty acids, and other interferences.[5] For highly complex matrices, dual-layer solid-phase extraction (SPE) cartridges containing materials like graphitized carbon black (GCB) and PSA can provide a more thorough cleanup.[6]

Q5: What is the expected recovery rate for Terbufos and its metabolites using established methods?

A5: Acceptable recovery rates for pesticide residue analysis are generally considered to be within the range of 70-120%.[7] With optimized methods such as QuEChERS or SPE, it is possible to achieve recoveries within this range for Terbufos and its metabolites in various matrices. However, the actual recovery will depend on the specific matrix, the fortification level, and the details of the analytical method used.

Troubleshooting Guide for Low Recovery Rates

This guide provides a systematic approach to diagnosing and resolving issues of low recovery for Terbufos and its metabolites.

Diagram: Troubleshooting Logic for Low Terbufos Recovery

Caption: A decision tree to troubleshoot low recovery of Terbufos.

Quantitative Data Summary

The following tables summarize recovery data for Terbufos and its metabolites from various studies.

Table 1: Recovery of Terbufos and its Metabolites from Fortified Maize Samples

Compound	Fortification Level (mg/kg)	Recovery (%)
Terbufos	0.01	92
Terbufos sulfoxide	0.01	95
Terbufos sulfone	0.01	98
Terbufoxon	0.01	89
Terbufoxon sulfoxide	0.01	91
Terbufos	0.4	85
Terbufos sulfoxide	0.4	88
Terbufos sulfone	0.4	90
Terbufoxon	0.4	82
Terbufoxon sulfoxide	0.4	84

Data adapted from FAO reports on Terbufos residue analysis.

Table 2: Comparison of Extraction Methods for Terbufos in Yerba Mate

Method	Fortification Level (mg/kg)	Average Recovery (%)
QuEChERS	0.2	< 50
QuEChERS	0.5	< 50
Microwave-Assisted Extraction	0.2	85
Microwave-Assisted Extraction	0.5	88

Data highlights that for certain complex matrices, alternative extraction methods may provide better recoveries.

Detailed Experimental Protocols

Protocol 1: QuEChERS Method for Terbufos in Vegetable Matrices

This protocol is a general guideline and may require optimization for specific matrices.

Diagram: QuEChERS Workflow for Vegetable Matrices

Caption: A typical QuEChERS workflow for pesticide residue analysis.

Methodology:

• Sample Preparation: Homogenize 10-15 g of the vegetable sample.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Shake vigorously for 1 minute.[3]

  • Add a QuEChERS extraction salt packet (commonly containing MgSO₄ and NaCl).

  • Shake vigorously for another minute.

  • Centrifuge at approximately 4000 rpm for 5 minutes.[3]

• Cleanup (d-SPE):

  • Transfer the supernatant to a d-SPE cleanup tube containing a mixture of PSA, C18, and anhydrous MgSO₄.

  • Vortex for 30 seconds.

  • Centrifuge at approximately 4000 rpm for 5 minutes.

• Analysis:

  • The final extract is ready for analysis by GC with a Nitrogen-Phosphorus Detector (NPD) or Flame Photometric Detector (FPD), or by LC-MS/MS.

Protocol 2: Solid-Phase Extraction (SPE) for Terbufos in Water Samples

This protocol is a general method for the extraction of organophosphate pesticides from water.

Diagram: SPE Workflow for Water Samples

Caption: A generalized workflow for Solid-Phase Extraction (SPE).

Methodology:

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge by passing methanol followed by deionized water.

• Sample Loading:

  • Pass the water sample (typically 500 mL to 1 L) through the conditioned SPE cartridge at a controlled flow rate.

• Washing:

  • Wash the cartridge with a small volume of deionized water to remove any polar interferences.

• Drying:

  • Dry the cartridge by passing air or nitrogen through it for a sufficient time.

• Elution:

  • Elute the retained Terbufos and its metabolites with a suitable organic solvent, such as ethyl acetate or dichloromethane.

• Concentration and Analysis:

  • The eluate is then concentrated, solvent-exchanged if necessary, and analyzed by GC or LC-MS/MS.

References

• 1. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 2. fao.org [fao.org]
• 3. benchchem.com [benchchem.com]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]

Method development for the simultaneous analysis of Terbufos and other organophosphates

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the simultaneous analysis of Terbufos and other organophosphate pesticides.

Troubleshooting Guides

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Issue 1: Peak Tailing for Active Compounds like Terbufos

• Question: My chromatogram shows significant peak tailing for Terbufos and other organophosphates. What are the likely causes and solutions?

• Answer: Peak tailing for active organophosphates is a common issue in GC-MS analysis and can compromise peak integration and quantification. The primary causes are often related to active sites within the GC system that can interact with the analytes.

  • Cause A: Active Sites in the GC Inlet. The high temperatures in the GC inlet can make it a prime location for analyte degradation and interaction with active sites.

    • Solution:

      • Deactivated Liners: Use liners that have been deactivated to cover active silanol (B1196071) groups. A deactivated, splitless quartz liner with a single taper can significantly reduce surface activity.[1]

      • Quartz Wool: Deactivated quartz wool within the liner can help trap non-volatile matrix components, protecting the column and reducing interactions.[1]

      • Inlet Maintenance: Regularly replace the liner, septum, and O-rings to prevent the buildup of non-volatile residues that can create active sites.[2]

  • Cause B: Column Activity. The analytical column itself can be a source of peak tailing, especially at the inlet end where contamination can accumulate.

    • Solution:

      • Column Trimming: Trim 15-30 cm from the inlet end of the column to remove contaminated sections.[2][3]

      • Guard Column: Installing a guard column can protect the analytical column from non-volatile matrix components.[2]

      • Inert Columns: Utilize columns specifically designed for the analysis of active compounds, such as those with an inert stationary phase.

  • Cause C: Improper Column Installation. Dead volume in the system due to improper column installation can lead to peak broadening and tailing.

    • Solution: Ensure the column is installed at the correct depth in both the inlet and the detector, and that the column cut is clean and perpendicular.[4]

  • Cause D: Matrix Effects. Complex sample matrices can introduce compounds that interact with the active sites in the system, leading to peak tailing for the analytes of interest.[1]

    • Solution: Employ a robust sample cleanup procedure, such as dispersive solid-phase extraction (dSPE) in the QuEChERS method, to remove interfering matrix components.[5]

Issue 2: Poor Reproducibility of Results

• Question: I am observing poor reproducibility in peak areas and retention times for my organophosphate standards and samples. What could be the problem?

• Answer: Poor reproducibility can stem from several factors, from the injection process to the stability of the analytical system.

  • Cause A: Leaks in the GC System. Leaks in the injector are a common cause of variable results.

    • Solution: Regularly check for leaks at the septum, ferrules, and other fittings using an electronic leak detector. Replace the septum and ferrules as needed.[6]

  • Cause B: Inconsistent Injection Volume. Issues with the autosampler syringe can lead to inconsistent injection volumes.

    • Solution: Check the syringe for blockages or air bubbles. Clean or replace the syringe as necessary. Ensure the autosampler is functioning correctly.[6]

  • Cause C: Fluctuating Flow Rates or Temperatures. Unstable carrier gas flow or oven temperatures will lead to retention time shifts and variable peak shapes.

    • Solution: Verify that the gas flow rates and temperature programs are stable and set correctly. Check for any issues with the gas supply or the GC's electronic pneumatic control.[6]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Issue 1: Signal Suppression or Enhancement (Matrix Effects)

• Question: My analyte response is significantly lower (or higher) in sample extracts compared to the solvent standard. How can I mitigate these matrix effects?

• Answer: Matrix effects are a major challenge in LC-MS/MS analysis, caused by co-eluting matrix components that interfere with the ionization of the target analytes in the mass spectrometer source.[7][8]

  • Cause A: Co-eluting Matrix Components. Compounds from the sample matrix that elute at the same time as the analytes can suppress or enhance their ionization.

    • Solution:

      • Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is representative of the samples being analyzed. This helps to compensate for the matrix effect.[9]

      • Isotopically Labeled Internal Standards: Use stable isotope-labeled internal standards that co-elute with the target analytes and experience similar matrix effects, allowing for accurate quantification.

      • Sample Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components, thereby minimizing their effect on analyte ionization.[10]

      • Optimized Sample Cleanup: Employ a more rigorous sample cleanup procedure to remove a wider range of matrix interferences. This may involve using different sorbents in the dSPE step of QuEChERS or a more selective SPE cartridge.[11]

  • Cause B: Mobile Phase Composition. The composition of the mobile phase can influence the ionization efficiency of the analytes and the extent of matrix effects.

    • Solution: The addition of buffers such as ammonium (B1175870) formate (B1220265) or formic acid to the mobile phase can help to improve the ionization of the target analytes and reduce the impact of matrix components.[6]

  • Cause C: Inefficient Chromatographic Separation. Poor separation between the analytes and matrix components can exacerbate matrix effects.

    • Solution: Modify the chromatographic conditions, such as the gradient profile or the column chemistry, to improve the separation of the analytes from interfering matrix components.[6]

Frequently Asked Questions (FAQs)

• Q1: What is the most suitable sample preparation method for the simultaneous analysis of Terbufos and other organophosphates in food and environmental samples?

  • A1: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used and highly effective for the extraction of a broad range of pesticides, including organophosphates, from various food matrices like fruits and vegetables.[12] For water samples, Solid-Phase Extraction (SPE) is a common and efficient technique for concentrating the analytes and removing interferences.[13][14] For soil samples, a modified QuEChERS approach is often employed.[12][15][16]

• Q2: How can I improve the recovery of polar organophosphates during sample preparation?

  • A2: Polar organophosphates can be challenging to extract efficiently. For QuEChERS, ensuring the correct salt and buffer combination is used is crucial. The addition of buffering salts helps to control the pH and improve the partitioning of pH-dependent analytes into the organic solvent.[12] For SPE, the choice of sorbent material is critical. Polymeric sorbents can offer better retention for a wider range of polarities compared to traditional C18 sorbents.[13]

• Q3: What are the typical instrument conditions for GC-MS analysis of organophosphates?

  • A3: A common setup involves a capillary column with a 5% phenyl polysiloxane stationary phase (e.g., DB-5ms).[1] The injection is typically performed in splitless mode to maximize sensitivity. The mass spectrometer is operated in selected ion monitoring (SIM) mode for targeted analysis, which provides higher sensitivity and selectivity compared to full scan mode.[17]

• Q4: When should I choose LC-MS/MS over GC-MS for organophosphate analysis?

  • A4: LC-MS/MS is particularly advantageous for the analysis of thermally labile or less volatile organophosphates that may degrade in the hot GC inlet. It is also well-suited for the analysis of more polar organophosphates. GC-MS is generally preferred for more volatile and thermally stable compounds.

• Q5: What are the common challenges in developing a multi-residue method for organophosphates?

  • A5: Key challenges include:

    • Wide Range of Physicochemical Properties: Organophosphates exhibit a wide range of polarities and volatilities, making it difficult to find a single set of extraction and chromatographic conditions that are optimal for all compounds.

    • Matrix Effects: As discussed in the troubleshooting section, matrix effects can significantly impact the accuracy and precision of the analysis, especially in LC-MS/MS.[8][11]

    • Co-eluting Interferences: In complex matrices, it is common to have co-eluting compounds that can interfere with the detection and quantification of the target analytes.[18]

Quantitative Data

Table 1: Recovery of Selected Organophosphates using QuEChERS in Various Vegetable Matrices

Organophosphate	Matrix	Recovery (%)	Relative Standard Deviation (RSD, %)
Chlorpyrifos	Bell Pepper	95.4	5.2
Diazinon	Lettuce	89.7	6.8
Malathion	Tomato	92.1	4.5
Parathion	Spinach	88.5	7.1
Terbufos	Potato	90.3	6.3

Data compiled from various sources for illustrative purposes.

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Terbufos and Other Organophosphates

Analyte	Method	Matrix	LOD	LOQ
Terbufos	GC-MS	Blood	0.3 ppm	-
Diazinon	GC-MS	Blood	0.2 ppm	-
Parathion	GC-MS	Blood	0.2 ppm	-
Chlorpyrifos	GC-MS	Drinking Water	0.02 µg/L	0.05 µg/L
Malathion	GC-MS	Drinking Water	0.03 µg/L	0.1 µg/L
Dichlorvos	SPE-GC-MS	Underground Water	10 ng/L	-
Methyl parathion	SPE-GC-MS	Underground Water	4 ng/L	-

Note: LOD and LOQ values can vary depending on the specific instrument, method, and matrix.[19][20][21]

Experimental Protocols

QuEChERS Method for Fruits and Vegetables

• Sample Homogenization: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Extraction: Add 10-15 mL of acetonitrile (B52724) to the tube. For acidic pesticides, 1% acetic acid in acetonitrile can be used. Shake vigorously for 1 minute.

• Salting Out: Add a salt mixture, typically containing anhydrous magnesium sulfate (B86663) (MgSO₄) and sodium chloride (NaCl) or sodium acetate (B1210297). Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup: Transfer an aliquot of the supernatant to a dSPE tube containing a sorbent mixture (e.g., PSA, C18, GCB) and anhydrous MgSO₄. Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at ≥5000 rcf for 2 minutes.

• Analysis: Collect the supernatant for GC-MS or LC-MS/MS analysis.

Solid-Phase Extraction (SPE) for Water Samples

• Sample Preparation: To a 500 mL water sample, add a small amount of a water-miscible organic solvent like methanol (B129727) and NaCl to improve the retention of less polar analytes on the SPE cartridge.[1][14]

• Cartridge Conditioning: Condition the SPE cartridge (e.g., a polymeric sorbent) with an appropriate solvent (e.g., ethyl acetate) followed by methanol and then reagent water.

• Sample Loading: Load the water sample onto the conditioned SPE cartridge at a controlled flow rate.

• Washing: Wash the cartridge with reagent water to remove any unretained interferences.

• Elution: Elute the retained analytes with a suitable organic solvent or solvent mixture (e.g., ethyl acetate and dichloromethane).[1][14]

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: The concentrated extract is ready for GC-MS or LC-MS/MS analysis.

Visualizations

Caption: QuEChERS sample preparation workflow.

Caption: Solid-Phase Extraction (SPE) workflow.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. agilent.com [agilent.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. A newly modified QuEChERS method for the analysis of organochlorine and organophosphate pesticide residues in fruits and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. thermoscientific.fr [thermoscientific.fr]
• 15. weber.hu [weber.hu]
• 16. weber.hu [weber.hu]
• 17. researchgate.net [researchgate.net]
• 18. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 19. GC/MS Method for the Detection of Terbufos, Diazinon and Parathion in Blood [protocols.io]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

Strategies for reducing instrument detection limits for Terbufos sulfone

Welcome to the technical support center for the analysis of Terbufos sulfone. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on analytical methods, troubleshooting, and strategies to enhance detection limits for this critical analyte.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical methods for the detection of Terbufos sulfone?

A1: The most prevalent and effective methods for the detection and quantification of Terbufos sulfone are gas chromatography-tandem mass spectrometry (GC-MS/MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2] These techniques offer high sensitivity and selectivity, which are crucial for analyzing complex matrices such as food, soil, and water.[3][4]

Q2: Why is sample preparation important, and what is the recommended method for Terbufos sulfone analysis?

A2: Sample preparation is a critical step to remove interfering substances from the sample matrix, which can otherwise negatively impact the accuracy and sensitivity of the analysis. The most widely recommended and utilized method for pesticide residue analysis, including Terbufos sulfone, is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[5] This approach significantly improves laboratory efficiency by simplifying the extraction and cleanup process.

Q3: What are the typical Limits of Detection (LOD) and Quantification (LOQ) for Terbufos sulfone?

A3: The LOD and LOQ for Terbufos sulfone are dependent on the analytical instrument, the sample matrix, and the specific method employed. However, reported values can provide a general indication of achievable sensitivity. For instance, in soil and sediment analysis using LC-MS/MS, an LOD of 0.002 mg/kg and an LOQ of 0.01 mg/kg have been reported.[6] In water samples, an LOD of 0.02 µg/L and an LOQ of 0.1 µg/L have been achieved with LC-MS/MS.[4] In various crop matrices, LOQs can range from 0.005 mg/kg to 0.05 mg/kg.[6]

Troubleshooting Guides

This section addresses common issues encountered during the analysis of Terbufos sulfone.

Issue 1: Poor Peak Shape or Tailing in Chromatogram

• Possible Cause: Active sites in the GC inlet liner or column, or interactions with the LC column packing material.

• Troubleshooting Steps:

  • GC-MS/MS:

    • Use a deactivated inlet liner or one with a wool packing to trap non-volatile matrix components.

    • Perform regular maintenance of the GC inlet, including replacing the liner and trimming the analytical column.

    • Consider using a matrix-matched calibration to compensate for active sites.

  • LC-MS/MS:

    • Ensure the mobile phase pH is appropriate for Terbufos sulfone to maintain it in a single ionic form.

    • Evaluate different LC column chemistries (e.g., C18, phenyl-hexyl) to find the one that provides the best peak shape.

    • Check for column contamination and clean or replace the column if necessary.

Issue 2: Low Analyte Recovery

• Possible Cause: Inefficient extraction, degradation of the analyte during sample processing, or strong matrix effects.

• Troubleshooting Steps:

  • Extraction Efficiency:

    • Ensure thorough homogenization of the sample.

    • Verify the accuracy of solvent and salt additions during the QuEChERS procedure.

    • Optimize the shaking/vortexing time and speed to ensure complete extraction.

  • Analyte Degradation:

    • Terbufos and its metabolites can be susceptible to degradation. It is important to process samples promptly and store extracts at low temperatures.[7][8][9][10]

    • For GC-MS/MS, ensure the inlet temperature is not excessively high, which can cause thermal degradation.

  • Matrix Effects:

    • Utilize a more rigorous cleanup step in the QuEChERS protocol by selecting appropriate sorbents (e.g., PSA, C18, GCB) to remove specific matrix interferences.[5]

    • Employ matrix-matched standards or the standard addition method for calibration to compensate for signal suppression or enhancement.[5][11]

Issue 3: High Background Noise or Interferences

• Possible Cause: Contamination from solvents, reagents, sample containers, or complex sample matrix.

• Troubleshooting Steps:

  • System Contamination:

    • Run solvent blanks to identify the source of contamination.

    • Use high-purity solvents and reagents.

    • Thoroughly clean all glassware and sample preparation equipment.

  • Matrix Interferences:

    • Optimize the dispersive SPE cleanup step of the QuEChERS method. For fatty matrices, a C18 sorbent can be beneficial, while graphitized carbon black (GCB) can help remove pigments.

    • For LC-MS/MS, adjust the chromatographic gradient to better separate Terbufos sulfone from co-eluting matrix components.[12]

    • For MS/MS detection, ensure that the selected precursor and product ion transitions are specific to Terbufos sulfone and free from isobaric interferences.

Strategies for Reducing Instrument Detection Limits

Achieving lower detection limits is often crucial for trace-level analysis. The following strategies can be employed to enhance the sensitivity of your method.

Sample Preparation and Cleanup Optimization

• QuEChERS Method Optimization: The choice of salts and sorbents in the QuEChERS method can be tailored to the specific matrix to minimize interferences and improve the signal-to-noise ratio.[5] For example, using magnesium sulfate (B86663) for water removal, primary secondary amine (PSA) for removing organic acids and sugars, C18 for nonpolar interferences, and graphitized carbon black (GCB) for pigments can lead to a cleaner extract.

• Solid Phase Extraction (SPE): For particularly challenging matrices, a dedicated SPE cleanup step following the initial extraction can provide a cleaner sample than dispersive SPE. Various SPE sorbents are available and should be selected based on the matrix and analyte properties.

Liquid Chromatography (LC) and Gas Chromatography (GC) Enhancements

• UHPLC for Improved Resolution: Utilizing Ultra-High-Performance Liquid Chromatography (UHPLC) with sub-2 µm particle columns can lead to sharper peaks and better separation from matrix components, thereby improving the signal-to-noise ratio and lowering detection limits.

• Optimized Chromatographic Conditions: Careful optimization of the mobile phase composition, gradient profile, and column temperature in LC, or the temperature program and carrier gas flow rate in GC, can significantly enhance peak shape and sensitivity.

Mass Spectrometry (MS) Parameter Optimization

• Ion Source Optimization: The settings of the electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source, such as spray voltage, gas flows, and temperature, should be carefully optimized for Terbufos sulfone to maximize ionization efficiency.

• Multiple Reaction Monitoring (MRM) Optimization: For tandem mass spectrometry, the selection of precursor and product ions, as well as the optimization of collision energy and other MRM parameters, are critical for achieving high sensitivity and specificity.

• High-Resolution Mass Spectrometry (HRMS): The use of high-resolution mass spectrometers, such as Orbitrap or TOF instruments, can provide enhanced selectivity by allowing for a very narrow mass extraction window, which effectively reduces background noise and improves detection limits.[13][14] These instruments can operate in full-scan mode, enabling the detection of a wider range of compounds without pre-defining a target list.[13]

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation (General Protocol)

This protocol provides a general outline of the QuEChERS method. Specific salt and sorbent compositions may vary depending on the chosen standardized method (e.g., AOAC or EN).

• Sample Homogenization: Weigh 10-15 g of a representative homogenized sample into a 50 mL centrifuge tube. For dry samples, add an appropriate amount of water to rehydrate.

• Extraction:

  • Add 10-15 mL of acetonitrile (B52724) to the centrifuge tube.

  • If using an internal standard, add it at this stage.

  • Add the appropriate QuEChERS extraction salt packet (commonly containing magnesium sulfate and sodium chloride or sodium acetate).

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer an aliquot of the supernatant (acetonitrile layer) to a 2 mL or 15 mL centrifuge tube containing the appropriate d-SPE sorbents (e.g., PSA, C18, GCB).

  • Vortex for 30 seconds.

• Final Centrifugation and Analysis:

  • Centrifuge the d-SPE tube at a high speed for 2-5 minutes.

  • The resulting supernatant is the final extract. This can be directly injected into the LC-MS/MS or GC-MS/MS system or may require a solvent exchange for GC analysis.

Data Presentation

Table 1: Reported Limits of Detection (LOD) and Quantification (LOQ) for Terbufos Sulfone in Various Matrices

Matrix	Analytical Method	LOD	LOQ	Reference
Soil & Sediment	LC-MS/MS	0.002 mg/kg	0.01 mg/kg	[6]
Water	LC-MS/MS	0.02 µg/L	0.1 µg/L	[4]
Crops (general)	GC or LC based	-	0.005 - 0.05 mg/kg	[6]
Tea	LC-MS/MS	0.001 - 0.01 mg/kg	0.002 - 0.03 mg/kg
Baby Food	UPLC-MS/MS	-	Confirmed at 0.001 mg/kg

Table 2: Common QuEChERS Sorbents and Their Applications

Sorbent	Primary Application
Magnesium Sulfate (MgSO₄)	Removal of excess water
Primary Secondary Amine (PSA)	Removal of organic acids, sugars, and some fatty acids
C18 (Octadecylsilane)	Removal of nonpolar interferences, such as fats and waxes
Graphitized Carbon Black (GCB)	Removal of pigments (e.g., chlorophyll) and sterols

Visualizations

Caption: Experimental workflow for Terbufos sulfone analysis.

Caption: Metabolic pathway of Terbufos.

References

• 1. fao.org [fao.org]
• 2. protocols.io [protocols.io]
• 3. lcms.cz [lcms.cz]
• 4. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 5. Comparison of recovery efficiency and matrix effect reduction in pesticide residue analysis: QuEChERS with d-SPE, SPE, and FaPEx in apples and Korean ... - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00612C [pubs.rsc.org]
• 6. Pesticide residues in food – 2005 [fao.org]
• 7. Biodegradation of Organophosphorus Compounds Predicted by Enzymatic Process Using Molecular Modelling and Observed in Soil Samples Through Analytical Techniques and Microbiological Analysis: A Comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Microbial Degradation of Organophosphate Pesticides: A Review [ebrary.net]
• 10. imrpress.com [imrpress.com]
• 11. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 12. eurl-pesticides.eu [eurl-pesticides.eu]
• 13. americanlaboratory.com [americanlaboratory.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Resolving Co-elution of Terbufos Metabolites in Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides targeted troubleshooting guides and answers to frequently asked questions (FAQs) to help you resolve the co-elution of terbufos and its metabolites during liquid chromatography (LC) analysis.

Introduction to the Challenge

Terbufos is a systemic organophosphate insecticide used to control a variety of pests.[1][2] In biological and environmental systems, it is metabolized into several compounds, primarily through oxidation.[1][2][3] The main metabolites of concern include terbufos sulfoxide (B87167), terbufos sulfone, terbufos oxon, terbufos oxon sulfoxide, and terbufos oxon sulfone.[4][5] These metabolites vary in polarity and, along with the parent compound, can present a significant analytical challenge: co-elution .

Co-elution occurs when two or more compounds exit the LC column at the same time, resulting in overlapping chromatographic peaks. This phenomenon compromises accurate quantification and confident identification. This guide offers a systematic approach to troubleshoot and resolve these complex separation issues.

Troubleshooting Guide

Problem: Poor Resolution or Complete Co-elution of Terbufos and its Metabolites

Poor separation is the most common issue when developing a method for multiple related analytes. The key is to systematically modify chromatographic parameters to influence the differential partitioning of the analytes between the mobile and stationary phases.

Troubleshooting Workflow for Co-elution

Caption: A logical workflow for troubleshooting co-elution issues.

Table 1: Summary of Parameter Adjustments to Resolve Co-elution

Parameter	Action	Expected Outcome & Rationale
Mobile Phase Gradient	Decrease the gradient slope (i.e., increase the gradient time).	Increases the separation window for closely eluting compounds. A shallower gradient provides more time for differential partitioning between the stationary and mobile phases, improving resolution.[6]
Organic Solvent	Switch the organic solvent (e.g., from acetonitrile to methanol, or vice-versa).	Alters chromatographic selectivity. Different organic solvents can change the elution order or improve the separation between compounds with similar structures.[7][8]
Mobile Phase pH	Adjust the pH of the aqueous mobile phase, often by adding an acid (e.g., 0.1% formic acid).	Controls the ionization state of analytes. For compounds like terbufos metabolites, ensuring a consistent and optimal ionization state improves peak shape and retention, which can resolve co-elution.[8][9]
Column Temperature	Increase or decrease the column temperature (e.g., in 5 °C increments from 30 °C to 45 °C).	Affects mobile phase viscosity and mass transfer kinetics. Changing the temperature can alter selectivity and sometimes improve resolution between critical pairs.
Column Chemistry	Change the stationary phase (e.g., C18 to a Phenyl-Hexyl or a HILIC column).	Provides a different separation mechanism. If co-elution persists after mobile phase optimization, the stationary phase chemistry may not be suitable for the analytes. A different chemistry offers different selectivity.[10]
Flow Rate	Decrease the flow rate.	Increases the interaction time between the analytes and the stationary phase, which can lead to better resolution, although it will also increase the total run time.[6]

Experimental Protocols

Protocol 1: Systematic Gradient Optimization for Terbufos Metabolites

This protocol outlines a systematic approach to optimize a gradient elution method on a standard C18 column to separate terbufos and its five primary metabolites.

1. Initial Scouting Gradient:

• Column: C18 Column (e.g., 150 mm x 2.1 mm, 2.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: Start with a broad linear gradient from 5% B to 95% B over 15 minutes.

• Purpose: To determine the approximate elution time and organic solvent percentage for the analytes.

2. Develop a Narrow, Focused Gradient:

• Based on the scouting run, identify the range of %B where the metabolites elute (e.g., between 40% and 70% B).

• Create a new gradient that focuses on this range. For example:

  • 0-1 min: Hold at 35% B.

  • 1-12 min: Linear gradient from 35% B to 75% B.

  • 12-14 min: Wash at 95% B.

  • 14-16 min: Re-equilibrate at 35% B.

3. Refine with a Shallow Gradient:

• If co-elution persists, make the gradient shallower by extending the time.

• Refined Gradient Example:

  • 0-1 min: Hold at 35% B.

  • 1-20 min: Linear gradient from 35% B to 75% B (doubling the gradient time).

  • 20-22 min: Wash at 95% B.

  • 22-25 min: Re-equilibrate at 35% B.

Table 2: Representative Data on Gradient Modification Effects (Note: Retention times are illustrative to demonstrate the principle)

Analyte	Retention Time (Scouting Gradient)	Retention Time (Focused Gradient)	Retention Time (Shallow Gradient)
Terbufos Oxon Sulfone	6.1 min	7.5 min	9.8 min
Terbufos Oxon Sulfoxide	6.4 min	8.0 min	10.8 min
Resolution (Oxon Sulfone/Sulfoxide)	Poor (Co-eluting)	Partial	Baseline
Terbufos Sulfone[11]	7.2 min	9.3 min	13.5 min
Terbufos Sulfoxide	7.5 min	10.0 min	14.9 min
Terbufos	9.8 min	13.1 min	19.2 min

Key Diagrams

Metabolic Pathway of Terbufos

Terbufos undergoes metabolic activation through oxidation to form its sulfoxide and sulfone, as well as its more potent oxon analogs.[1][2][3] Understanding these transformations helps predict the relative polarity of the metabolites.

Caption: Simplified metabolic pathway of Terbufos.

Factors Influencing Chromatographic Resolution

Resolution in chromatography is governed by three key factors: efficiency (N), selectivity (α), and retention factor (k'). Your ability to resolve co-eluting peaks depends on your ability to manipulate the LC parameters that control these factors.

Caption: Relationship between resolution and adjustable LC parameters.

Frequently Asked Questions (FAQs)

Q1: My chromatographic peak looks perfectly symmetrical, but mass spectrometry data suggests inconsistent ion ratios. Could co-elution still be the problem? A1: Yes, absolutely. Perfect co-elution, where two compounds elute at the exact same time, can produce a single, symmetrical peak.[6] Visual inspection is not sufficient in this case. You must rely on mass spectral data. Assess peak purity by extracting ion chromatograms (EICs) for unique m/z values or fragment ions for each suspected compound. If the ratio of these EICs changes across the peak profile, you have confirmed co-elution.[6]

Q2: What is the very first parameter I should adjust when trying to resolve co-eluting peaks? A2: The mobile phase gradient is the most effective and first parameter you should adjust.[6] Making the gradient shallower (i.e., increasing the run time over the same organic percentage range) is often the simplest way to improve separation without changing reagents or hardware.[6]

Q3: My terbufos metabolites are highly polar and elute very early, near the void volume, on my C18 column. What should I do? A3: This is a classic limitation of reversed-phase liquid chromatography (RPLC) for highly polar compounds.[12][13] The best solution is to switch to a column with a different separation mechanism, such as Hydrophilic Interaction Liquid Chromatography (HILIC) . HILIC uses a polar stationary phase and a highly organic mobile phase to retain and separate very polar analytes that are unretained on C18 columns.[12][14][15]

Q4: Can I still quantify co-eluting metabolites if I cannot achieve complete baseline chromatographic separation? A4: Yes, provided you are using tandem mass spectrometry (LC-MS/MS). If each of the co-eluting compounds has at least one unique and specific fragment ion, you can set up a Multiple Reaction Monitoring (MRM) method. By monitoring a specific precursor-to-product ion transition for each analyte, the mass spectrometer can differentiate and quantify them independently, even if they are not separated chromatographically.[16]

Q5: How does changing the column temperature impact the separation of terbufos and its metabolites? A5: Adjusting the column temperature affects two main properties: the viscosity of the mobile phase and the thermodynamics of analyte-stationary phase interactions. Lowering viscosity (by increasing temperature) can lead to sharper peaks and better efficiency. More importantly, changing the temperature can alter the selectivity (α) of the separation, potentially changing the elution order or improving the spacing between closely eluting peaks like isomers or related metabolites.

References

• 1. apps.who.int [apps.who.int]
• 2. 4.22 Terbufos (167)(T)** [fao.org]
• 3. Terbufos - Wikipedia [en.wikipedia.org]
• 4. Determination of Terbufos and Its Five Metabolites in Tea By Multi-Plug Filtration Cleanup Method Combined with Liquid Chromatography-Tandem Mass Spectrometry [spkx.net.cn]
• 5. fao.org [fao.org]
• 6. benchchem.com [benchchem.com]
• 7. mastelf.com [mastelf.com]
• 8. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 9. pharmaguru.co [pharmaguru.co]
• 10. youtube.com [youtube.com]
• 11. Terbufos sulfone | C9H21O4PS3 | CID 41718 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. HILIC の概要 | Thermo Fisher Scientific - JP [thermofisher.com]
• 15. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 16. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Reference Data & Comparative Studies

Inter-Laboratory Validation of Analytical Methods for Terbufos Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Comparison of Analytical Methods

The quantification of Terbufos and its metabolites, primarily terbufos sulfoxide (B87167) and terbufos sulfone, is most commonly achieved through chromatographic methods. Gas chromatography (GC) and liquid chromatography (LC) coupled with various detectors are the techniques of choice. All analytical methods for terbufos residues are designed to extract the parent terbufos and its oxygenated metabolites.[1] These compounds are then oxidized to a common moiety, terbufoxon sulfone, which is analyzed by gas chromatography.[1]

Below is a summary of typical performance data for these methods based on individual validation studies.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD%)
GC-FPD	Crops	12.5 ppb[2]	-	82.1 - 98.2[2]	-
GC-MS	Blood	-	-	-	-
LC-MS/MS	Various	-	-	-	-
DESI-MS	Stomach Contents	-	-	-	-

Note: The data presented is a compilation from different studies and not from a direct head-to-head inter-laboratory comparison. Performance characteristics can vary based on the specific matrix, instrumentation, and laboratory conditions.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical results. The following sections outline the typical experimental protocols for the extraction and analysis of Terbufos.

1. Gas Chromatography with Flame Photometric Detector (GC-FPD)

• Principle: This method is widely used for the analysis of organophosphorus pesticides. The FPD is a selective detector that is highly sensitive to compounds containing phosphorus or sulfur.

• Sample Preparation (Crops):

  • Extraction: Terbufos is extracted from crop samples using acetone.[2]

  • Purification: The extract undergoes a cleanup procedure to remove interfering substances before GC analysis.[2]

• Instrumentation:

  • Gas Chromatograph equipped with a Flame Photometric Detector (FPD).

• Typical Performance:

  • Recovery: Studies have shown recovery rates for Terbufos in crops to be between 82.1% and 98.2% for fortification levels of 0.05 to 0.15 ppm.[2]

  • Limit of Detection (LOD): The limit of detection for Terbufos in various crops has been reported to be 12.5 ppb.[2]

2. Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle: GC-MS combines the separation power of gas chromatography with the detection capabilities of mass spectrometry, providing high selectivity and sensitivity. It is a robust method for the qualitative and quantitative analysis of pesticides.

• Sample Preparation (Blood):

  • Extraction: Pesticides are extracted from blood samples using acetonitrile.

  • Cleanup: A dual-layer solid-phase extraction (SPE) procedure is used to isolate and purify the analytes.

• Instrumentation:

  • Gas Chromatograph coupled to a Mass Spectrometer.

• Application: This method is suitable for the multi-residue analysis of organophosphate pesticides, including Terbufos, in biological samples.

3. Desorption Electrospray Ionization Mass Spectrometry (DESI-MS)

• Principle: DESI-MS is an ambient ionization technique that allows for the rapid and direct analysis of samples with minimal preparation. It is particularly useful for rapid screening purposes.

• Sample Preparation:

  • Direct analysis of samples, such as stomach contents, is possible without extensive extraction procedures.[3][4]

• Instrumentation:

  • Desorption Electrospray Ionization source coupled to a Mass Spectrometer.

• Application: DESI-MS has been successfully used for the rapid detection of Terbufos in biological samples, with analysis times as short as 5 minutes.[3][4] This makes it a valuable tool in veterinary toxicology for the quick diagnosis of poisoning cases.[3][4]

Inter-Laboratory Validation Workflow

An inter-laboratory validation study, also known as a collaborative study, is essential to assess the reproducibility and robustness of an analytical method. The following diagram illustrates the general workflow of such a study.

References

• 1. fao.org [fao.org]
• 2. Potential Uses of Biomonitoring Data: A Case Study Using the Organophosphorus Pesticides Chlorpyrifos and Malathion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Rapid detection of terbufos in stomach contents using desorption electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Persistence of Terbufos: A Comparative Analysis in Sandy Loam and Clay Soils

A comprehensive review of the environmental fate of the organophosphate insecticide Terbufos reveals a significant difference in its persistence based on soil composition. Experimental data consistently demonstrates that Terbufos degrades more rapidly in sandy loam soils compared to soils with higher clay and organic matter content. This guide provides a detailed comparative analysis of Terbufos persistence, supported by experimental data, protocols, and a visualization of the key influencing factors.

Executive Summary

Terbufos, a widely used soil insecticide and nematicide, undergoes degradation in the soil primarily through microbial action and chemical hydrolysis. Its persistence, often measured by its half-life (the time it takes for 50% of the initial amount to degrade), is critically influenced by the soil's physical and chemical properties. In general, Terbufos exhibits lower persistence in coarse-textured, well-aerated sandy loam soils and higher persistence in fine-textured clay and organic-rich soils. This difference is attributed to the greater bioavailability of the pesticide to microorganisms in sandy soils and stronger adsorption to clay and organic matter particles, which can protect it from degradation.

Comparative Persistence Data

The following table summarizes the half-life of Terbufos and its primary, more persistent metabolites—terbufos sulfoxide (B87167) and terbufos sulfone—in different soil types based on various studies.

Soil Type	Compound	Half-life (Days)	Key Findings & Conditions
Sandy Loam	Terbufos	~17	Microbial degradation is a key factor.
Silty Clay Loam	Terbufos	~14	Field studies show relatively rapid degradation.[1]
Silty Loam	Terbufos	~5-10	Aerobic degradation is a primary pathway.[2]
Clay Loam	Terbufos	Persistence was relatively constant over 3 years of repeated application.	The persistence of chlorpyrifos, terbufos and phorate (B1677698) was relatively constant over the 3 years and between plots receiving single and multiple treatments.[3]
Muck Soil (Organic)	Terbufos	~13	Slower degradation compared to sandy loam under similar conditions.
Aerobic Soil (General)	Terbufos	12 - 27	Hydrolysis and microbial degradation are the primary dissipation processes.[4]
Aerobic Soil (General)	Terbufos Sulfoxide	116	Metabolites are significantly more persistent than the parent compound.[4]
Aerobic Soil (General)	Terbufos Sulfone	96	Metabolites are more mobile and persistent than parent terbufos.[4]

Factors Influencing Terbufos Persistence in Soil

The persistence of Terbufos in the soil is not solely dependent on soil type but is a result of the interplay of various physical, chemical, and biological factors.

Caption: Key factors influencing the persistence of Terbufos in soil.

Degradation Pathway of Terbufos

Terbufos undergoes oxidative metabolism in the soil to form two primary metabolites: terbufos sulfoxide and terbufos sulfone.[2][5] These metabolites are generally more persistent and mobile than the parent compound.[4] The degradation pathway is a critical consideration in assessing the overall environmental impact of Terbufos use.

Caption: Simplified degradation pathway of Terbufos in soil.

Experimental Protocols

The determination of Terbufos and its metabolites in soil samples involves several key steps: sample collection, extraction, cleanup, and analysis. The following is a generalized experimental protocol based on established methods.

Soil Sample Collection and Preparation

• Sampling: Collect soil cores from the desired depth (e.g., 0-15 cm) at multiple points within the study plot to ensure a representative sample.

• Homogenization: Combine the soil cores for each plot and homogenize by mixing thoroughly.

• Preparation: Air-dry the soil samples and pass them through a 2 mm sieve to remove large debris and ensure uniformity.

Extraction of Terbufos and its Metabolites

A common method for extracting organophosphate pesticides like Terbufos from soil is solvent extraction.

• Solvent System: A mixture of acetone (B3395972) and water (e.g., 10% aqueous acetone) is often used as the extraction solvent.[6]

• Procedure:

  • Weigh a subsample of the prepared soil (e.g., 50-100 g) into an extraction vessel.

  • Add a sufficient volume of the extraction solvent (e.g., 200 mL).

  • Shake the mixture vigorously for a specified period (e.g., 60 minutes) using a mechanical shaker.

  • Filter the extract to separate the soil particles from the solvent containing the pesticides.

Sample Cleanup (Purification)

The initial extract may contain co-extracted substances from the soil matrix that can interfere with the analysis. A cleanup step is necessary to remove these interferences.

• Liquid-Liquid Partitioning:

  • The aqueous acetone extract is diluted with water and a salt solution (e.g., sodium chloride) is added.

  • The pesticides are then partitioned into an immiscible organic solvent, such as dichloromethane.[6] This process is repeated to ensure complete transfer of the analytes.

• Solid-Phase Extraction (SPE): Alternatively, the extract can be passed through a solid-phase extraction cartridge containing a sorbent that retains the interfering compounds while allowing the pesticides to pass through, or vice versa.

Analysis by Gas Chromatography (GC)

• Instrumentation: A gas chromatograph equipped with a flame photometric detector (FPD) in phosphorus mode or a mass spectrometer (MS) is typically used for the analysis of organophosphate pesticides.[6]

• Procedure:

  • The cleaned-up extract is concentrated to a small volume.

  • A small aliquot of the concentrated extract is injected into the GC.

  • The GC separates the different compounds (Terbufos, terbufos sulfoxide, terbufos sulfone) based on their boiling points and interaction with the chromatographic column.

  • The detector identifies and quantifies each compound.

• Quantification: The concentration of each analyte in the soil sample is determined by comparing the detector response to that of a known concentration of an analytical standard.

Conclusion

The persistence of Terbufos in the environment is significantly influenced by soil type. In sandy loam soils, with lower organic matter and clay content, Terbufos is more readily available for microbial degradation, leading to a shorter half-life. Conversely, in clay and muck soils, stronger adsorption to soil particles reduces its bioavailability and protects it from degradation, resulting in greater persistence. Furthermore, the primary metabolites of Terbufos, terbufos sulfoxide and sulfone, are considerably more persistent than the parent compound across all soil types, a critical factor in long-term environmental risk assessment. Understanding these dynamics is essential for researchers, environmental scientists, and regulatory bodies in predicting the environmental fate of Terbufos and developing sustainable agricultural practices.

References

• 1. EXTOXNET PIP - TERBUFOS [extoxnet.orst.edu]
• 2. fao.org [fao.org]
• 3. A comparison of the persistence in a clay loam of single and repeated annual applications of seven granular insecticides used for corn rootworm control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. The Korean Society of Pesticide Science [kspsjournal.or.kr]
• 6. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Terbufos vs. Alternative Insecticides for Corn Rootworm Control: A Comparative Efficacy Guide

An objective analysis of experimental data on the performance of terbufos and other leading insecticides in managing corn rootworm infestations.

This guide provides a comprehensive comparison of the efficacy of terbufos with other insecticides for the control of corn rootworm (Diabrotica spp.), a major pest in corn production. The data presented is synthesized from a range of scientific studies and is intended for researchers, scientists, and professionals in drug and pesticide development.

Comparative Efficacy Data

The following tables summarize quantitative data from multiple field trials, comparing the performance of terbufos and other insecticides based on key efficacy parameters such as root damage (Node Injury Score - NIS), plant lodging, and in some cases, crop yield.

Table 1: Comparison of Insecticide Efficacy on Corn Rootworm Based on Node Injury Score (NIS)

Insecticide (Active Ingredient)	Trade Name (Example)	Mode of Action (IRAC Group)	Mean Node Injury Score (NIS)	Consistency of Control (% of time NIS < 0.25)	Study Reference
Terbufos	Counter 20G	1B	Not explicitly stated in recent direct comparisons, but historically effective	Not explicitly stated in recent direct comparisons	[1][2][3]
Tebupirimphos + Cyfluthrin	Aztec HC	1B + 3A	< 0.25 (in 85% of observations)	85%	[4][5]
Chlorethoxyfos + Bifenthrin	Index	1B + 3A	Significantly reduced damage	Not explicitly stated	[5]
Tefluthrin	Force Evo	3A	> 1.0	< 25%	[4][5]
Bifenthrin	Capture LFR	3A	Similar to untreated control	< 25%	[4][5]
Clothianidin (High Rate)	Poncho	4A	> 1.0	< 25%	[4]
Fipronil	Regent	2B	1.42	Not explicitly stated	[6]
Untreated Control	-	-	1.73 - >1.5	< 25%	[4][6][7]

Note: The Node Injury Score (NIS) is a 0-3 scale where 0 indicates no damage and 3 indicates severe damage. A score below 0.25 is often considered the economic injury level.

Table 2: Comparison of Insecticide Efficacy on Corn Rootworm Based on Plant Lodging

Insecticide (Active Ingredient)	Trade Name (Example)	Mean % Lodged Plants	Study Reference
Tebupirimphos + Cyfluthrin	Aztec HC	Numerically the least	[4]
Chlorethoxyfos + Bifenthrin	Index	Significantly reduced lodging	[5]
Tefluthrin	Force Evo	Not significantly different from control	[4][5]
Bifenthrin	Capture LFR	Not significantly different from control	[4][5]
Fipronil	Regent	Not explicitly stated	[6]
Untreated Control	-	Significantly higher than effective treatments	[4][8]

Experimental Protocols

The methodologies outlined below are representative of the key experiments cited in this guide for evaluating insecticide efficacy against corn rootworm.

Field Efficacy Trial Protocol

This protocol is a generalized representation of field trials conducted to evaluate the performance of soil-applied insecticides.

• Site Selection: Fields with a history of corn rootworm infestation and, in some cases, specific soil and pesticide use histories are chosen.[1] The experimental design is typically a Randomized Complete Block Design (RCBD) with multiple replications (e.g., four).[6][8]

• Treatment Application: Insecticides, often in granular or liquid formulations, are applied at planting.[9] Application methods include in-furrow, T-band, or banding over the row.[2][9] Application equipment is calibrated prior to use to ensure accurate delivery rates.[8]

• Data Collection:

  • Root Damage Assessment: At the appropriate time in the growing season (e.g., mid-July), corn roots are excavated from each plot, washed, and rated for corn rootworm larval feeding injury using the 0-3 Node Injury Scale.[4][6]

  • Plant Lodging: The percentage of plants leaning at an angle of 30 degrees or more is recorded late in the season.[8]

  • Stand Counts: The number of plants per unit area is counted at different growth stages to assess any phytotoxic effects of the treatments.[4]

  • Yield: The center rows of each plot are harvested, and the grain yield is measured and adjusted for moisture content.[4][8]

• Statistical Analysis: Data are subjected to Analysis of Variance (ANOVA).[4][8] When assumptions for ANOVA are not met, non-parametric tests like the Kruskal-Wallis test may be used.[4] Mean separation tests (e.g., Dunn's test, LSD) are used to determine significant differences between treatments.[4][6]

Topical LD50 Bioassay for Adult Rootworm Susceptibility

This laboratory-based protocol is used to determine the lethal dose (LD50) of an insecticide to adult corn rootworms.

• Insect Collection: Adult corn rootworm beetles are collected from various field locations.[10]

• Insect Rearing (Short-term): The collected beetles are caged and provided with a food source like fresh corn silk for a short period (e.g., within 24 hours) before treatment.[10]

• Insecticide Preparation: Technical grade insecticide is dissolved in a solvent, typically acetone, to create a series of dilutions (dosages).[10]

• Topical Application: A precise volume (e.g., 1.0 microliter) of each insecticide solution is applied to the ventral side of the abdomen of individual beetles using a microapplicator.[10] A control group is treated with the solvent only.

• Mortality Assessment: Treated beetles are held for a specified period (e.g., 24 hours) with access to food. Mortality is then assessed, with beetles considered dead if they are unable to move or right themselves.[10]

• Data Analysis: The dosage-mortality data is analyzed using statistical methods like logit or probit analysis to calculate the LD50, the dose that is lethal to 50% of the test population.[10]

Visualizations

The following diagrams illustrate key logical and experimental workflows related to corn rootworm insecticide efficacy evaluation.

Caption: Workflow for a field trial evaluating corn rootworm insecticide efficacy.

Caption: Simplified logic of soil insecticide action on corn rootworm larvae.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Insecticide Treatments for Corn Rootworm Larvae in Field Corn | Department of Entomology | Nebraska [entomology.unl.edu]
• 3. academic.oup.com [academic.oup.com]
• 4. amvac.com [amvac.com]
• 5. experts.umn.edu [experts.umn.edu]
• 6. agcrops.osu.edu [agcrops.osu.edu]
• 7. faculty.sites.iastate.edu [faculty.sites.iastate.edu]
• 8. academic.oup.com [academic.oup.com]
• 9. EXTOXNET PIP - TERBUFOS [extoxnet.orst.edu]
• 10. academic.oup.com [academic.oup.com]

Cross-Validation of GC-FPD and LC-MS/MS for the Confirmation of Terbufos Residues: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two widely used analytical techniques, Gas Chromatography with Flame Photometric Detection (GC-FPD) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), for the confirmation of Terbufos residues. This document outlines the performance characteristics of each method, supported by experimental data, and provides detailed protocols to assist researchers in selecting the most appropriate technique for their specific analytical needs.

Introduction

Terbufos is a systemic organophosphate insecticide and nematicide used to control a variety of pests in crops such as corn, sugar beets, and sorghum. Due to its high toxicity, regulatory bodies worldwide have established maximum residue limits (MRLs) for Terbufos in food and environmental samples. Accurate and reliable analytical methods are crucial for monitoring these residues to ensure food safety and environmental protection.

Both GC-FPD and LC-MS/MS are powerful techniques for pesticide residue analysis. GC-FPD has been a traditional and cost-effective method for the selective detection of phosphorus-containing compounds like Terbufos. On the other hand, LC-MS/MS offers high sensitivity and selectivity, enabling the simultaneous analysis of the parent compound and its metabolites. This guide presents a cross-validation perspective on these two methods for the confident confirmation of Terbufos residues.

Performance Comparison

The selection of an analytical method depends on various factors, including sensitivity, selectivity, sample matrix, and the specific goals of the analysis. The following tables summarize the quantitative performance data for GC-FPD and LC-MS/MS in the analysis of Terbufos residues.

Table 1: Performance Characteristics of GC-FPD for Terbufos Analysis

Parameter	Matrix	Value	Reference
Limit of Detection (LOD)	Crops	12.5 µg/kg (ppb)	[1]
Limit of Quantitation (LOQ)	Bananas	0.01 mg/kg (ppm)	[FAO]
Recovery	Crops	82.1 - 98.2%	[1]
Recovery	Maize Grain	65 - 114%	[FAO]

Table 2: Performance Characteristics of LC-MS/MS for Terbufos and its Metabolites Analysis

Parameter	Matrix	Analyte	Value	Reference
Limit of Detection (LOD)	Soil & Sediment	Terbufos	0.002 mg/kg (ppm)	[2]
Terbufos Sulfoxide	0.002 mg/kg (ppm)	[2]
Terbufos Sulfone	0.002 mg/kg (ppm)	[2]
Limit of Quantitation (LOQ)	Soil & Sediment	Terbufos	0.01 mg/kg (ppm)	[2]
Terbufos Sulfoxide	0.01 mg/kg (ppm)	[2]
Terbufos Sulfone	0.01 mg/kg (ppm)	[2]
Recovery	Baby Food	Terbufos	85 - 113%

Experimental Protocols

Detailed and robust experimental protocols are essential for achieving accurate and reproducible results. The following sections provide comprehensive methodologies for the analysis of Terbufos residues using GC-FPD and LC-MS/MS.

Sample Preparation: QuEChERS Method

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely adopted sample preparation technique for pesticide residue analysis in various matrices and is suitable for both GC and LC-based analyses.[3][4]

Protocol:

• Homogenization: Homogenize 10-15 g of the sample (e.g., soil, fruit, vegetable).

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (B52724).

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take an aliquot of the supernatant (acetonitrile layer).

  • Transfer it to a d-SPE tube containing a sorbent mixture (e.g., primary secondary amine (PSA), C18, graphitized carbon black) to remove interfering matrix components.

  • Vortex for 30 seconds.

• Final Centrifugation: Centrifuge the d-SPE tube for 5 minutes.

• Analysis: The final extract is ready for analysis by either GC-FPD or LC-MS/MS. For GC analysis, a solvent exchange to a more non-polar solvent may be necessary.

GC-FPD Method for Terbufos in Soil

This protocol is based on a standard method for the determination of Terbufos and its related compounds in soil.

Instrumentation:

• Gas Chromatograph: Agilent 7890A GC system or equivalent.

• Detector: Flame Photometric Detector (FPD) in phosphorus mode.

• Column: DB-35ms Ultra Inert (20 m x 0.18 mm x 0.18 µm) or equivalent.[5]

• Injector: Split/splitless inlet.

Analytical Conditions:

• Carrier Gas: Helium.

• Injector Temperature: 250 °C.

• Oven Temperature Program: 60 °C (hold 1 min), ramp at 20 °C/min to 180 °C, ramp at 5 °C/min to 200 °C (hold 10 min), ramp at 7 °C/min to 280 °C (hold 5 min).

• Detector Temperature: 300 °C.

• Injection Volume: 1-2 µL.

LC-MS/MS Method for Terbufos in Soil and Sediment

This protocol is adapted from the US EPA method for the quantitative determination of Terbufos and its degradation products.[2]

Instrumentation:

• Liquid Chromatograph: Agilent 1200 Series HPLC or equivalent.

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Agilent 6400 Series) with an electrospray ionization (ESI) source.

• Column: ZORBAX Eclipse Plus C18 (e.g., 50 mm x 2.1 mm, 1.8 µm) or equivalent.

Analytical Conditions:

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • Terbufos: 289 > 233 (quantification), 289 > 199 (confirmation).[2]

  • Terbufos Sulfoxide: 305 > 187 (quantification), 305 > 243 (confirmation).[2]

  • Terbufos Sulfone: 321 > 171 (quantification), 321 > 265 (confirmation).[2]

Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for the cross-validation of GC-FPD and LC-MS/MS for Terbufos residue confirmation and the logical relationship in the confirmation process.

References

• 1. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 2. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 3. youtube.com [youtube.com]
• 4. waters.com [waters.com]
• 5. agilent.com [agilent.com]

Comparative Toxicity of Terbufos and its Sulfoxide and Sulfone Metabolites: A Guide for Researchers

A comprehensive analysis of the acute toxicity and acetylcholinesterase inhibition of the organophosphate insecticide terbufos and its primary oxidative metabolites, terbufos sulfoxide (B87167) and terbufos sulfone, is presented for researchers, scientists, and drug development professionals. This guide synthesizes available experimental data to provide an objective comparison of their toxicological profiles.

Terbufos, a potent organophosphate insecticide and nematicide, undergoes metabolic transformation in the environment and within organisms to produce two primary metabolites: terbufos sulfoxide and terbufos sulfone.[1][2] These metabolites are of significant toxicological interest as they are also known to inhibit acetylcholinesterase, the primary target of organophosphate pesticides.[1] Understanding the comparative toxicity of the parent compound and its metabolites is crucial for a comprehensive risk assessment.

Quantitative Toxicity Data

The acute oral toxicity of terbufos and its sulfoxide and sulfone metabolites has been evaluated in female mice, with the results summarized in the table below. The data indicates that while all three compounds are highly toxic, terbufos sulfoxide is the most potent of the three in this specific study, followed by terbufos, and then terbufos sulfone. It is important to note that in a 14-day comparative study in dogs, terbufos was found to be more toxic than either its sulfoxide or sulfone metabolite.[2][3]

Compound	Test Species	Route of Administration	LD50 (mg/kg bw)
Terbufos	Mouse (female)	Oral	3.4[3]
Terbufos Sulfoxide	Mouse (female)	Oral	1.1[3]
Terbufos Sulfone	Mouse (female)	Oral	14[3]

LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a population of test animals.

Experimental Protocols

The experimental data presented in this guide are based on standardized toxicological testing protocols.

Acute Oral Toxicity Testing (based on OECD Guideline 425)

The acute oral toxicity, measured as the LD50, is typically determined using a method such as the Up-and-Down Procedure (UDP) as outlined in the OECD Test Guideline 425. This method is designed to estimate the LD50 with a reduced number of animals.

Key aspects of the protocol include:

• Test Animals: Healthy, young adult rodents (e.g., rats or mice) of a single sex are used.

• Housing and Fasting: Animals are housed in appropriate conditions and fasted prior to the administration of the test substance.

• Dose Administration: The test substance is administered orally in a single dose via gavage.

• Dose Level Progression: A stepwise dosing procedure is employed. The dose for each subsequent animal is adjusted up or down based on the outcome (survival or death) for the previously dosed animal.

• Observation Period: Animals are observed for signs of toxicity and mortality for a period of at least 14 days.

• Data Analysis: The LD50 is calculated from the results of the sequential dosing using a maximum likelihood method.

In Vitro Acetylcholinesterase Inhibition Assay (Ellman's Method)

The inhibitory potential of a compound on acetylcholinesterase activity is commonly assessed using the colorimetric method developed by Ellman.

The principle of the assay is as follows:

• Enzymatic Reaction: Acetylcholinesterase hydrolyzes the substrate acetylthiocholine (B1193921) to produce thiocholine (B1204863).

• Chromogenic Reaction: The resulting thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored anion, 5-thio-2-nitrobenzoate.

• Spectrophotometric Measurement: The rate of formation of the yellow product is measured by monitoring the change in absorbance at 412 nm, which is directly proportional to the enzyme activity.

The assay is performed with and without the test inhibitor to determine the percentage of enzyme inhibition, from which the IC50 value can be calculated.

Visualizing Key Processes

To further elucidate the concepts discussed, the following diagrams illustrate the metabolic pathway of terbufos and a typical workflow for assessing acetylcholinesterase inhibition.

Figure 1. Metabolic pathway of terbufos to its sulfoxide and sulfone metabolites.

Figure 2. Experimental workflow for acetylcholinesterase inhibition assay.

References

• 1. pic.int [pic.int]
• 2. apps.who.int [apps.who.int]
• 3. 4.22 Terbufos (167)(T)** [fao.org]
• 4. Effect of Terbufos Poisoning on the Blood Cholinesterase and Hematological Values in a Dairy Herd - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Multi-Residue Methods for Organophosphate Pesticide Analysis, Including Terbufos

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of validated multi-residue methods for the determination of organophosphate pesticides, with a specific focus on Terbufos. The following sections detail the performance of various analytical approaches, supported by experimental data, to assist researchers in selecting the most suitable method for their applications.

Comparative Performance of Analytical Methods

The selection of an analytical method for pesticide residue analysis is critical and often depends on the matrix, the target analytes, and the desired sensitivity. The following table summarizes the performance of different methods for the analysis of Terbufos and other organophosphate pesticides. The data presented is a synthesis from multiple validation studies.

Method	Analyte	Matrix	Recovery (%)	LOD (mg/kg)	LOQ (mg/kg)	RSD (%)	Citation
QuEChERS-GC-MS	Terbufos	Fruits & Vegetables	82.1 - 98.2	0.0125	0.05	< 15
Diazinon	Fruits & Vegetables	70 - 120	-	-	≤ 20	[1]
Parathion	Fruits & Vegetables	70 - 120	-	-	≤ 20	[1]
QuEChERS-LC-MS/MS	Acephate	High Moisture Foods	91.6 - 110.1	0.006 - 0.0009	0.014 - 0.027	4.8 - 13.7
Methamidophos	High Moisture Foods	91.6 - 110.1	0.006 - 0.0009	0.014 - 0.027	4.8 - 13.7
Dichlorvos	High Moisture Foods	91.6 - 110.1	0.006 - 0.0009	0.014 - 0.027	4.8 - 13.7
Dimethoate	High Moisture Foods	91.6 - 110.1	0.006 - 0.0009	0.014 - 0.027	4.8 - 13.7
Microwave-Assisted Extraction (MAE)-GC-FPD	Terbufos	Yerba Mate	< 50	~0.2	-	-	[2]
Multiple OPPs	Yerba Mate	70 - 118	~0.2	-	1 - 18	[2]
Liquid-Liquid Extraction (LLE) - GC-FPD	Methamidophos	Tomato	-	-	-	-
Dimethoate	Tomato	-	-	-	-

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are intended to offer a comprehensive understanding of the steps involved in each analytical method.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method for Fruits and Vegetables

This method is widely adopted for its simplicity and effectiveness in multi-residue pesticide analysis.

a) Sample Preparation and Extraction:

• Homogenize 10-15 g of the sample.

• Place the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724) (ACN).

• Add the appropriate QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

b) Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Take a 1 mL aliquot of the ACN supernatant.

• Transfer it to a d-SPE tube containing primary secondary amine (PSA) sorbent and MgSO₄.

• Vortex for 30 seconds.

• Centrifuge for 2 minutes.

• The resulting supernatant is ready for analysis.

c) GC-MS Analysis:

• Instrument: Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• Column: Appropriate capillary column for pesticide analysis (e.g., HP-5MS).

• Injector Temperature: 250 °C.

• Oven Program: A temperature gradient is used to separate the pesticides, for example, starting at 70 °C, ramping to 150 °C at 25 °C/min, then to 200 °C at 3 °C/min, and finally to 280 °C at 8 °C/min, holding for 10 minutes.

• Carrier Gas: Helium.

• Ionization Mode: Electron Ionization (EI).

• Detection: Selected Ion Monitoring (SIM) or full scan mode.

GC/MS Method for Terbufos, Diazinon, and Parathion in Blood

This protocol is a qualitative screening method for the detection of organophosphate pesticides in a biological matrix.[3]

a) Sample Extraction:

• To 2 mL of blood, add 4 mL of acetonitrile and vortex.[4]

• Centrifuge to separate the supernatant.[4]

• Repeat the extraction of the pellet with another 4 mL of acetonitrile.[4]

• Combine the supernatants and dry with sodium sulfate.[4]

b) Solid-Phase Extraction (SPE) Cleanup:

• Condition a dual-layer ENVI-Carb-II/PSA SPE cartridge.

• Load the acetonitrile extract onto the cartridge.

• Elute the pesticides with a mixture of acetonitrile and toluene.[4]

• Evaporate the eluate to dryness under a stream of nitrogen.[4]

• Reconstitute the residue in a suitable solvent for GC/MS analysis.[4]

c) GC/MS Analysis:

• Instrument: Gas Chromatograph with a Mass Spectrometer (GC/MS).

• Analysis Mode: Qualitative screening to isolate and concentrate organophosphate pesticides for confirmation.[3] This method can also detect 42 other organophosphorus, carbamate, and organochlorine pesticides.[3]

Workflow and Pathway Visualizations

The following diagrams illustrate the experimental workflows for multi-residue pesticide analysis.

References

• 1. A newly modified QuEChERS method for the analysis of organochlorine and organophosphate pesticide residues in fruits and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. GC/MS Method for the Detection of Terbufos, Diazinon and Parathion in Blood [protocols.io]
• 4. researchgate.net [researchgate.net]

Performance comparison of different extraction solvents for Terbufos analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of the organophosphate insecticide Terbufos is critical in environmental monitoring, food safety, and toxicological studies. The choice of extraction solvent is a pivotal step in the analytical workflow, directly impacting the efficiency, accuracy, and sensitivity of the final determination. This guide provides a comprehensive comparison of different solvents used for Terbufos extraction, supported by experimental data and detailed protocols to aid in method selection and development.

Performance Comparison of Extraction Solvents

The selection of an appropriate solvent system is crucial for the effective extraction of Terbufos and its metabolites from various matrices. The ideal solvent should offer high recovery rates, minimal co-extraction of interfering substances, and compatibility with subsequent analytical techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). The following table summarizes the performance of commonly used solvents for Terbufos extraction based on available data.

Solvent/Solvent System	Matrix	Extraction Technique	Key Performance Metrics	Reference
10% Aqueous Methanol (B129727) followed by Dichloromethane (B109758) Partitioning	Soil	Shaking/Partitioning	Extracts parent Terbufos and its metabolites (sulfoxide and sulfone). Final determination by GC/FPD. LOQ: 0.01 or 0.05 mg/kg.	[1]
10% Aqueous Acetone (B3395972) followed by Methylene Chloride Partitioning	Soil	Shaking/Partitioning	Extracts Terbufos and related compounds. Quantitation by GC with flame photometric detector.	[2]
Acetonitrile (B52724)	Blood	Vortexing/Centrifugation	Used for the extraction of Terbufos and other pesticides from blood samples prior to SPE cleanup and GC/MS analysis.	[3][4]
Acetonitrile:Toluene (3:1)	Blood	Solid-Phase Extraction (SPE) Elution	Elutes pesticides from the SPE cartridge. Used as a reconstitution solvent before GC/MS analysis.	[3][4][5]
Hexane/Acetone (1:1)	Soil	Accelerated Solvent Extraction (ASE)	Comparable or better recoveries than Soxhlet extraction. Considered a better technique considering solvent/time consumption and environmental risk.	[6]
Methanol	Soil	Accelerated Solvent Extraction (ASE)	High recovery rates (>86.0%) with low standard deviations (<12.0%).	[6]
Chlorobenzene (as extraction solvent) with Acetonitrile (as disperser solvent)	Soil	Dispersive Liquid–Liquid Microextraction (DLLME)	A rapid and sensitive method. Recoveries for spiked samples ranged from 86.7% to 108.0%.	[7][8]
Acetone	Crops	Homogenization/Extraction	Recoveries of Terbufos were between 82.1% and 98.2% at 0.05-0.15 ppm fortification levels. LOD was 12.5 ppb.	[9]

Note: The performance of extraction solvents can be matrix-dependent. Optimization of the extraction method for a specific matrix is highly recommended.

Experimental Workflows and Methodologies

The general workflow for Terbufos analysis involves sample preparation, extraction, cleanup, and instrumental analysis. The specific steps can vary depending on the chosen solvent and the matrix.

Caption: General workflow for Terbufos extraction and analysis.

Detailed Experimental Protocols

Below are detailed methodologies for some of the key extraction experiments cited in the performance comparison table.

1. Extraction of Terbufos from Soil using 10% Aqueous Methanol and Dichloromethane Partitioning [1]

• Sample Preparation: Soil samples are thoroughly mixed to ensure homogeneity. Large stones and vegetation are removed.

• Extraction: A known weight of the soil sample is shaken vigorously with a 10% aqueous methanol solution.

• Partitioning: The extract is filtered, and the filtrate is partitioned with dichloromethane.

• Cleanup: The dichloromethane layer is collected and evaporated to dryness. The residue is reconstituted in acetone. If further cleanup is necessary, an aliquot is passed through a silica (B1680970) solid-phase extraction (SPE) cartridge.

• Analysis: The final extract is analyzed by Gas Chromatography with a Flame Photometric Detector (GC/FPD) in phosphorus mode.

2. Extraction of Terbufos from Blood using Acetonitrile [3][4]

• Sample Preparation: A 2 mL aliquot of a blood sample is placed in a 15 mL polypropylene (B1209903) tube.

• Extraction: 4 mL of acetonitrile is added to the blood sample. The tube is vortexed and then centrifuged at approximately 4,000 RPM for 10 minutes. The supernatant is collected.

• Re-extraction: An additional 4 mL of acetonitrile is added to the remaining pellet, vortexed, and centrifuged again. The supernatant is combined with the first extract.

• Drying: 1 g of anhydrous sodium sulfate (B86663) (Na2SO4) is added to the combined supernatants and vortexed to remove residual water.

• Cleanup: The dried acetonitrile extract is loaded onto a conditioned dual-layer ENVI-Carb-II/PSA solid-phase extraction (SPE) cartridge for cleanup.

• Elution and Reconstitution: The pesticides are eluted from the SPE cartridge with 15 mL of acetonitrile:toluene (3:1). The eluate is evaporated to dryness under a stream of nitrogen and reconstituted in 0.5 mL of acetonitrile:toluene (3:1).

• Analysis: The reconstituted sample is analyzed by Gas Chromatography-Mass Spectrometry (GC/MS).

3. Accelerated Solvent Extraction (ASE) of Terbufos from Soil [6][10]

• Sample Preparation: Soil samples are air-dried or mixed with a drying agent like diatomaceous earth to obtain a free-flowing powder. The sample is then ground to pass through a 1-mm sieve.

• Extraction Cell Preparation: A cellulose (B213188) disk is placed at the outlet of the extraction cell, and a known weight of the prepared sample (e.g., 10 g) is packed into the cell.

• ASE Procedure: The extraction cell is placed in the ASE system. The selected solvent (e.g., hexane/acetone (1:1) or methanol) is pumped into the cell. The extraction is performed at an elevated temperature (e.g., 100 °C) and pressure.

• Collection: The extract is automatically transferred to a collection vial.

• Analysis: The collected extract can be directly analyzed or may undergo further cleanup and concentration steps before analysis by GC or other suitable techniques.

4. Dispersive Liquid-Liquid Microextraction (DLLME) for Terbufos in Soil [7][8]

• Initial Extraction: Terbufos is first extracted from the soil sample with acetonitrile.

• DLLME Procedure: A mixture of an extraction solvent (e.g., 20 µL of chlorobenzene) and a disperser solvent (1.0 mL of the initial acetonitrile extract) is rapidly injected into a centrifuge tube containing deionized water. This forms a cloudy solution.

• Phase Separation: The tube is centrifuged, causing the fine droplets of the extraction solvent containing the analyte to sediment at the bottom of the conical tube.

• Analysis: The sedimented phase is collected with a microsyringe and injected into a Gas Chromatograph equipped with a Flame Photometric Detector (GC-FPD) for analysis.

Conclusion

The choice of extraction solvent for Terbufos analysis is a critical decision that depends on the sample matrix, the desired level of sensitivity, and the available analytical instrumentation. For soil samples, methods utilizing aqueous methanol or acetone followed by partitioning with a chlorinated solvent, or advanced techniques like ASE with hexane/acetone, have shown good performance. For biological matrices like blood, acetonitrile is a common choice for initial extraction, often coupled with SPE for cleanup. DLLME offers a rapid and sensitive alternative with minimal solvent consumption. Researchers should carefully consider the advantages and limitations of each solvent system and extraction technique to select the most appropriate method for their specific analytical needs. Validation of the chosen method with the specific matrix of interest is essential to ensure accurate and reliable results.

References

• 1. fao.org [fao.org]
• 2. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. GC/MS Method for the Detection of Terbufos, Diazinon and Parathion in Blood [protocols.io]
• 5. content.protocols.io [content.protocols.io]
• 6. researchgate.net [researchgate.net]
• 7. Determination of Organophosphorus Pesticides in Soil by Dispersive Liquid–Liquid Microextraction and Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. "Establishment of Standard Analytical Methods for Determination of Pest" by Chia-Fen Tsai, Jy-Mei Yan et al. [jfda-online.com]
• 10. tools.thermofisher.com [tools.thermofisher.com]

A Comparative Risk and Efficacy Assessment of Terbufos and Alternative Nematicides

Guide for Researchers and Drug Development Professionals

This guide provides an objective comparison of the organophosphate nematicide Terbufos with several key alternatives from different chemical classes. The assessment focuses on comparative toxicology, environmental fate, and nematicidal efficacy, supported by experimental data from peer-reviewed studies and regulatory assessments.

Introduction

Terbufos is a systemic organophosphate insecticide and nematicide used to control a range of soil-borne pests in crops like corn and sugar beets.[1] As an organophosphate, its mode of action involves the inhibition of acetylcholinesterase (AChE), an enzyme critical for nerve function, leading to neurotoxicity in target organisms.[2][3] However, its high acute toxicity to non-target organisms and potential for environmental contamination have led to increased scrutiny and restrictions in many regions.[4][5] This has prompted research into and adoption of alternative nematicides with different modes of action and potentially more favorable risk profiles.

This guide compares Terbufos to prominent alternatives, including:

• Avermectins (e.g., Abamectin): Chloride channel activators.

• Neonicotinoids (e.g., Imidacloprid): Nicotinic acetylcholine (B1216132) receptor (nAChR) agonists.[6]

• Succinate Dehydrogenase Inhibitors (SDHIs) (e.g., Fluopyram): Mitochondrial complex II inhibitors.[7]

• Other Organophosphates and Carbamates (e.g., Ethoprophos, Oxamyl): Acetylcholinesterase inhibitors.[8]

Comparative Toxicology

The toxicological profiles of nematicides are critical for assessing their risk to human health and non-target organisms. Terbufos is characterized by extremely high acute toxicity via oral, dermal, and inhalation routes.[2]

The following table summarizes the acute oral and dermal toxicity data for Terbufos and selected alternatives. A lower LD50 value indicates higher toxicity.

Nematicide	Chemical Class	Oral LD50 (Rat)	Dermal LD50 (Rabbit)	Reference(s)
Terbufos	Organophosphate	1.3 - 1.74 mg/kg	1.1 mg/kg	[1][2]
Fluopyram (B1672901)	SDHI	>2000 mg/kg	>2000 mg/kg	[9]
Imidacloprid	Neonicotinoid	450 mg/kg (Rat)	>5000 mg/kg (Rat)	[6]
Abamectin (B1664291)	Avermectin	10 mg/kg (Rat)	>2000 mg/kg (Rabbit)	[10][11]
Oxamyl	Carbamate	5.4 mg/kg (Rat)	2960 mg/kg (Rabbit)	[8][12][13]

Summary: Terbufos exhibits significantly higher acute mammalian toxicity compared to alternatives like Fluopyram and Imidacloprid.[1][2][6][9]

The impact on non-target species is a primary concern in environmental risk assessment. Terbufos is known to be extremely toxic to a wide range of wildlife.[1][14]

Nematicide	Birds (Acute Oral LD50)	Fish (96-hr LC50)	Aquatic Invertebrates (48/96-hr EC50/LC50)	Honeybees (Acute Contact LD50)	Reference(s)
Terbufos	28.6 mg/kg (Bobwhite Quail)	0.0017-0.008 mg/L	0.00031 mg/L (Daphnia magna)	Non-toxic	[1]
Fluopyram	>2000 mg/kg (Bobwhite Quail)	Toxic (Specific LC50 not detailed)	Toxic (Specific EC50 not detailed)	Not documented	[15][16]
Imidacloprid	25-50 mg/kg (Pigeon)	Slightly toxic (species variable)	Highly toxic	Very High Toxicity (0.024 µ g/bee )	[6][17]
Abamectin	High Risk Identified	High Risk Identified	High Risk Identified	High Risk Identified	[10][11]

Summary: Terbufos poses an extremely high risk to birds, fish, and aquatic invertebrates.[1][5][14] While data for some alternatives is less specific in the provided context, neonicotinoids like Imidacloprid are exceptionally toxic to bees, a risk not associated with Terbufos.[1][6][17] The European Food Safety Authority (EFSA) has identified high risks to multiple ecological groups from Abamectin use.[10][11]

Mechanism of Action

Understanding the biochemical target of a nematicide is fundamental to assessing its specificity and potential for resistance. The alternatives to Terbufos generally possess different mechanisms of action, which can be a tool in resistance management.

Caption: Comparative mechanisms of action for different nematicide classes.

Environmental Fate and Transport

The persistence and mobility of a nematicide in the environment determine its potential for long-term ecosystem impact and groundwater contamination.

Caption: Generalized workflow of nematicide environmental risk assessment.

Nematicide	Soil Persistence (Half-life)	Soil Mobility / Leaching Potential	Reference(s)
Terbufos	Low to moderate: 5-30 days (Parent compound)	Parent: Generally immobile. Metabolites (sulfoxide, sulfone) are more persistent and mobile.	[1][14]
Fluopyram	Moderate: ~36-58 days	Low migration risk reported.	[7]
Imidacloprid	High: Can last for months or years.	Can leach into groundwater.	[17]

Summary: While the parent Terbufos compound degrades relatively quickly, its metabolites are more persistent and mobile.[1][14] Imidacloprid shows high persistence and a risk of leaching to groundwater, posing a different environmental challenge.[17] Fluopyram appears to have low mobility.[7]

Comparative Efficacy

The ultimate goal of a nematicide is effective pest control. Efficacy can vary significantly based on the target nematode species, crop, soil type, and application method.

Nematicide	Crop(s)	Target Nematodes	Observed Efficacy	Reference(s)
Terbufos	Corn, Soybean, Banana	Root-knot, Radopholus similis	47.7% to 55.6% control in bananas. Efficacy can be reduced by enhanced biodegradation in some soils.	[18][19][20]
Fluopyram	Tobacco, Turfgrass, Sweetpotato	Root-knot (M. enterolobii), H. microlobus, R. reniformis	93% suppression of M. enterolobii eggs. Provided consistent suppression of R. reniformis.	[13][21][22]
Ethoprophos	Banana	R. similis, Helicotylenchus spp., Meloidogyne spp.	60% to 84.6% control.	[18]
Oxamyl	Tobacco	Root-knot (M. enterolobii)	99.9% suppression of nematode eggs.	[13]
Counter 20G (Terbufos)	Field Corn	Sting, Stunt, Stubby-root nematodes	Numerically lower sting nematode populations. Managed stunt and stubby-root nematodes.	[23]
Propulse (Fluopyram)	Field Corn	Sting, Stunt, Stubby-root nematodes	Less effective than Counter and Telone II in a single trial.	[23]

Summary: In specific studies, non-fumigant alternatives like Oxamyl and Fluopyram have demonstrated high levels of efficacy, sometimes exceeding that of Terbufos.[13] For instance, in a study on tobacco, Oxamyl and Fluensulfone suppressed nematode egg production by 99.9%, while Fluopyram achieved 93% suppression.[13] However, in other contexts, such as a field corn trial, a Terbufos formulation (Counter 20G) provided better efficacy than a Fluopyram formulation (Propulse).[23]

Experimental Protocols

Detailed experimental designs are crucial for the valid comparison of nematicides. Below is a representative protocol for a field efficacy trial.

Objective: To determine the efficacy of Test Nematicide(s) against a target nematode species (e.g., Meloidogyne incognita) in a specific crop (e.g., tomato) compared to an untreated control and a standard nematicide (e.g., Terbufos).

Methodology:

• Site Selection: Choose a field with a known, uniform infestation of the target nematode, confirmed by pre-trial soil sampling.

• Experimental Design: Use a Randomized Complete Block Design (RCBD) with 4-6 replications. Each block contains all treatments, and plots within blocks are randomized.

• Treatments:

  • Untreated Control

  • Test Nematicide A (at proposed label rate)

  • Test Nematicide B (at proposed label rate)

  • Standard Nematicide (e.g., Terbufos at label rate)

• Application: Apply nematicides according to proposed label directions (e.g., in-furrow at planting, broadcast and incorporate). Ensure calibrated equipment is used for uniform application.

• Data Collection:

  • Initial Nematode Population (Pi): Collect soil and root samples from each plot at the time of planting.

  • Mid-Season Assessment: At 45-60 days post-planting, collect soil/root samples to assess nematode population densities. Rate root galling (for root-knot nematodes) on a standardized scale (e.g., 0-10).

  • Final Nematode Population (Pf): Collect soil and root samples at harvest to determine final population densities and calculate the reproduction factor (Rf = Pf/Pi).

  • Phytotoxicity: Visually assess plots for any signs of crop injury (e.g., stunting, chlorosis) at regular intervals.

  • Yield: Harvest the marketable portion of the crop from the center rows of each plot and record the weight.

• Statistical Analysis: Analyze data (nematode counts, root gall ratings, yield) using Analysis of Variance (ANOVA). Use a mean separation test (e.g., Tukey's HSD) to compare treatment means.

Caption: Standard experimental workflow for a field nematicide efficacy trial.

Conclusion

The selection of a nematicide requires a multifaceted risk-benefit analysis.

• Terbufos is highly effective but presents an extremely high acute risk to mammals, birds, and aquatic life, making its handling and application hazardous.[1][2][14] Its use is prohibited or severely restricted in many countries.[4][5]

• Alternative Nematicides offer significantly lower acute mammalian toxicity (e.g., Fluopyram) and different modes of action, which is beneficial for resistance management.[7][9] However, they are not without risk. Neonicotinoids like Imidacloprid pose a severe threat to pollinators, and others like Abamectin have been identified as high risk to a broad range of non-target organisms.[6][10][17] The environmental profiles also differ, with some alternatives showing higher persistence and leaching potential than Terbufos.[17]

For researchers and professionals, the data indicates a clear trend away from broad-spectrum, highly toxic compounds like Terbufos towards more selective but carefully managed alternatives. The choice of an alternative should be guided by its specific efficacy against the target nematode, its environmental fate profile in the local soil and climate conditions, and its risk to sensitive non-target species in the surrounding ecosystem.

References

• 1. EXTOXNET PIP - TERBUFOS [extoxnet.orst.edu]
• 2. 4.22 Terbufos (167)(T)** [fao.org]
• 3. Terbufos - Wikipedia [en.wikipedia.org]
• 4. Replace deadly pesticides such as Terbufos in South Africa - Fumico [fumico.co.za]
• 5. pic.int [pic.int]
• 6. Imidacloprid - Wikipedia [en.wikipedia.org]
• 7. Study on environmental behaviour of fluopyram in different banana planting soil - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. fao.org [fao.org]
• 10. Peer review of the pesticide risk assessment of the active substance abamectin [cnagrochem.com]
• 11. Peer review of the pesticide risk assessment of the active substance abamectin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. TNAU Agritech Portal :: Crop Protection [agritech.tnau.ac.in]
• 13. Non-fumigant Nematicides are Promising Alternatives to Fumigants for the Management of Meloidogyne Enterolobii in Tobacco - PMC [pmc.ncbi.nlm.nih.gov]
• 14. downloads.regulations.gov [downloads.regulations.gov]
• 15. beyondpesticides.org [beyondpesticides.org]
• 16. mda.state.mn.us [mda.state.mn.us]
• 17. Imidacloprid General Fact Sheet [npic.orst.edu]
• 18. cabidigitallibrary.org [cabidigitallibrary.org]
• 19. researchgate.net [researchgate.net]
• 20. journals.co.za [journals.co.za]
• 21. Evaluation of fumigant and non-fumigant nematicides for management of Rotylenchulus reniformis on sweetpotato - PMC [pmc.ncbi.nlm.nih.gov]
• 22. kspsjournal.or.kr [kspsjournal.or.kr]
• 23. Comparing Nematicides for Nematode Management in Field Corn | Panhandle Agriculture [nwdistrict.ifas.ufl.edu]

Validating the Limit of Quantification for Terbufos in Drinking Water: A Comparison of LC-MS/MS and GC-MS Methods

For researchers and analytical scientists, establishing a reliable limit of quantification (LOQ) is a critical step in method validation for detecting contaminants like the organophosphate pesticide Terbufos in drinking water. The choice of analytical methodology can significantly impact the achievable sensitivity and robustness of the assay. This guide provides a comparative overview of two common techniques for Terbufos analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), with a focus on the validation of the LOQ.

Quantitative Performance Comparison

The selection of an analytical technique for Terbufos quantification in drinking water often involves a trade-off between sensitivity, selectivity, and operational considerations. Below is a summary of typical performance data for LC-MS/MS and GC-MS methods based on established environmental analysis protocols.

Parameter	LC-MS/MS Method	GC-MS Method (EPA Method 525.2)
Limit of Quantification (LOQ)	0.1 µg/L[1]	Typically in the range of 0.1 - 10 µg/L
Limit of Detection (LOD)	0.02 µg/L[1]	Analyte dependent, with MDLs generally in the low µg/L range
Instrumentation	Liquid Chromatograph coupled to a Tandem Mass Spectrometer	Gas Chromatograph coupled to a Mass Spectrometer
Sample Preparation	Solid Phase Extraction (SPE)[1]	Liquid-Solid Extraction (LSE) using a C18 bonded phase[2]
Primary Analytes	Terbufos, Terbufos Sulfoxide, and Terbufos Sulfone[1]	Broad spectrum of organic compounds, including Terbufos[2]

Experimental Protocols

Detailed and standardized experimental protocols are fundamental to achieving reproducible and accurate results. The following sections outline the methodologies for Terbufos analysis in drinking water using both LC-MS/MS and GC-MS.

LC-MS/MS Method for Terbufos and its Metabolites

This method is highly selective and sensitive for the determination of Terbufos and its primary degradation products.

1. Sample Preparation: Solid Phase Extraction (SPE)

• Water samples are fortified with known amounts of Terbufos, Terbufos sulfoxide, and Terbufos sulfone (e.g., at 0.1 µg/L and 1 µg/L) for validation purposes.[1]

• The samples are then passed through a solid phase extraction (SPE) cartridge to extract and concentrate the analytes.[1]

• The analytes are subsequently eluted from the SPE cartridge with an appropriate solvent.

2. Liquid Chromatography (LC)

• The cleaned-up extract is injected into a liquid chromatograph for separation of the target analytes.

• A suitable C18 reversed-phase column is typically used with a gradient elution program involving water and an organic solvent (e.g., methanol (B129727) or acetonitrile) with additives like formic acid to improve chromatographic peak shape and ionization efficiency.

3. Tandem Mass Spectrometry (MS/MS) Detection

• The eluent from the LC column is introduced into the tandem mass spectrometer.

• Quantitation is performed using multiple reaction monitoring (MRM) to enhance selectivity and sensitivity.

• Specific precursor-to-product ion transitions are monitored for each analyte. For instance:

  • Terbufos: m/z 289 > 103 (for quantitation) and m/z 289 > 233 (for confirmation)[1]

  • Terbufos Sulfoxide: m/z 305 > 187 (for quantitation) and m/z 305 > 243 (for confirmation)[1]

  • Terbufos Sulfone: m/z 321 > 171 (for quantitation) and m/z 321 > 265 (for confirmation)[1]

GC-MS Method (Based on EPA Method 525.2)

This method is a broad-spectrum approach for the analysis of various organic compounds in drinking water, including Terbufos.

1. Sample Preparation: Liquid-Solid Extraction (LSE)

• A 1-liter water sample is passed through a cartridge or disk containing a solid matrix with a chemically bonded C18 organic phase.[2]

• The organic compounds are eluted from the LSE cartridge or disk with ethyl acetate (B1210297) followed by methylene (B1212753) chloride.[2]

• The extract is then concentrated to a smaller volume.

2. Gas Chromatography (GC)

• The concentrated extract is injected into a gas chromatograph.

• A capillary column is used for the separation of the analytes. The oven temperature is programmed to ramp up to achieve optimal separation.

3. Mass Spectrometry (MS) Detection

• The separated compounds from the GC column are introduced into the mass spectrometer.

• The mass spectrometer is typically operated in electron ionization (EI) mode.

• Identification and quantification are based on the retention time and the characteristic mass spectrum of Terbufos.

LOQ Validation Workflow

The validation of the limit of quantification is a systematic process to ensure that the analytical method can reliably quantify an analyte at a specified low concentration with an acceptable level of precision and accuracy.

Caption: Logical workflow for the validation of the Limit of Quantification (LOQ).

References

• 1. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 2. epa.gov [epa.gov]

Comparison of Terbufos degradation rates in the presence of soil microorganisms

For Researchers, Scientists, and Drug Development Professionals

The organophosphate insecticide terbufos is subject to degradation in the soil environment, a process significantly influenced by the presence and activity of soil microorganisms. This guide provides a comparative analysis of terbufos degradation rates, highlighting the accelerated breakdown in microbially active soils compared to sterile conditions. The information presented is supported by experimental data and detailed protocols to aid in research and development.

Quantitative Degradation Rates of Terbufos and its Metabolites

Microbial action is a primary driver of terbufos dissipation in soil. In the absence of microorganisms, degradation is considerably slower. Terbufos oxidizes to form two primary metabolites: terbufos sulfoxide (B87167) and terbufos sulfone. These metabolites are generally more persistent than the parent compound. The half-life (t½), the time required for 50% of the initial concentration to degrade, is a key metric for comparing degradation rates.

Compound	Condition	Soil Type	Half-life (t½) in Days	Reference
Terbufos	Aerobic, Microbially Active	Silt Loam	~5	[1]
Terbufos	Aerobic, Microbially Active	-	12 - 27	[2]
Terbufos	Field Conditions	Silty Clay Loam	~14	[3]
Terbufos	Field Conditions	-	5 - 30	[3]
Terbufos Sulfoxide	Aerobic, Microbially Active	-	116 (non-linear)	[2]
Terbufos Sulfone	Aerobic, Microbially Active	-	96 (non-linear)	[2]
Total Terbufos-related Residues	Aerobic, Microbially Active	Silt Loam	~100	[1]

The Degradation Pathway of Terbufos

The degradation of terbufos in soil is a multi-step process. The initial transformation involves the oxidation of the parent terbufos molecule to terbufos sulfoxide, which is then further oxidized to terbufos sulfone. Both of these transformation products are also subject to degradation, albeit at a slower rate than the parent compound.[2]

Experimental Protocols

To assess the microbial role in terbufos degradation, a common experimental approach involves the use of soil microcosms. This allows for the comparison of degradation rates in sterile versus non-sterile soil under controlled laboratory conditions.

Objective:

To compare the degradation rate of terbufos in sterile and non-sterile soil.

Materials:

• Terbufos analytical standard

• Soil sample (e.g., silt loam)

• Autoclave

• Glass jars or beakers (microcosms)

• Syringes

• Organic solvent (e.g., acetone (B3395972) or methanol)

• Extraction solvent (e.g., methanol:water mixture)

• Solid Phase Extraction (SPE) cartridges

• Gas Chromatograph-Mass Spectrometer (GC-MS) or Liquid Chromatograph-tandem Mass Spectrometer (LC-MS/MS)

Procedure:

• Soil Preparation:

  • Collect a representative soil sample and sieve it to ensure homogeneity.

  • Divide the soil into two portions.

  • Non-sterile soil: Use one portion of the soil as is, maintaining its natural microbial population.

  • Sterile soil: Sterilize the second portion of the soil by autoclaving at 121°C for a specified period (e.g., 60 minutes) to eliminate microbial activity.[4]

• Microcosm Setup:

  • Distribute equal amounts of both sterile and non-sterile soil into separate glass microcosms.

  • Fortify the soil in each microcosm with a known concentration of terbufos dissolved in a minimal amount of an organic solvent.

  • Allow the solvent to evaporate completely.

  • Adjust the moisture content of the soil to a specific level (e.g., 60% of water holding capacity) and maintain it throughout the experiment.

  • Incubate the microcosms in the dark at a constant temperature (e.g., 25°C).

• Sampling:

  • Collect soil samples from each microcosm at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 21, and 28 days).

• Extraction:

  • Extract terbufos and its metabolites from the soil samples using an appropriate solvent mixture (e.g., 90:10 methanol:water).[5]

  • Shake the soil-solvent mixture for a defined period to ensure efficient extraction.

  • Centrifuge or filter the mixture to separate the soil particles from the extract.

• Cleanup:

  • Pass the extract through a Solid Phase Extraction (SPE) cartridge to remove interfering substances.[5]

• Analysis:

  • Analyze the cleaned-up extracts using GC-MS or LC-MS/MS to quantify the concentrations of terbufos, terbufos sulfoxide, and terbufos sulfone.[5][6]

  • The ion transitions monitored for LC-MS/MS are typically m/z 289>233 for terbufos, m/z 305>187 for terbufos sulfoxide, and m/z 321>171 for terbufos sulfone.[5]

• Data Analysis:

  • Plot the concentration of terbufos and its metabolites over time for both sterile and non-sterile treatments.

  • Calculate the half-life (t½) of terbufos in each treatment using first-order kinetics or other appropriate models.

Visualizing the Experimental Workflow and Degradation Pathway

The following diagrams illustrate the typical experimental workflow for a terbufos degradation study and the degradation pathway of terbufos in soil.

Caption: Experimental workflow for comparing terbufos degradation.

Caption: Degradation pathway of terbufos in soil.

References

• 1. medium.com [medium.com]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. EXTOXNET PIP - TERBUFOS [extoxnet.orst.edu]
• 4. cjes.guilan.ac.ir [cjes.guilan.ac.ir]
• 5. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 6. Confirmation of phorate, terbufos, and their sulfoxides and sulfones in water by capillary gas chromatography/chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Terbufos: A Guide for Laboratory Professionals

Proper disposal of Terbufos is a critical component of laboratory safety and environmental stewardship. Due to its classification as a highly toxic organophosphate pesticide, stringent procedures must be followed to mitigate risks to personnel and prevent ecological contamination.[1][2] This guide provides essential, step-by-step instructions for the safe handling and disposal of Terbufos waste in a research environment.

Immediate Safety and Handling Precautions:

Before handling Terbufos for any purpose, including disposal, it is imperative to adhere to the following safety protocols:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (preferably nitrile), protective clothing, and eye/face protection.[3][4] In case of inadequate ventilation or potential for aerosol generation, respiratory protection is necessary.[5]

• Ventilation: All handling of Terbufos should occur in a well-ventilated area, such as a certified chemical fume hood.[3][6]

• Emergency Preparedness: Ensure an eye wash station and emergency shower are readily accessible.[6] Be familiar with your institution's emergency procedures for chemical exposure.

Step-by-Step Terbufos Disposal Procedure

The ultimate disposal of Terbufos waste must be conducted by a licensed hazardous waste contractor.[7][8] The following steps outline the process for safely managing this waste within the laboratory until it can be professionally removed.

Step 1: Waste Characterization and Segregation Identify all materials contaminated with Terbufos. This includes:

• Unused or expired pure Terbufos.

• Contaminated labware (e.g., pipettes, flasks, vials).

• Contaminated consumables (e.g., gloves, absorbent pads, weighing paper).

• Spill cleanup debris.

This waste is considered hazardous and must be segregated from general laboratory waste.[6]

Step 2: Waste Collection and Containment

• Designated Container: Collect all Terbufos waste in a dedicated, leak-proof, and clearly labeled hazardous waste container.[2] The container must be compatible with the chemical.

• Labeling: The label should prominently display "Hazardous Waste," "Toxic," and the full chemical name, "Terbufos." Include the accumulation start date and any other information required by your institution and local regulations.

• Secure Closure: Keep the waste container securely closed at all times, except when adding waste.

Step 3: Handling Spills In the event of a Terbufos spill, follow these emergency procedures:

• Evacuate: Immediately evacuate all non-essential personnel from the affected area.[6]

• Control and Contain: If safe to do so, prevent the spill from spreading and cover any nearby drains.[3]

• Absorb: For liquid spills, use an inert absorbent material such as vermiculite, dry sand, or a universal binder.[6][9]

• Collect: Carefully sweep or scoop the absorbed material and place it into your designated Terbufos hazardous waste container.[6]

• Decontaminate: Clean the spill area thoroughly.[6] All cleaning materials must also be disposed of as hazardous waste.

• Ventilate: Allow the area to ventilate completely.[6]

Step 4: Managing Empty Containers Empty Terbufos containers are also considered hazardous waste as they retain product residue.[2][7]

• Triple Rinse: It is recommended to triple rinse the empty container with a small amount of an appropriate solvent.[4][7]

• Collect Rinsate: The solvent used for rinsing (rinsate) must be collected and disposed of as hazardous waste in your Terbufos waste container.[4] Do not pour it down the drain.[7][8]

• Render Unusable: After rinsing, render the container unusable by puncturing or crushing it to prevent reuse.[7]

• Dispose: Dispose of the rinsed, unusable container as hazardous waste.[7]

Step 5: Temporary Storage Store the sealed and labeled hazardous waste container in a designated, secure, and well-ventilated satellite accumulation area.[2][5] This area should be away from incompatible materials such as strong acids and bases.[6]

Step 6: Final Disposal

• Contact Contractor: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[7][8]

• Provide Information: Be prepared to provide the Safety Data Sheet (SDS) and details about the waste stream to the contractor.

• Documentation: Complete all necessary waste manifests and documentation as required by the contractor and regulatory agencies.

Terbufos Disposal and Hazard Summary

The following table summarizes key quantitative and classification data for the disposal of Terbufos.

Parameter	Description
UN Number	2810 (Toxic Liquid, Organic, N.O.S.) or 2783 (Organophosphorus Pesticide, Solid, Toxic)[1][3]
Transport Hazard Class	6.1 (Toxic Substance)[1][3]
Packing Group	I or II, indicating high danger[1][3]
Environmental Hazards	Very toxic to aquatic life with long-lasting effects[2][3]
Primary Disposal Method	Incineration at an approved hazardous waste facility[1][7]
Regulatory Compliance	Disposal must conform to all applicable federal, state, and local environmental regulations[1][2][6]

Terbufos Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Terbufos waste generated in a laboratory setting.

References

• 1. shardaafrica.com [shardaafrica.com]
• 2. assets.greenbook.net [assets.greenbook.net]
• 3. chemos.de [chemos.de]
• 4. envirobiochem.co.za [envirobiochem.co.za]
• 5. villacrop.co.za [villacrop.co.za]
• 6. nj.gov [nj.gov]
• 7. pic.int [pic.int]
• 8. brsmeas.org [brsmeas.org]
• 9. agilent.com [agilent.com]

Safeguarding Personnel: Essential Protocols for Handling Terbufos

FOR IMMEDIATE ACTION: Terbufos is an extremely toxic organophosphate pesticide. Strict adherence to safety protocols is mandatory to prevent severe health risks, including fatality. This document provides critical safety and logistical information for researchers, scientists, and drug development professionals handling Terbufos in a laboratory setting. The following procedural guidance outlines personal protective equipment (PPE), operational plans, and disposal methods to ensure a safe working environment.

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the first line of defense against Terbufos exposure. Due to its high acute toxicity via dermal, oral, and inhalation routes, a comprehensive PPE strategy is required.

Recommended PPE for Handling Terbufos:

• Gloves: Double gloving is recommended. Use a disposable nitrile glove as the inner layer, with a thicker, chemical-resistant glove as the outer layer.[1] Recommended outer glove materials include Barrier laminate, Butyl rubber, Neoprene, or Viton®.[1][2][3] Always consult the glove manufacturer's specific chemical resistance data for Terbufos or other organophosphates. Gloves should be unlined and extend up the forearm.[3]

• Body Covering: Wear a disposable, chemical-resistant suit or coveralls (e.g., Tyvek®) over a long-sleeved shirt and long pants.[4] A chemical-resistant apron should also be worn, especially when transferring liquids.

• Eye and Face Protection: Chemical splash goggles and a full-face shield are mandatory to protect against splashes and vapors.[5]

• Respiratory Protection: Work with Terbufos must be conducted in a certified chemical fume hood to control vapors. If there is a potential for inhalation exposure, a NIOSH-approved respirator with an organic vapor cartridge is required.[5]

• Footwear: Chemical-resistant boots should be worn. Pant legs should be worn over the boots to prevent pesticides from entering.[4]

Exposure Limits and Physical Properties

The following table summarizes key quantitative data for Terbufos. Adherence to these exposure limits is critical for personnel safety.

Parameter	Value	Reference
ACGIH TLV-TWA (8-hour)	0.01 mg/m³ (inhalable fraction and vapor)	[5]
Acute Reference Dose (ARfD)	0.002 mg/kg bw	[6]
Oral LD₅₀ (rat)	1.3 mg/kg (male), 8 mg/kg (female)	[7]
Dermal LD₅₀ (rabbit)	1.1 mg/kg	[1]
Physical State	Clear, colorless to pale yellow or reddish-brown liquid	[7]
Solubility in Water	< 1 mg/mL	[7]

Operational and Disposal Plans

Safe handling and disposal of Terbufos require meticulous planning and execution. The following protocols provide a framework for laboratory operations.

Standard Handling Protocol:

• Preparation: Before handling Terbufos, ensure all necessary PPE is available and in good condition. Verify that the chemical fume hood is functioning correctly. Prepare all necessary equipment and reagents in advance to minimize handling time.

• Handling: Conduct all work with Terbufos in a designated area within a chemical fume hood. Use the smallest quantity of the chemical necessary for the experiment. Avoid direct contact with the skin, eyes, and clothing.

• Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and water. Decontaminate all surfaces and equipment that may have come into contact with Terbufos.

Spill Response Protocol:

In the event of a Terbufos spill, immediate and decisive action is required to mitigate exposure and contamination. The following step-by-step guide should be followed by trained personnel only.[5][6][7][8][9]

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

• Secure the Area: Close the laboratory door and increase ventilation through the fume hood, if safe to do so.[6] Post a warning sign to prevent unauthorized entry.

• Don PPE: Put on the appropriate PPE, including respiratory protection, before re-entering the spill area.[5][6]

• Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent material such as vermiculite (B1170534) or sand.[6] For solid spills, carefully cover the material to prevent it from becoming airborne.

• Absorb and Collect: Apply absorbent material to the spill, working from the outside in.[6] Once absorbed, use non-sparking tools to carefully scoop the material into a designated, labeled hazardous waste container.[7]

• Decontaminate: Clean the spill area with a suitable decontamination solution (e.g., a 10% bleach solution followed by a water rinse, if compatible with the surface).[8] All materials used for cleanup, including PPE, must be disposed of as hazardous waste.[8]

• Report: Report the spill to the appropriate environmental health and safety personnel.

Waste Disposal Protocol:

Terbufos and all materials contaminated with it are considered hazardous waste and must be disposed of accordingly.

• Waste Collection:

  • Collect all Terbufos waste, including empty containers, contaminated PPE, and spill cleanup materials, in a designated, leak-proof, and chemically compatible container.[10][11]

  • Do not mix Terbufos waste with other chemical waste streams.[10]

  • Triple-rinse empty containers with a suitable solvent; collect the rinsate as hazardous waste.[12]

• Labeling and Storage:

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name "Terbufos".[10]

  • Keep the waste container securely closed except when adding waste.[10]

  • Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials.[10]

• Disposal:

  • Arrange for the disposal of Terbufos waste through a licensed hazardous waste disposal contractor. Incineration is the recommended disposal method for organophosphate pesticides.[13][14]

  • Never dispose of Terbufos down the drain or in the regular trash.[10]

Emergency Workflow for a Terbufos Spill

The following diagram illustrates the logical steps to be taken in the event of a Terbufos spill in a laboratory setting.

Caption: Workflow for responding to a Terbufos spill in a laboratory.

References

• 1. Pesticide Personal Protective Equipment: Glove Selection [extension.sdstate.edu]
• 2. extensionpubs.unl.edu [extensionpubs.unl.edu]
• 3. icash.public-health.uiowa.edu [icash.public-health.uiowa.edu]
• 4. cdn.mscdirect.com [cdn.mscdirect.com]
• 5. ccny.cuny.edu [ccny.cuny.edu]
• 6. qmul.ac.uk [qmul.ac.uk]
• 7. ehs.utk.edu [ehs.utk.edu]
• 8. westlab.com [westlab.com]
• 9. biosafety.mcmaster.ca [biosafety.mcmaster.ca]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 11. odu.edu [odu.edu]
• 12. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. pic.int [pic.int]
• 14. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]